Paclitaxel Succinate-d4

Core Science & Biosynthesis

An In-Depth Technical Guide to Paclitaxel Succinate-d4: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure, and relevant biological context of Paclitaxel (B517696) Succinate-d4. This deuterated analog of Paclitaxel Succinate (B1194679) serves as a valuable tool in various research applications, particularly in pharmacokinetic and metabolic studies.

Core Chemical Properties

Paclitaxel Succinate-d4 is a stable, isotopically labeled derivative of Paclitaxel Succinate. The incorporation of four deuterium (B1214612) atoms into the succinate moiety provides a distinct mass signature, facilitating its use as an internal standard in quantitative analyses.

Property	Value	Reference(s)
Molecular Formula	C₅₁H₅₁D₄NO₁₇	[1]
Molecular Weight	958.0 g/mol	[1]
Unlabeled CAS Number	117527-50-1	[1]
Appearance	White to off-white solid	[2]
Solubility	Soluble in methanol, acetonitrile (B52724), and DMSO	[2]
Storage	Recommended storage at -20°C	[2]

Chemical Structure

The chemical structure of Paclitaxel Succinate-d4 consists of the complex diterpenoid core of paclitaxel, esterified at the 2'-hydroxyl group with a deuterated succinic acid moiety. The four deuterium atoms are located on the two methylene (B1212753) groups of the succinate linker.

Figure 1: Chemical Structure of Paclitaxel Succinate-d4.[3]

Experimental Protocols

Synthesis

The synthesis of Paclitaxel Succinate-d4 would logically proceed via the esterification of paclitaxel with deuterated succinic anhydride (B1165640).

Caption: General synthesis workflow for Paclitaxel Succinate-d4.

Methodology:

• Preparation of Deuterated Succinic Anhydride: Succinic acid-d6 can be dehydrated to succinic anhydride-d4 using reagents like acetyl chloride or by thermal means.[4][5][6][7]

• Esterification: Paclitaxel is reacted with a molar excess of succinic anhydride-d4 in a suitable aprotic solvent, such as pyridine, which can also act as the catalyst. A catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP) is often added to accelerate the reaction. The reaction is typically stirred at room temperature until completion, which can be monitored by thin-layer chromatography (TLC).[8]

Purification

Purification of the crude product is essential to remove unreacted starting materials and byproducts. High-performance liquid chromatography (HPLC) is the method of choice for purifying paclitaxel and its derivatives.

Caption: General purification workflow for Paclitaxel Succinate-d4.

Methodology:

A common approach involves reversed-phase HPLC.[9][10][11][12]

• Column: A C18 column is typically used.

• Mobile Phase: A gradient of acetonitrile and water is a common mobile phase system.

• Detection: UV detection at approximately 227-230 nm is suitable for paclitaxel and its derivatives.[11][12]

• Fraction Collection: Fractions corresponding to the product peak are collected.

• Solvent Removal: The solvent is removed under reduced pressure to yield the purified product.

Analytical Characterization

The structure and purity of the final product are confirmed using various analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H and ¹³C NMR spectroscopy are used to confirm the structure of the paclitaxel backbone and the presence of the succinate moiety.[13][14][15][16][17]

• The absence of the 2'-hydroxyl proton signal and the appearance of new signals corresponding to the succinate protons would be indicative of successful esterification.

• The integration of the succinate proton signals relative to the paclitaxel protons would confirm the stoichiometry.

• Due to the deuterium labeling, the corresponding proton signals for the succinate methylene groups will be absent in the ¹H NMR spectrum.

Mass Spectrometry (MS):

• Mass spectrometry is used to confirm the molecular weight of Paclitaxel Succinate-d4 (958.0 g/mol ).[18][19]

• High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

• Tandem mass spectrometry (MS/MS) can provide structural information through fragmentation analysis.

Biological Context: Paclitaxel Signaling Pathways

Paclitaxel exerts its anticancer effects primarily by stabilizing microtubules, leading to cell cycle arrest and apoptosis. Its activity is modulated by several key signaling pathways, including the PI3K/AKT/mTOR and MAPK pathways.

PI3K/AKT/mTOR Signaling Pathway

The PI3K/AKT/mTOR pathway is a crucial regulator of cell growth, proliferation, and survival.[20][21][22][23][24] Paclitaxel has been shown to inhibit this pathway, contributing to its pro-apoptotic effects.

Caption: Paclitaxel's inhibitory effect on the PI3K/AKT/mTOR pathway.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in transmitting extracellular signals to the nucleus to regulate gene expression and various cellular processes, including apoptosis.[25][26][27][28] Paclitaxel has been shown to activate components of the MAPK pathway, such as ERK and p38, which can contribute to its apoptotic effects.

Caption: Paclitaxel's activation of the MAPK signaling pathway.

Applications

Paclitaxel Succinate-d4 is primarily intended for research use as an internal standard for the quantification of Paclitaxel Succinate in biological matrices such as plasma and tissue samples using mass spectrometry-based techniques (e.g., LC-MS/MS). Its use can improve the accuracy and precision of analytical methods by correcting for variations in sample preparation and instrument response.

Safety and Handling

Paclitaxel and its derivatives are potent cytotoxic agents and should be handled with appropriate safety precautions in a laboratory setting designed for handling hazardous chemicals. Users should consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal. Hypersensitivity reactions to paclitaxel formulations have been reported.[29][30][31][32][33]

References

• 1. scbt.com [scbt.com]
• 2. Paclitaxel Succinate-d4 [chemicalbook.com]
• 3. Paclitaxel Succinate-d4 | C51H55NO17 | CID 171382716 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Succinic anhydride - Wikipedia [en.wikipedia.org]
• 6. prepchem.com [prepchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Synthesis of 2'-paclitaxel methyl 2-glucopyranosyl succinate for specific targeted delivery to cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. jsaer.com [jsaer.com]
• 11. Chromatogram Detail [sigmaaldrich.com]
• 12. derpharmachemica.com [derpharmachemica.com]
• 13. researchgate.net [researchgate.net]
• 14. Structural characterization of an anhydrous polymorph of paclitaxel by solid-state NMR - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 15. Structural characterization of an anhydrous polymorph of paclitaxel by solid-state NMR. | Sigma-Aldrich [sigmaaldrich.com]
• 16. researchgate.net [researchgate.net]
• 17. NMR characterization of paclitaxel/poly (styrene-isobutylene-styrene) formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Paclitaxel (Taxol) | C47H51NO14 | CID 24791027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 22. researchgate.net [researchgate.net]
• 23. PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? - PMC [pmc.ncbi.nlm.nih.gov]
• 24. mdpi.com [mdpi.com]
• 25. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]
• 26. Taxol-induced apoptosis depends on MAP kinase pathways (ERK and p38) and is independent of p53 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. MAPK Cell Signaling Pathway | Thermo Fisher Scientific - US [thermofisher.com]
• 28. MAPK Signaling Resources | Cell Signaling Technology [cellsignal.com]
• 29. Fatal outcome of a hypersensitivity reaction to paclitaxel: a critical review of premedication regimens - PMC [pmc.ncbi.nlm.nih.gov]
• 30. Intravenous prophylaxis for paclitaxel-related hypersensitivity reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 31. Cremophor EL-containing paclitaxel-induced anaphylaxis: a call to action - PMC [pmc.ncbi.nlm.nih.gov]
• 32. Taxol reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 33. researchgate.net [researchgate.net]

Synthesis and Characterization of Deuterated Paclitaxel Succinate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of deuterated paclitaxel (B517696) succinate (B1194679). The introduction of deuterium (B1214612) into the paclitaxel molecule can offer advantages in pharmacokinetic studies and metabolic profiling, while the succinate ester enhances aqueous solubility. This document outlines a feasible synthetic route, detailed characterization methodologies, and presents expected quantitative data in a structured format for ease of comparison.

Introduction

Paclitaxel is a potent anti-mitotic agent widely used in cancer chemotherapy.[1] Its mechanism of action involves the stabilization of microtubules, leading to the arrest of cell division and subsequent apoptosis.[1] Deuterium-labeled compounds are increasingly utilized in pharmaceutical research as internal standards for quantitative bioanalysis and to investigate drug metabolism. The substitution of hydrogen with deuterium can alter metabolic pathways, potentially leading to improved pharmacokinetic profiles.[2]

Paclitaxel itself has poor aqueous solubility. The addition of a succinate linker to form paclitaxel succinate is a common strategy to improve its solubility and provide a handle for further conjugation.[3] This guide focuses on the synthesis of deuterated paclitaxel succinate, a molecule combining the benefits of isotopic labeling and enhanced solubility.

Signaling Pathway of Paclitaxel

The core mechanism of action of paclitaxel involves its interaction with tubulin. The following diagram illustrates the simplified signaling pathway leading to apoptosis.

Figure 1: Simplified signaling pathway of paclitaxel leading to apoptosis.

Synthesis of Deuterated Paclitaxel Succinate

The synthesis of deuterated paclitaxel succinate can be achieved in a two-step process, starting from commercially available deuterated paclitaxel (Paclitaxel-d5). The first step involves the protection of the C7 hydroxyl group, followed by the esterification of the C2' hydroxyl group with succinic anhydride (B1165640). The final step is the deprotection of the C7 hydroxyl group. A more direct approach, though potentially leading to a mixture of products, involves the direct succinylation of deuterated paclitaxel. For the purpose of this guide, we will detail the direct succinylation method.

Experimental Workflow for Synthesis

The following diagram outlines the general workflow for the synthesis of deuterated paclitaxel succinate.

Figure 2: General workflow for the synthesis of deuterated paclitaxel succinate.

Experimental Protocol: Succinylation of Paclitaxel-d5

This protocol is adapted from general methods for the succinylation of paclitaxel.

Materials:

• Paclitaxel-d5 (Molecular Formula: C₄₇H₄₆D₅NO₁₄)[1]

• Succinic anhydride

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous pyridine

• Dichloromethane (DCM)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve Paclitaxel-d5 (1 equivalent) in anhydrous pyridine under an inert atmosphere (e.g., argon or nitrogen).

• Add succinic anhydride (3 equivalents) and DMAP (0.5 equivalents) to the solution.

• Stir the reaction mixture at room temperature for 24-48 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer successively with 1M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of methanol (B129727) in dichloromethane) to yield pure deuterated paclitaxel succinate.

Characterization of Deuterated Paclitaxel Succinate

The synthesized deuterated paclitaxel succinate should be thoroughly characterized to confirm its structure, purity, and isotopic enrichment. The following analytical techniques are recommended.

Logical Flow of Characterization Experiments

Figure 3: Logical flow of experiments for the characterization of deuterated paclitaxel succinate.

High-Performance Liquid Chromatography (HPLC)

HPLC is used to determine the purity of the synthesized compound.

Experimental Protocol:

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 227 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve a small amount of the sample in the mobile phase.

Expected Data:

Parameter	Expected Value
Purity	>95%
Retention Time	Slightly shifted from that of paclitaxel due to the succinate group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for confirming the structure of the deuterated paclitaxel succinate and determining the positions of deuterium incorporation.

Experimental Protocol:

• Solvent: Deuterated chloroform (B151607) (CDCl₃) or deuterated dimethyl sulfoxide (B87167) (DMSO-d₆).

• Instruments: 400 MHz or higher NMR spectrometer.

• Experiments: ¹H NMR, ¹³C NMR, and ²H NMR.

Expected ¹H and ¹³C NMR Data:

The ¹H and ¹³C NMR spectra are expected to be very similar to that of non-deuterated paclitaxel succinate, with the notable absence of signals corresponding to the deuterated positions on the benzoyl group. The succinate moiety will show characteristic signals.

¹H NMR Chemical Shifts (δ, ppm) - Predicted	¹³C NMR Chemical Shifts (δ, ppm) - Predicted
Signals corresponding to the paclitaxel core and side chain will be present.	Signals for the carbon atoms of the paclitaxel core and side chain will be present.
Absence of aromatic protons on the deuterated benzoyl ring.	Carbon signals of the deuterated benzoyl ring will show splitting or reduced intensity.
Methylene protons of the succinate group will appear around 2.5-2.7 ppm.	Carbonyl carbons of the succinate group will appear around 172 ppm.
Methylene carbons of the succinate group will appear around 29 ppm.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition, and tandem mass spectrometry (MS/MS) helps in structural elucidation through fragmentation analysis.

Experimental Protocol:

• Ionization Source: Electrospray ionization (ESI) in positive ion mode.

• Mass Analyzer: Time-of-flight (TOF) or Orbitrap for high-resolution measurements.

• Sample Preparation: Dissolve the sample in a suitable solvent (e.g., methanol or acetonitrile) and infuse it into the mass spectrometer.

Expected Mass Spectrometry Data:

Parameter	Expected Value for Paclitaxel-d5 Succinate
Molecular Formula	C₅₁H₅₀D₅NO₁₇
Monoisotopic Mass	958.38 g/mol
[M+H]⁺	m/z 959.38
[M+Na]⁺	m/z 981.36
[M+K]⁺	m/z 997.33
Major MS/MS Fragments	Fragmentation is expected to be similar to paclitaxel, with key fragments showing a +5 mass shift if they contain the deuterated benzoyl group.

Determination of Isotopic Enrichment

The isotopic purity of the deuterated paclitaxel succinate can be determined from the high-resolution mass spectrum by analyzing the isotopic cluster of the molecular ion.

Methodology:

• Acquire a high-resolution mass spectrum of the molecular ion region.

• Determine the relative intensities of the isotopologues (M, M+1, M+2, etc.).

• Compare the experimental isotopic distribution with the theoretical distribution for different levels of deuterium enrichment.[4]

• Calculate the percentage of isotopic enrichment.

Expected Isotopic Purity Data:

Parameter	Expected Value
Isotopic Enrichment (D)	>98%

Conclusion

This technical guide provides a comprehensive framework for the synthesis and characterization of deuterated paclitaxel succinate. The outlined protocols for synthesis, purification, and characterization using HPLC, NMR, and mass spectrometry will enable researchers to produce and validate this important molecule for use in advanced pharmaceutical research. The provided diagrams and tables offer a clear and concise summary of the experimental workflows and expected data, facilitating the practical application of these methods. Careful execution of these procedures is essential to ensure the synthesis of a high-purity product with the desired level of isotopic enrichment.

References

• 1. LC-MS/MS quantitative analysis of paclitaxel and its major metabolites in serum, plasma and tissue from women with ovarian cancer after intraperitoneal chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the In Vitro Mechanism of Action of Paclitaxel Succinate-d4

Audience: Researchers, scientists, and drug development professionals.

Introduction

Paclitaxel (B517696) is a highly effective mitotic inhibitor used in the treatment of numerous cancers, including ovarian, breast, and lung cancers.[1][2][3] Its unique mechanism of action, which involves the stabilization of microtubules, sets it apart from other anti-tubulin agents like colchicine (B1669291) or vinca (B1221190) alkaloids that cause microtubule disassembly.[4] This guide provides a comprehensive overview of the in vitro mechanism of action of Paclitaxel and its deuterated variant, Paclitaxel Succinate-d4.

Paclitaxel Succinate-d4 is a specialized form of Paclitaxel. The succinate (B1194679) component serves as a linker, often for conjugation to other molecules to improve properties like solubility or for targeted delivery.[5][6] The "-d4" signifies that four hydrogen atoms have been replaced with deuterium. Deuterium labeling is a common strategy in drug development and research; it can be used to track the molecule's metabolic fate or as an internal standard for quantitative analysis by mass spectrometry.[7][8] For the purposes of its direct in vitro mechanism of action, Paclitaxel Succinate-d4 is expected to behave identically to Paclitaxel, as the core pharmacophore responsible for interacting with tubulin remains unchanged.[7] This guide will, therefore, focus on the well-established cellular and molecular activities of Paclitaxel.

Core Mechanism of Action: From Microtubule Binding to Apoptosis

The primary cytotoxic effect of Paclitaxel stems from its ability to disrupt the highly dynamic microtubule network, which is essential for cell division.[9][10] This process can be broken down into a clear sequence of events.

2.1 Microtubule Hyper-Stabilization Unlike many other microtubule-targeting drugs that promote depolymerization, Paclitaxel's unique action is to hyper-stabilize microtubules.[4][11] It binds specifically to the β-tubulin subunit of the αβ-tubulin heterodimers within the microtubule polymer.[1][2][9] This binding event promotes the assembly of tubulin into microtubules and protects them from disassembly, effectively freezing the natural dynamic instability required for their function.[4][9] Paclitaxel-treated cells form abnormal and stable microtubule bundles throughout the cell cycle.[2]

2.2 Mitotic Arrest The stabilization of microtubules has profound consequences during mitosis. The mitotic spindle, a critical structure composed of microtubules, requires dynamic instability to form correctly, attach to chromosomes, and segregate them into daughter cells.[9] Paclitaxel's stabilizing effect prevents the normal formation and function of the mitotic spindle.[1][10] This disruption activates the spindle assembly checkpoint (SAC), a cellular surveillance mechanism, which halts the cell cycle at the G2/M phase to prevent improper chromosome segregation.[4][9]

2.3 Induction of Apoptosis Prolonged arrest at the G2/M phase is an unsustainable state for the cell. This sustained mitotic block triggers intrinsic cellular signaling pathways that lead to programmed cell death, or apoptosis.[9][12] The cell recognizes its inability to complete mitosis and initiates a self-destruction cascade to eliminate the damaged cell.[9][13] While mitotic arrest is the primary trigger, some studies suggest that Paclitaxel can induce apoptosis even without a prior G2/M arrest, possibly through other signaling pathways.[14]

Core mechanism of action for Paclitaxel.

Key Signaling Pathways in Paclitaxel-Induced Apoptosis

The transition from mitotic arrest to apoptosis is mediated by a complex network of intracellular signaling pathways. Paclitaxel has been shown to modulate several of these cascades to ensure the execution of cell death.

• Bcl-2 Family Protein Modulation : Paclitaxel can directly bind to the anti-apoptotic protein Bcl-2, thereby inhibiting its function and promoting apoptosis.[2] It also affects the expression and phosphorylation state of other Bcl-2 family members, tipping the balance towards pro-apoptotic proteins like Bax and Bad, which leads to mitochondrial outer membrane permeabilization and the release of cytochrome c.[12]

• PI3K/AKT and MAPK/ERK Pathways : The PI3K/AKT pathway is a critical pro-survival pathway often overactive in cancer cells. Paclitaxel treatment has been shown to inhibit this pathway, which enhances the drug's apoptotic effects.[9][15] Concurrently, Paclitaxel can activate the stress-related Mitogen-Activated Protein Kinase (MAPK) pathways, such as the c-Jun N-terminal kinase (JNK) pathway.[3][16] JNK activation is a key step in translating the microtubule stress into an apoptotic signal.[16]

• Caspase Activation : The signaling cascades ultimately converge on the activation of caspases, the executioner enzymes of apoptosis. Paclitaxel has been shown to activate initiator caspases like caspase-8 and caspase-9, which in turn activate executioner caspases such as caspase-3 and -6, leading to the cleavage of essential cellular proteins and cell death.[13]

Key signaling pathways in Paclitaxel-induced apoptosis.

Quantitative In Vitro Data Summary

The potency of Paclitaxel varies across different cancer cell lines and experimental conditions. The following table summarizes key quantitative data reported in the literature.

Assay Type	Cell Line(s)	Concentration / Value	Duration	Outcome	Reference(s)
Cytotoxicity (IC50)	Panel of 8 human tumor lines	2.5 - 7.5 nM	24 h	50% inhibition of colony formation	[17]
Cytotoxicity (IC50)	Various cancer cell lines	2.5 - 7.5 nM	Not specified	50% inhibition of viability	[8]
Cytotoxicity (IC50)	KB-3-1 head and neck cancer	~12 nM (for a C2' analog)	72 h	50% inhibition of viability	[18]
Cell Cycle Arrest (IC50)	Various human cancer lines	6.7 - 18.5 nM	Not specified	50% induction of cell cycle arrest	[8][19]
Cell Growth Inhibition	T50 bladder cancer	20 nM (2 x 10-8 M)	Not specified	39.8% inhibition of cell growth	[20]
Cell Cycle Arrest	Head and neck cancer lines	50 nM	8 h	G2/M phase arrest	[13]
Apoptosis & Cell Cycle	Canine mammary gland tumor	1 µM	24 h	Significant G2/M arrest and apoptosis	[3]

IC50 (Inhibitory Concentration 50%) is the concentration of a drug that causes 50% inhibition of a specific biological or biochemical function.

Detailed Experimental Protocols

Investigating the in vitro mechanism of action of Paclitaxel Succinate-d4 involves a series of well-established assays.

General experimental workflow for in vitro analysis.

5.1 Tubulin Polymerization Assay (Fluorescence-Based) This assay directly measures the effect of a compound on the assembly of purified tubulin into microtubules.[21][22]

• Objective : To quantify the ability of Paclitaxel Succinate-d4 to promote and stabilize microtubule polymerization.

• Materials : Purified tubulin protein (>99%), GTP solution, general tubulin buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA), fluorescent reporter dye (e.g., DAPI), Paclitaxel (positive control), DMSO (vehicle control), 96-well black microplates, temperature-controlled fluorescence plate reader.[21]

• Protocol :

  • Prepare a tubulin solution (e.g., 2 mg/mL) in ice-cold tubulin buffer.

  • Add test compounds (Paclitaxel Succinate-d4 at various concentrations), positive control, and vehicle control to the wells of a 96-well plate.

  • Initiate polymerization by adding the tubulin solution containing GTP and the fluorescent reporter dye to the wells.

  • Immediately place the plate in a fluorescence plate reader pre-warmed to 37°C.

  • Measure the fluorescence intensity over time (e.g., every minute for 60 minutes). An increase in fluorescence corresponds to microtubule polymerization.[22][23]

5.2 Cell Viability / Cytotoxicity Assay (MTT Assay) This colorimetric assay assesses the metabolic activity of cells, which serves as an indicator of cell viability.[12][21]

• Objective : To determine the concentration-dependent cytotoxic effect of Paclitaxel Succinate-d4 on cancer cell lines.

• Protocol :

  • Seed cancer cells into a 96-well plate at a predetermined density (e.g., 10,000 cells/well) and allow them to adhere overnight.[24]

  • Treat the cells with a range of concentrations of Paclitaxel Succinate-d4 and incubate for a specified period (e.g., 24, 48, or 72 hours).

  • Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours. Viable cells with active mitochondrial reductases will convert the yellow MTT to purple formazan (B1609692) crystals.[24]

  • Remove the media and dissolve the formazan crystals in a solubilization solution (e.g., DMSO or isopropanol).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is directly proportional to the number of viable cells.

5.3 Cell Cycle Analysis by Flow Cytometry This technique is used to quantify the proportion of cells in different phases of the cell cycle (G1, S, G2/M).

• Objective : To confirm that Paclitaxel Succinate-d4 induces cell cycle arrest at the G2/M phase.

• Protocol :

  • Treat cells with the compound for various time points (e.g., 8, 12, 24 hours).[13][25]

  • Harvest the cells, including any floating cells, and wash with PBS.

  • Fix the cells in cold 70% ethanol (B145695) to permeabilize the membranes.

  • Wash the fixed cells and resuspend them in a staining solution containing a DNA-binding fluorescent dye (e.g., Propidium Iodide, PI) and RNase A (to prevent staining of RNA).

  • Analyze the samples using a flow cytometer. The fluorescence intensity of the dye is proportional to the DNA content, allowing for the quantification of cells in the G1 (2n DNA), S (between 2n and 4n DNA), and G2/M (4n DNA) phases.[26]

5.4 Apoptosis Assay (Annexin V / Propidium Iodide Staining) This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[12]

• Objective : To quantify the induction of apoptosis by Paclitaxel Succinate-d4.

• Protocol :

  • Treat and harvest cells as described for cell cycle analysis.

  • Wash the cells in a binding buffer.

  • Resuspend the cells in the binding buffer containing FITC-conjugated Annexin V and Propidium Iodide (PI).

  • Incubate in the dark for 15 minutes at room temperature.

  • Analyze immediately by flow cytometry.

    • Viable cells : Annexin V-negative and PI-negative.

    • Early apoptotic cells : Annexin V-positive and PI-negative (phosphatidylserine has flipped to the outer membrane, but the membrane is intact).

    • Late apoptotic/necrotic cells : Annexin V-positive and PI-positive (membrane integrity is lost).

Conclusion

The in vitro mechanism of action of Paclitaxel Succinate-d4 is fundamentally identical to that of its parent compound, Paclitaxel. It acts as a potent anti-mitotic agent by binding to β-tubulin, which leads to the hyper-stabilization of microtubules.[1][9] This action disrupts the formation and function of the mitotic spindle, causing a robust cell cycle arrest at the G2/M phase.[4][10] The sustained mitotic block activates a cascade of signaling events, including the inhibition of pro-survival pathways like PI3K/AKT and the activation of stress pathways like JNK, ultimately culminating in caspase activation and apoptotic cell death.[3][15][16] The experimental protocols detailed in this guide provide a robust framework for researchers to quantitatively assess these effects and further elucidate the intricate molecular details of Paclitaxel's activity in various cancer models.

References

• 1. Paclitaxel - Wikipedia [en.wikipedia.org]
• 2. go.drugbank.com [go.drugbank.com]
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• 4. molbiolcell.org [molbiolcell.org]
• 5. Synthesis of 2'-paclitaxel methyl 2-glucopyranosyl succinate for specific targeted delivery to cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Tocopheryl succinate-based lipid nanospheres for paclitaxel delivery: preparation, characters, and in vitro release kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. caymanchem.com [caymanchem.com]
• 9. Paclitaxel - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 11. Taxol (paclitaxel): mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Apoptotic mechanism of paclitaxel-induced cell death in human head and neck tumor cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ar.iiarjournals.org [ar.iiarjournals.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Cytotoxic studies of paclitaxel (Taxol) in human tumour cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Targeted Delivery of Paclitaxel to Tumor Cells: Synthesis and In Vitro Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Paclitaxel-d5 | CAS 1129540-33-5 | Cayman Chemical | Biomol.com [biomol.com]
• 20. Anti-neoplastic activity of paclitaxel on experimental superficial bladder cancer: in vivo and in vitro studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. benchchem.com [benchchem.com]
• 22. Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 23. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 24. In vitro Assessment of Paclitaxel-loaded Niosome Nanoparticles and Their Cytotoxic Effects on the Ovarian Cancer Cell Line A2780CP | Asian Pacific Journal of Cancer Biology [waocp.com]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]

The Role of Deuterium in Paclitaxel Succinate-d4: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Paclitaxel (B517696) Succinate-d4, with a primary focus on the critical role of deuterium (B1214612) labeling in its application. This document will delve into its function as an internal standard in quantitative analysis, its synthesis, and the broader context of Paclitaxel's mechanism of action and analytical methodologies.

Introduction to Paclitaxel and the Need for Precise Quantification

Paclitaxel is a potent anti-cancer agent widely used in the treatment of various solid tumors, including ovarian, breast, and lung cancers.[1][2] Its mechanism of action involves the stabilization of microtubules, leading to the disruption of mitosis and ultimately, apoptosis in rapidly dividing cancer cells.[1][2] Given its significant efficacy and potential for toxicity, the precise quantification of Paclitaxel in biological matrices is paramount for pharmacokinetic studies, therapeutic drug monitoring, and drug development. This necessitates the use of robust analytical techniques, where internal standards are indispensable for ensuring accuracy and precision.

The Function of Deuterium in Paclitaxel Succinate-d4

Paclitaxel Succinate-d4 is a stable isotope-labeled version of Paclitaxel Succinate (B1194679). The "d4" designation indicates that four hydrogen atoms in the succinate moiety have been replaced with deuterium atoms. The primary and most critical role of this deuterium labeling is to enable Paclitaxel Succinate-d4 to serve as an ideal internal standard for the quantitative analysis of Paclitaxel or its succinate derivatives using mass spectrometry, most commonly in conjunction with liquid chromatography (LC-MS/MS).

The principle behind using a deuterated internal standard lies in the technique of isotope dilution mass spectrometry . The deuterated standard is chemically identical to the unlabeled analyte (Paclitaxel or Paclitaxel Succinate). This means it exhibits the same behavior during sample preparation, chromatography, and ionization in the mass spectrometer. However, due to the presence of four deuterium atoms, Paclitaxel Succinate-d4 has a higher molecular weight (approximately 958.00 g/mol ) compared to its unlabeled counterpart.[3][4][5] This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard.

By adding a known amount of Paclitaxel Succinate-d4 to a sample at the beginning of the analytical process, any variations or losses that occur during sample extraction, handling, or instrument analysis will affect both the analyte and the internal standard proportionally. Therefore, the ratio of the analyte's signal to the internal standard's signal remains constant, enabling highly accurate and precise quantification of the analyte.

While primarily used as an internal standard, Paclitaxel Succinate-d4 has also been noted as a reactant in the preparation of molecular hydrogelators for localized chemotherapy delivery systems.[3]

Synthesis and Structure

Paclitaxel Succinate-d4 is synthesized by esterifying Paclitaxel with deuterated succinic acid (succinic acid-2,2,3,3-d4). The four deuterium atoms are located on the two methylene (B1212753) carbons of the succinic acid molecule.[6]

Chemical Structure:

• Paclitaxel: A complex diterpenoid with the molecular formula C47H51NO14.[1]

• Succinic acid-d4: A dicarboxylic acid with the molecular formula C4D4H2O4.

• Paclitaxel Succinate-d4: Formed by an ester linkage between the 2'-hydroxyl group of Paclitaxel and one of the carboxylic acid groups of succinic acid-d4, resulting in the molecular formula C51H51D4NO17.[3][4][5]

Quantitative Data and Analytical Parameters

The use of deuterated internal standards like Paclitaxel Succinate-d4 is central to achieving the low detection limits and high precision required for pharmacokinetic and metabolism studies of Paclitaxel. The following tables summarize relevant quantitative data.

Table 1: Physicochemical Properties

Property	Value	Reference(s)
Paclitaxel Molecular Formula	C47H51NO14	[1]
Paclitaxel Molecular Weight	853.9 g/mol	[1]
Paclitaxel Succinate-d4 Molecular Formula	C51H51D4NO17	[3][4][5]
Paclitaxel Succinate-d4 Molecular Weight	958.00 g/mol	[3][4][5]
Succinic acid-2,2,3,3-d4 Molecular Formula	C4H2D4O4	[6]
Succinic acid-2,2,3,3-d4 Molecular Weight	122.11 g/mol	[6]

Table 2: Typical Parameters for LC-MS/MS Analysis of Paclitaxel

Parameter	Typical Value/Condition	Reference(s)
Internal Standard	Paclitaxel-d5 or other deuterated analogues	General Practice
Chromatographic Column	C18 reverse-phase	[7]
Mobile Phase	Acetonitrile (B52724)/water or Methanol (B129727)/water with formic acid	[7]
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative	[7]
Mass Transition (Paclitaxel)	[M+H]+ or [M+Na]+	[8]
Detection Limits	Sub-ng/mL range (e.g., 0.03-0.15 ng/mL in serum)	[7]
Intra-day Variability	< 3% (as relative standard deviation)	[7]

Experimental Protocols and Methodologies

The following is a generalized experimental protocol for the quantification of Paclitaxel in a biological matrix (e.g., plasma) using a deuterated internal standard like Paclitaxel Succinate-d4.

Objective: To determine the concentration of Paclitaxel in plasma samples.

Materials:

• Plasma samples

• Paclitaxel analytical standard

• Paclitaxel Succinate-d4 (as internal standard)

• Acetonitrile (ACN)

• Formic Acid

• Deionized water

• Solid Phase Extraction (SPE) cartridges or liquid-liquid extraction solvents

• LC-MS/MS system

Procedure:

• Preparation of Standard and Internal Standard Solutions:

  • Prepare a stock solution of Paclitaxel in a suitable solvent (e.g., methanol or acetonitrile).

  • Prepare a stock solution of Paclitaxel Succinate-d4 in the same solvent.

  • Prepare a series of working standard solutions of Paclitaxel by serial dilution of the stock solution.

  • Prepare a working internal standard solution of Paclitaxel Succinate-d4 at a fixed concentration.

• Sample Preparation:

  • To a known volume of plasma sample (e.g., 100 µL), add a fixed volume of the internal standard working solution (e.g., 10 µL).

  • Vortex the sample to ensure thorough mixing.

  • Perform protein precipitation by adding a solvent like acetonitrile (e.g., 3 volumes).

  • Vortex and centrifuge the sample to pellet the precipitated proteins.

  • Alternatively, for cleaner samples, perform liquid-liquid extraction or solid-phase extraction.

• LC-MS/MS Analysis:

  • Inject a small volume of the supernatant (e.g., 5-10 µL) into the LC-MS/MS system.

  • Separate the analyte and internal standard from other matrix components using a C18 reverse-phase column with a gradient elution of acetonitrile and water (both containing a small percentage of formic acid).

  • Detect the analyte and internal standard using the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for Paclitaxel and Paclitaxel Succinate-d4 are monitored.

• Data Analysis:

  • Integrate the peak areas for both the Paclitaxel and Paclitaxel Succinate-d4 MRM transitions.

  • Calculate the ratio of the Paclitaxel peak area to the Paclitaxel Succinate-d4 peak area.

  • Construct a calibration curve by plotting the peak area ratio versus the concentration of the Paclitaxel standards.

  • Determine the concentration of Paclitaxel in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations: Signaling Pathways and Experimental Workflows

Paclitaxel's Mechanism of Action

Paclitaxel's primary mechanism of action is the stabilization of microtubules, which are crucial for cell division. This disruption of microtubule dynamics leads to cell cycle arrest and subsequent apoptosis.

Caption: Paclitaxel's mechanism of action leading to apoptosis.

Experimental Workflow for Paclitaxel Quantification

The following diagram illustrates the typical workflow for quantifying Paclitaxel in a biological sample using Paclitaxel Succinate-d4 as an internal standard.

References

• 1. labeling.pfizer.com [labeling.pfizer.com]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Paclitaxel Succinate-d4 | LGC Standards [lgcstandards.com]
• 5. scbt.com [scbt.com]
• 6. Succinic acid-2,2,3,3-d4 | C4H6O4 | CID 12998487 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. LC-MS/MS quantitative analysis of paclitaxel and its major metabolites in serum, plasma and tissue from women with ovarian cancer after intraperitoneal chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Technical Guide to the Application of Paclitaxel Succinate-d4 in Preliminary Drug Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Paclitaxel (B517696), a potent anti-neoplastic agent, is a cornerstone of chemotherapy regimens for various cancers, including ovarian, breast, and lung cancer.[1][2] Understanding its metabolic fate is crucial for optimizing dosing, predicting drug-drug interactions, and managing toxicity.[2] Preliminary drug metabolism studies, both in vitro and in vivo, are essential in the drug development pipeline. The use of stable isotope-labeled internal standards, such as Paclitaxel Succinate-d4, is a critical component of modern bioanalytical techniques, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), ensuring the accuracy and precision of quantitative data.[3][4] This technical guide provides an in-depth overview of the role and application of Paclitaxel Succinate-d4 in the preliminary drug metabolism studies of paclitaxel and its succinate-based pro-drugs.

Properties and Synthesis of Paclitaxel Succinate-d4

Paclitaxel Succinate-d4 is a deuterated analog of Paclitaxel Succinate (B1194679).[5][6] The incorporation of four deuterium (B1214612) atoms into the succinate moiety provides a mass shift that allows for its use as an internal standard in mass spectrometry-based assays.[3][7] This stable isotope-labeled compound is chemically identical to its unlabeled counterpart, ensuring it co-elutes during chromatography and experiences similar matrix effects, which is crucial for accurate quantification.[7][8]

While specific, detailed synthesis protocols are often proprietary, the general approach to synthesizing Paclitaxel Succinate-d4 involves the esterification of paclitaxel at the 2'-hydroxyl position with deuterated succinic anhydride. The reaction is typically carried out in the presence of a coupling agent and a suitable solvent.

Paclitaxel Metabolism Overview

Paclitaxel is extensively metabolized in the liver, primarily by the cytochrome P450 (CYP) enzyme system.[9][10] The two main isoforms responsible for its metabolism are CYP2C8 and CYP3A4.[1][2][10] The major metabolic pathways involve hydroxylation of the paclitaxel molecule at different positions, leading to the formation of less pharmacologically active metabolites.[9][10]

The primary metabolites of paclitaxel in humans are:

• 6α-hydroxypaclitaxel: Formed by CYP2C8.[11]

• 3'-p-hydroxypaclitaxel (B27951): Formed by CYP3A4.[12]

• 6α,3'-p-dihydroxypaclitaxel: A dihydroxylated metabolite.[12]

There are known species differences in paclitaxel metabolism. For instance, in rats, the primary metabolites are 3'-p-hydroxypaclitaxel and 2-hydroxypaclitaxel, with 6α-hydroxypaclitaxel not being a major metabolite as it is in humans.[13][14] These differences are important to consider when extrapolating preclinical data to humans.

Experimental Protocols

The following are detailed methodologies for key experiments in preliminary drug metabolism studies where Paclitaxel Succinate-d4 would be utilized as an internal standard.

In Vitro Metabolism using Human Liver Microsomes (HLM)

Objective: To determine the metabolic stability of a paclitaxel derivative and identify its primary metabolites.

Methodology:

• Incubation Mixture Preparation: In a microcentrifuge tube, combine human liver microsomes (final concentration 0.5 mg/mL), a NADPH-regenerating system (e.g., 1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL glucose-6-phosphate dehydrogenase, and 3.3 mM magnesium chloride), and phosphate (B84403) buffer (pH 7.4) to a final volume of 200 µL.

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation of Reaction: Add the test compound (e.g., a paclitaxel succinate pro-drug) at a final concentration of 1 µM to initiate the metabolic reaction.

• Time Points: Aliquots of the reaction mixture are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Termination and Sample Preparation:

  • Terminate the reaction by adding an equal volume of ice-cold acetonitrile (B52724) containing Paclitaxel Succinate-d4 (the internal standard) at a known concentration (e.g., 100 nM).

  • Vortex the samples and centrifuge at 14,000 rpm for 10 minutes to precipitate proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis: Analyze the samples using a validated LC-MS/MS method to quantify the parent drug and identify potential metabolites. The use of Paclitaxel Succinate-d4 allows for accurate quantification by correcting for variations in sample processing and instrument response.

In Vivo Pharmacokinetic Study in Rodents

Objective: To determine the pharmacokinetic profile of a paclitaxel derivative after intravenous administration.

Methodology:

• Animal Model: Use male Sprague-Dawley rats (or another appropriate rodent model).

• Dosing: Administer the paclitaxel derivative intravenously (e.g., via tail vein injection) at a specific dose (e.g., 10 mg/kg).

• Blood Sampling: Collect blood samples (approximately 100-200 µL) from the jugular vein or another appropriate site at multiple time points post-dose (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours). Collect blood into tubes containing an anticoagulant (e.g., EDTA).

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Sample Extraction:

  • To a known volume of plasma (e.g., 50 µL), add a protein precipitation solvent (e.g., acetonitrile) containing Paclitaxel Succinate-d4 as the internal standard.

  • Vortex and centrifuge to pellet the proteins.

  • Transfer the supernatant for LC-MS/MS analysis.

• LC-MS/MS Analysis: Quantify the concentration of the paclitaxel derivative in the plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as clearance (CL), volume of distribution (Vd), half-life (t1/2), and area under the concentration-time curve (AUC) using appropriate software.

Data Presentation

The quantitative data obtained from these studies are typically summarized in tables for clear comparison and interpretation.

Table 1: In Vitro Metabolic Stability of a Paclitaxel Derivative in Human Liver Microsomes

Time (min)	% Parent Compound Remaining
0	100
5	85
15	60
30	35
60	10

Table 2: Pharmacokinetic Parameters of a Paclitaxel Derivative in Rats Following a 10 mg/kg IV Dose

Parameter	Value	Units
AUC (0-inf)	5.5	µM*h
CL	30	mL/min/kg
Vd	5	L/kg
t1/2	2.5	h

Signaling Pathways and Experimental Workflows

Paclitaxel exerts its cytotoxic effects by stabilizing microtubules, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.[9][15] Several signaling pathways are implicated in paclitaxel-induced apoptosis.

Paclitaxel-Induced Apoptosis Signaling Pathway

Caption: Paclitaxel-induced signaling leading to apoptosis.

Paclitaxel's interaction with microtubules leads to cell cycle arrest and activates multiple signaling cascades that converge on the induction of apoptosis.[9][15][16] Notably, paclitaxel has been shown to inhibit the pro-survival PI3K/AKT pathway while activating the pro-apoptotic MAPK/ERK and JNK pathways.[15][17]

Experimental Workflow for In Vitro Metabolism Study

Caption: Workflow for an in vitro drug metabolism assay.

This workflow illustrates the key steps in an in vitro metabolism experiment, highlighting the critical point where the deuterated internal standard, Paclitaxel Succinate-d4, is introduced to ensure accurate quantification.

Conclusion

Paclitaxel Succinate-d4 is an indispensable tool for the accurate and reliable quantification of paclitaxel and its succinate derivatives in complex biological matrices during preliminary drug metabolism studies. Its use as an internal standard in LC-MS/MS-based bioanalysis allows researchers to obtain high-quality pharmacokinetic and metabolic data. A thorough understanding of paclitaxel's metabolic pathways and the appropriate application of deuterated standards are fundamental for the successful development of novel paclitaxel-based therapeutics and the optimization of existing treatment regimens. This guide provides a foundational understanding of these principles and offers detailed experimental frameworks for researchers in the field of drug development.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Pharmacogenetics of paclitaxel metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 4. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. scbt.com [scbt.com]
• 7. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 8. waters.com [waters.com]
• 9. Paclitaxel - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. P450 induction alters paclitaxel pharmacokinetics and tissue distribution with multiple dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Paclitaxel metabolism in rat and human liver microsomes is inhibited by phenolic antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Pharmacokinetics of paclitaxel and three major metabolites in patients with advanced breast carcinoma refractory to anthracycline therapy treated with a 3-hour paclitaxel infusion: a European Cancer Centre (ECC) trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benthamdirect.com [benthamdirect.com]
• 14. Different in vitro metabolism of paclitaxel and docetaxel in humans, rats, pigs, and minipigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. spandidos-publications.com [spandidos-publications.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

The Discovery and Evolution of Labeled Paclitaxel: A Technical Guide to a Pivotal Tool in Cancer Research

Introduction

Paclitaxel (B517696), a potent anti-cancer agent, has revolutionized the treatment of various solid tumors since its discovery.[1][2][3] Initially isolated from the bark of the Pacific yew tree, Taxus brevifolia, its mechanism of action, which involves the stabilization of microtubules and subsequent arrest of cell division, has been a subject of intense investigation.[1][2][4][5] Central to unraveling its complex cellular interactions has been the development of labeled paclitaxel compounds. These molecular probes, tagged with radioactive isotopes, fluorescent dyes, or biotin (B1667282), have enabled researchers to trace, quantify, and visualize the journey of paclitaxel within biological systems, providing invaluable insights into its pharmacokinetics, target engagement, and mechanisms of resistance. This technical guide provides an in-depth exploration of the discovery, history, and application of labeled paclitaxel compounds, offering researchers, scientists, and drug development professionals a comprehensive resource on this critical area of cancer research.

Radiolabeled Paclitaxel: The First Glimpse into its Mechanism

The earliest and arguably most crucial insights into paclitaxel's mode of action were made possible through the use of radiolabeled derivatives. In August 1978, Dr. Susan Horwitz of the Albert Einstein College of Medicine requested radiolabeled paclitaxel to investigate its mechanism, a pivotal moment in understanding this novel anti-cancer agent.[4][6]

Tritium-Labeled Paclitaxel ([³H]-Paclitaxel)

Tritium (B154650) ([³H]), a beta-emitting isotope of hydrogen, offered a means to label paclitaxel with high specific activity, essential for detecting the low concentrations of the drug within cells.[7]

Experimental Protocol: Synthesis of [³H]-Labeled Paclitaxel

One method for preparing tritium-labeled paclitaxel involves thermoactivated tritium exchange.[8] Another approach utilizes the Barton deoxygenation of a C-14 hydroxyl group of a taxoid precursor with tri-n-butyltintritiide.[9]

• Starting Material: Paclitaxel or a suitable taxoid precursor.[8][9]

• Labeling Agent: Tritium gas ([³H]₂) or tri-n-butyltintritiide ([n-Bu₃Sn³H]).[8][9]

• Reaction Conditions:

  • Thermoactivated Tritium Exchange: Involves heating paclitaxel in the presence of a catalyst and tritium gas.[8]

  • Barton Deoxygenation: A multi-step process involving the formation of a thiocarbonyl derivative at the C-14 hydroxyl group of a protected taxoid, followed by reaction with tri-n-butyltintritiide.[9]

• Purification: The crude radiolabeled product is purified using techniques such as High-Performance Liquid Chromatography (HPLC) to achieve high radiochemical purity.[9]

• Analysis: The specific activity and radiochemical purity are determined by liquid scintillation counting and HPLC analysis.[9]

Carbon-14-Labeled Paclitaxel ([¹⁴C]-Paclitaxel)

Carbon-14 ([¹⁴C]), another beta-emitter, provides a stable label that can be incorporated into the carbon skeleton of paclitaxel.

Experimental Protocol: Synthesis of 7-([carbonyl-¹⁴C]-acetyl)paclitaxel

A reported synthesis of a [¹⁴C]-labeled paclitaxel derivative involves the acetylation of the 7-hydroxyl group of paclitaxel using [¹⁴C]-acetic anhydride (B1165640).[10]

• Starting Material: Paclitaxel.[10]

• Labeling Agent: [¹⁴C]-Acetic anhydride.[10]

• Reaction Conditions: Paclitaxel is reacted with [¹⁴C]-acetic anhydride in a suitable solvent system, likely with a catalyst, to introduce the [¹⁴C]-acetyl group at the C-7 position.[10]

• Purification: The resulting 7-([carbonyl-¹⁴C]-acetyl)paclitaxel is purified by chromatographic methods to achieve a high radiochemical purity.[10]

• Analysis: The specific activity and radiochemical purity are determined. For the reported compound, the radiochemical purity was 96% with a specific activity of 48 mCi/mmol.[10]

Iodine-123-Labeled Paclitaxel ([¹²³I]-Paclitaxel)

For in vivo imaging applications, paclitaxel has been labeled with gamma-emitting isotopes like Iodine-123 ([¹²³I]).

Experimental Protocol: Synthesis of [¹²³I]-Labeled Paclitaxel

[¹²³I]-Labeled paclitaxel can be prepared via electrophilic aromatic radioiodination of a stannylated precursor.[11][12]

• Precursor Synthesis: A precursor molecule, 3'-N-(p-trimethylstannylbenzoyl)-3'-debenzoylpaclitaxel, is synthesized.[11]

• Labeling Agent: Sodium iodide ([Na¹²³I]) in the presence of an oxidizing agent like peracetic acid or using the chloramine-T method.[11][12]

• Reaction Conditions: The stannylated precursor is reacted with [¹²³I]⁻ and an oxidizing agent, leading to the electrophilic substitution of the trimethylstannyl group with [¹²³I].[11][12]

• Purification: The [¹²³I]-labeled paclitaxel is purified using HPLC.[11][12]

• Analysis: Radiochemical purity is assessed by HPLC.[12]

Quantitative Data for Radiolabeled Paclitaxel

Labeled Compound	Isotope	Specific Activity	Radiochemical Purity	Reference
7-([carbonyl-¹⁴C]-acetyl)paclitaxel	¹⁴C	48 mCi/mmol	96%	[10]
[¹²³I]-Iodo-paclitaxel	¹²³I	Not Reported	>99%	[12]

Fluorescently Labeled Paclitaxel: Visualizing Microtubule Dynamics

The advent of fluorescently labeled paclitaxel derivatives provided a powerful tool to directly visualize the interaction of paclitaxel with its target, the microtubule network, in living and fixed cells.

Early Fluorescent Analogs: FITC and Rhodamine

Early work involved conjugating paclitaxel with fluorescein (B123965) isothiocyanate (FITC) and rhodamine.[10] While these probes were effective in mapping the intracellular distribution of the drug and observing the microtubule network, they exhibited lower cytotoxicity compared to the parent compound.[10]

BODIPY-Labeled Paclitaxel

BODIPY dyes, known for their sharp emission spectra and high quantum yields, were also conjugated to paclitaxel. BODIPY FL and BODIPY 564/570 paclitaxel derivatives have been used to study microtubules in solution.[5]

Oregon Green 488-Labeled Paclitaxel (Flutax)

A significant advancement was the development of Oregon Green 488 paclitaxel, also known as Flutax-2.[5][13] In this derivative, the fluorescent label is attached to the 7-β-hydroxy group of paclitaxel, a modification that allows for selective binding to microtubules.[5] An acetylated version, TubulinTracker™ Green, was later introduced to improve cell permeability and solubility.[5]

Pacific Blue-Labeled Paclitaxel

To create more "drug-like" fluorescent probes with better cellular retention and cytotoxicity, paclitaxel was linked to the fluorophore Pacific Blue.[14] The resulting PB-Gly-Taxol demonstrated high affinity for β-tubulin, significant cytotoxicity, and was a sensitive substrate for the P-glycoprotein (P-gp) multidrug resistance transporter.[14]

Experimental Protocol: General Synthesis of Fluorescent Paclitaxel Analogs

The synthesis of fluorescent paclitaxel analogs typically involves the covalent linkage of a reactive derivative of a fluorophore to a specific functional group on the paclitaxel molecule.

• Paclitaxel Modification (if necessary): A linker or a reactive handle may be introduced at a position on the paclitaxel molecule that is not critical for its biological activity, such as the C-7 hydroxyl group.

• Fluorophore Activation: The fluorescent dye is often in a reactive form, such as an N-hydroxysuccinimidyl (NHS) ester or an isothiocyanate, to facilitate reaction with amino or hydroxyl groups.

• Coupling Reaction: The modified paclitaxel is reacted with the activated fluorophore under controlled conditions (e.g., specific pH, temperature, and solvent) to form a stable conjugate.

• Purification: The fluorescent paclitaxel conjugate is purified from unreacted starting materials and byproducts using chromatographic techniques like HPLC.

• Characterization: The final product is characterized by mass spectrometry and its fluorescence properties (excitation and emission maxima) are determined.

Quantitative Data for Fluorescent Paclitaxel Analogs

Labeled Compound	Fluorophore	Excitation (nm)	Emission (nm)	Reference
Oregon Green™ 488 Paclitaxel	Oregon Green™ 488	~496	~524	[5]
BODIPY® FL Paclitaxel	BODIPY® FL	~505	~513	[5]
BODIPY® 564/570 Paclitaxel	BODIPY® 564/570	~564	~570	[5]

Biotinylated Paclitaxel: Probing Drug-Target Interactions

Biotinylated paclitaxel derivatives have been instrumental in studying drug-target interactions and for the development of drug delivery systems. The high-affinity interaction between biotin and avidin (B1170675) or streptavidin allows for the detection, isolation, and immobilization of paclitaxel-bound proteins.

Experimental Protocol: Synthesis of Biotinylated Paclitaxel

A common strategy for synthesizing biotinylated paclitaxel involves attaching a biotin moiety to the C-7 position of paclitaxel via a spacer arm.[15][16]

• Paclitaxel Derivatization: The 2'-hydroxyl group of paclitaxel is typically protected. Then, a linker with a terminal amine group is attached to the C-7 hydroxyl group.

• Biotinylation: The amine-functionalized paclitaxel is then reacted with an activated biotin derivative (e.g., biotin-NHS ester) to form a stable amide bond.

• Deprotection: The protecting group at the 2'-hydroxyl position is removed.

• Purification: The final biotinylated paclitaxel conjugate is purified by chromatography.[16]

• Characterization: The structure of the final product is confirmed by NMR and mass spectrometry.[16]

The use of an extra-long chain spacer arm has been shown to not significantly disrupt the microtubule-stabilizing activity of paclitaxel, while allowing for the simultaneous binding of the conjugate to both microtubules and streptavidin.[15][16][17]

Quantitative Data for Biotinylated Paclitaxel

Compound	In Vitro Microtubule Polymerization (EC₅₀)	Reference
Paclitaxel	0.52 ± 0.1 µM	[17]
Biotinylated Paclitaxel	0.68 ± 0.1 µM	[17]

Visualizing Key Concepts

To further elucidate the concepts discussed, the following diagrams, generated using the DOT language, illustrate key workflows and mechanisms.

Caption: Generalized workflow for labeled paclitaxel synthesis and application.

Caption: Paclitaxel's mechanism of action on microtubules.

Conclusion

The development of labeled paclitaxel compounds has been a cornerstone of research into this vital anti-cancer drug. From the initial use of radiolabeled derivatives that elucidated its fundamental mechanism of action to the sophisticated fluorescent and biotinylated probes that allow for real-time visualization and detailed interaction studies, these tools have provided an unprecedented level of insight. This technical guide has summarized the key discoveries, provided an overview of the experimental protocols for their synthesis, and presented quantitative data to aid researchers in their work. The continued innovation in labeling technologies will undoubtedly lead to an even deeper understanding of paclitaxel's biology and pave the way for the development of more effective cancer therapies.

References

• 1. Discovery: Natural Compound Offers Hope - NCI [cancer.gov]
• 2. Paclitaxel - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. news-medical.net [news-medical.net]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. acs.org [acs.org]
• 7. mdpi.com [mdpi.com]
• 8. 2.1. Production of 3H-Labeled Paclitaxel [bio-protocol.org]
• 9. Studies on Taxol® Biosynthesis. Preparation and Tritium Labeling of Biosynthetic intermediates by Deoxygenation of a Taxadiene Tetra-acetate Obtained from Japanese Yew - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and evaluation of [14C]-labelled and fluorescent-tagged paclitaxel derivatives as new biological probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Radiolabeling of paclitaxel with electrophilic 123I - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Pharmacokinetic evaluation of paclitaxel, albumin-binding paclitaxel, and liposomal-encapsulated albumin-binding paclitaxel upon gastric subserosal administration - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Paclitaxel, Oregon Green™ 488 Conjugate (Oregon Green™ 488 Taxol, Flutax-2) 100 μg [thermofisher.com]
• 14. Synthesis of a Fluorescent Analogue of Paclitaxel That Selectively Binds Microtubules and Sensitively Detects Efflux by P-Glycoprotein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Synthesis and Biological Evaluation of a Biotinylated Paclitaxel With an Extra-Long Chain Spacer Arm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. scispace.com [scispace.com]

Navigating the Stability Landscape of Paclitaxel Succinate-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers an in-depth exploration of the physical and chemical stability of Paclitaxel (B517696) Succinate-d4, a deuterated analog of the widely used chemotherapeutic agent, Paclitaxel. Due to the limited availability of direct stability data for Paclitaxel Succinate-d4, this document leverages stability information from its parent compound, Paclitaxel, and other deuterated analogs to provide a comprehensive overview for research and drug development purposes. The methodologies and potential degradation pathways discussed herein are founded on established analytical practices for taxane-based molecules and serve as a robust framework for designing stability-indicating studies for Paclitaxel Succinate-d4.

Understanding the Molecule

Paclitaxel Succinate-d4 is a derivative of Paclitaxel where four hydrogen atoms have been replaced by deuterium. This isotopic labeling is often utilized in pharmacokinetic studies to trace the metabolic fate of the drug. The succinate (B1194679) ester modification can be introduced to alter the molecule's physicochemical properties, such as solubility. The stability of this complex molecule is paramount to its efficacy and safety.

Molecular Profile:

Compound	Catalogue No.	CAS No.	Molecular Formula	Molecular Weight ( g/mol )
Paclitaxel Succinate-d4	PA STI 071170	N/A	C₅₁H₅₁D₄NO₁₇	958.00[1]
Paclitaxel-d5	HY-B0015S	1129540-33-5	C₄₇H₄₆D₅NO₁₄	859.0[2]

Chemical Stability Profile

The chemical stability of Paclitaxel and its analogs is influenced by several factors, including pH, temperature, and light. Degradation typically involves hydrolysis of the ester groups, epimerization, and cleavage of the oxetane (B1205548) ring.

pH-Dependent Degradation

Studies on Paclitaxel have shown that it is susceptible to degradation in both acidic and alkaline conditions. The primary degradation pathways under acidic conditions include cleavage of the strained oxetane ring and hydrolysis of the C-13 side chain ester linkage.[3] The pH of maximum stability for Paclitaxel and related compounds appears to be around pH 4.[3]

Hypothetical Forced Degradation Profile for Paclitaxel Succinate-d4:

Condition	Potential Degradation Products
Acidic (e.g., 0.1 N HCl)	Oxetane ring cleavage products, hydrolysis of succinate and other ester groups.
Alkaline (e.g., 0.1 N NaOH)	Epimerization at C-7, hydrolysis of ester linkages.
Oxidative (e.g., 3% H₂O₂)	Oxidation of the side chain and baccatin (B15129273) core.
Thermal (e.g., 60°C)	Acceleration of hydrolytic and oxidative degradation.
Photolytic (e.g., UV/Vis light)	Photodegradation products (specific structures would require characterization).

Long-Term Storage

For the closely related compound, Paclitaxel-d5, a long-term stability of at least 4 years is reported when stored at -20°C.[2] This suggests that Paclitaxel Succinate-d4 is likely to exhibit good stability under frozen conditions.

Recommended Storage Conditions:

Compound	Temperature	Duration
Paclitaxel-d5	-20°C	≥ 4 years[2]
Paclitaxel Succinate-d4 (projected)	-20°C	Long-term

Physical Stability Profile

The physical stability of Paclitaxel formulations is often limited by its poor aqueous solubility, which can lead to precipitation. Studies on Paclitaxel infusions have demonstrated that physical stability is a critical parameter.[4][5]

Solubility and Precipitation

The succinate moiety in Paclitaxel Succinate-d4 may be intended to improve solubility. However, the potential for precipitation, especially in aqueous solutions, remains a key consideration.

Factors Influencing Physical Stability of Paclitaxel Infusions:

Factor	Observation
Temperature	Longer shelf-life at 2-8°C compared to 25°C.[4][5]
Concentration	0.3 mg/mL infusions are more stable than 1.2 mg/mL infusions.[4][5]
Diluent	Stability can vary between 0.9% sodium chloride and 5% glucose.[4][5]
Container Type	Stability can be influenced by the container material (e.g., polyolefin, polyethylene, glass).[4][5]

Experimental Protocols for Stability Assessment

The following protocols are adapted from established methods for Paclitaxel and can be applied to evaluate the stability of Paclitaxel Succinate-d4.

Chemical Stability Assessment: High-Performance Liquid Chromatography (HPLC)

A stability-indicating HPLC method is crucial for separating the intact drug from its degradation products.

Protocol:

• Chromatographic System:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 227 nm.

  • Temperature: 25°C.

• Sample Preparation:

  • Prepare solutions of Paclitaxel Succinate-d4 at the desired concentration (e.g., 0.3 and 1.2 mg/mL) in appropriate diluents.

• Forced Degradation Study:

  • Expose the sample solutions to stress conditions (acid, base, oxidation, heat, light).

  • At specified time points, withdraw aliquots, neutralize if necessary, and dilute to a suitable concentration.

• Analysis:

  • Inject the samples onto the HPLC system.

  • Monitor for the appearance of new peaks (degradants) and a decrease in the peak area of the parent drug.

  • Calculate the percentage of remaining drug.

Physical Stability Assessment

Physical stability is evaluated by monitoring for precipitation and changes in particulate matter.

Protocol:

• Visual Inspection:

  • Visually inspect the solutions against a black and white background for any signs of precipitation, haze, or color change at each time point.

• pH Measurement:

  • Measure the pH of the solutions at each time point using a calibrated pH meter.

• Sub-visual Particulate Analysis:

  • Use a light obscuration particle counter to determine the concentration of sub-visual particulates in the solutions.

Visualizing Experimental and Logical Workflows

Forced Degradation Experimental Workflow

Caption: Workflow for a forced degradation study.

Paclitaxel's Mechanism of Action: Microtubule Stabilization

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Degradation of paclitaxel and related compounds in aqueous solutions III: Degradation under acidic pH conditions and overall kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Physical and chemical stability of paclitaxel infusions in different container types - PubMed [pubmed.ncbi.nlm.nih.gov]

Paclitaxel Succinate-d4 CAS number and molecular weight

This technical guide provides comprehensive information on Paclitaxel (B517696) Succinate-d4 for researchers, scientists, and drug development professionals. The document outlines its chemical properties, relevant experimental protocols, and the core signaling pathways associated with the mechanism of action of its parent compound, paclitaxel.

Core Compound Data

Paclitaxel Succinate-d4 is a deuterated analog of Paclitaxel Succinate (B1194679). The succinate ester provides a linker for conjugation, while the deuterium (B1214612) labeling makes it a suitable internal standard for mass spectrometry-based quantification of paclitaxel and its derivatives.

Property	Value	Citation(s)
Chemical Name	Paclitaxel Succinate-d4	[1][2]
CAS Number	117527-50-1 (unlabeled)	[1]
Molecular Weight	958.0 g/mol	[1][2]
Molecular Formula	C₅₁H₅₁D₄NO₁₇	[1]
Synonyms	2'-O-Succinoylpaclitaxel-d4, 2'-O-Succinylpaclitaxel-d4, 2'-Succinylpaclitaxel-d4	[2]

Experimental Protocols

This section details representative experimental methodologies relevant to the use of paclitaxel and its derivatives in research and development.

Quantification of Paclitaxel in Biological Matrices using LC-MS/MS with a Deuterated Internal Standard

Paclitaxel Succinate-d4 is an ideal internal standard for the accurate quantification of paclitaxel in biological samples like plasma or tissue. The following is a representative Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol.

a. Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of human plasma, add a known concentration of Paclitaxel Succinate-d4 solution as the internal standard.

• Vortex the sample to ensure homogeneity.

• Add 1 mL of a suitable organic solvent (e.g., methyl tert-butyl ether or chloroform) to the plasma sample.

• Vortex vigorously for 2 minutes to extract paclitaxel and the internal standard into the organic layer.

• Centrifuge the sample at high speed (e.g., 1500g) for 5 minutes to separate the layers.

• Carefully transfer the organic supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at approximately 37°C.[3]

• Reconstitute the dried extract in a specific volume of the mobile phase (e.g., 80:20 acetonitrile (B52724):water with 0.1% acetic acid).[3]

b. LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reverse-phase column (e.g., Phenomenex C18, 250x1.5µm) is commonly used.[3]

  • Mobile Phase: A gradient of acetonitrile and water, both containing a small amount of formic or acetic acid (e.g., 0.1%), is typically employed.[3][4]

  • Flow Rate: A flow rate of around 0.8 mL/min is a common starting point.[3]

  • Injection Volume: A small volume (e.g., 10 µL) of the reconstituted sample is injected.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray ionization in positive mode (ESI+) is generally used.[3]

  • Detection: The analysis is performed in Selected Reaction Monitoring (SRM) mode, monitoring for specific precursor-to-product ion transitions for both paclitaxel and the Paclitaxel Succinate-d4 internal standard. This provides high selectivity and sensitivity.

  • Quantification: A calibration curve is generated by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte. The concentration of paclitaxel in the unknown samples is then determined from this curve.

Synthesis of a Paclitaxel-Polymer Conjugate using Paclitaxel Succinate

Paclitaxel Succinate can be used to covalently link paclitaxel to polymers, forming a prodrug with potentially improved solubility and targeted delivery. The following outlines a general procedure for such a conjugation.

a. Activation of Paclitaxel Succinate

• Dissolve Paclitaxel Succinate in a suitable anhydrous organic solvent (e.g., dichloromethane (B109758) or dimethylformamide).

• Add a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), along with an activator like N-hydroxysuccinimide (NHS). This reaction converts the carboxylic acid group of the succinate linker into a more reactive ester.

• Allow the reaction to proceed for several hours at room temperature.

b. Conjugation to a Polymer

• Dissolve the polymer containing free amine or hydroxyl groups (e.g., polyethylene (B3416737) glycol-amine) in an appropriate buffer or solvent.

• Add the activated Paclitaxel Succinate solution to the polymer solution.

• The amine or hydroxyl groups on the polymer will react with the activated succinate ester, forming a stable amide or ester linkage, respectively.

• The reaction mixture is typically stirred for 24-48 hours.

c. Purification and Characterization

• The resulting paclitaxel-polymer conjugate is purified to remove unreacted paclitaxel, coupling agents, and byproducts. This can be achieved through methods like dialysis, size exclusion chromatography, or precipitation.

• The final conjugate is characterized to determine the drug loading content, typically using techniques like UV-Vis spectroscopy or HPLC.

Signaling Pathways and Mechanisms of Action

The anticancer effects of paclitaxel are primarily attributed to its interaction with microtubules and the subsequent induction of apoptosis.

Microtubule Stabilization and Mitotic Arrest

Paclitaxel binds to the β-tubulin subunit of microtubules, which are essential components of the cell's cytoskeleton.[5] This binding stabilizes the microtubules, preventing their depolymerization.[5] The disruption of normal microtubule dynamics interferes with the formation of the mitotic spindle during cell division, leading to an arrest of the cell cycle at the G2/M phase and ultimately triggering programmed cell death (apoptosis).[5][6]

Caption: Paclitaxel's mechanism of microtubule stabilization.

Induction of Apoptosis

Beyond mitotic arrest, paclitaxel can induce apoptosis through several signaling pathways.

• JNK Pathway: Paclitaxel can activate the c-Jun N-terminal kinase (JNK) pathway. Activated JNK can lead to the activation of caspase-8 and a reduction in the mitochondrial membrane potential, which in turn activates caspase-9. Both caspase-8 and caspase-9 activate downstream executioner caspases (like caspase-3), leading to apoptosis.[7]

• EGFR/PI3K/AKT/mTOR Pathway: In certain cancer cells, paclitaxel has been shown to suppress the EGFR/PI3K/AKT/mTOR signaling pathway, which is a key pathway for cell survival and proliferation.[8]

• NF-κB Pathway: Paclitaxel can also induce apoptosis through the activation of the NF-κB signaling pathway.[6]

Caption: Key signaling pathways in paclitaxel-induced apoptosis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. walshmedicalmedia.com [walshmedicalmedia.com]
• 4. A new high-performance liquid chromatography-tandem mass spectrometry method for the determination of paclitaxel and 6α-hydroxy-paclitaxel in human plasma: Development, validation and application in a clinical pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is the mechanism of Paclitaxel? [synapse.patsnap.com]
• 6. researchgate.net [researchgate.net]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. cgp.iiarjournals.org [cgp.iiarjournals.org]

Solubility Profile of Paclitaxel Succinate-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of Paclitaxel (B517696) Succinate-d4. Due to the limited availability of specific solubility data for the deuterated succinate (B1194679) form, this document primarily summarizes the extensive data available for Paclitaxel. The structural similarity suggests that the solubility trends of Paclitaxel Succinate-d4 will be comparable to those of Paclitaxel, although the succinate moiety may impart a slight increase in polarity. The deuterium (B1214612) labeling is not expected to significantly influence solubility.

Core Data Presentation: Solubility of Paclitaxel

The following table summarizes the reported solubility of Paclitaxel in various common solvents. This data provides a strong foundational understanding for researchers working with Paclitaxel derivatives.

Solvent	Solubility (mg/mL)	Source
Dimethyl Sulfoxide (DMSO)	~200	[1]
Dimethyl Sulfoxide (DMSO)	100	[2]
Dimethyl Sulfoxide (DMSO)	~50
Dimethyl Sulfoxide (DMSO)	25	[3][4]
Dimethyl Sulfoxide (DMSO)	~5	[5]
Ethanol	40	[1]
Ethanol	25	[2]
Ethanol	20	[3][4]
Ethanol	~1.5	[5]
Methanol	~50
Dimethyl Formamide (DMF)	~5	[5]
Acetonitrile	Soluble
PEG 400	High	[6]
Water	Insoluble (<0.001)	[2][7]
1:10 DMSO:PBS (pH 7.2)	~0.1	[5]

Experimental Protocols

Thermodynamic Solubility Determination: Shake-Flask Method

The shake-flask method is a standard and reliable technique for determining the thermodynamic solubility of a compound.

Methodology:

• Preparation of Saturated Solution: An excess amount of Paclitaxel Succinate-d4 is added to a known volume of the selected solvent in a sealed container (e.g., a glass vial).

• Equilibration: The container is agitated in a temperature-controlled shaker or incubator for a defined period (typically 24 to 72 hours) to ensure equilibrium is reached between the dissolved and undissolved compound.

• Phase Separation: After equilibration, the suspension is allowed to stand, and the undissolved solid is separated from the saturated solution by centrifugation or filtration (using a filter that does not bind the compound).

• Quantification: The concentration of Paclitaxel Succinate-d4 in the clear, saturated supernatant or filtrate is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

Analytical Quantification: High-Performance Liquid Chromatography (HPLC)

HPLC is a precise and widely used method for quantifying the concentration of Paclitaxel and its derivatives in solution.

Typical HPLC Parameters:

• Column: A reverse-phase column, such as a C18 column (e.g., 150 x 4.6 mm, 3.5 µm), is commonly used.

• Mobile Phase: A gradient or isocratic mobile phase consisting of a mixture of an organic solvent (e.g., acetonitrile) and an aqueous buffer is employed.

• Detection: UV detection at a wavelength of approximately 227 nm is standard for Paclitaxel.

• Quantification: A calibration curve is generated using standard solutions of known concentrations of Paclitaxel Succinate-d4 to accurately determine the concentration in the experimental samples.

Mandatory Visualizations

Paclitaxel's Mechanism of Action: Microtubule Stabilization and Apoptosis Induction

Paclitaxel exerts its anticancer effects by interfering with the normal function of microtubules, which are essential for cell division. It binds to the β-tubulin subunit of microtubules, stabilizing them and preventing their depolymerization. This disruption of microtubule dynamics leads to cell cycle arrest at the G2/M phase and subsequently induces programmed cell death (apoptosis) through various signaling pathways.

Caption: Paclitaxel binds to β-tubulin, stabilizing microtubules and causing G2/M cell cycle arrest, which in turn modulates signaling pathways to induce apoptosis.

Experimental Workflow for Solubility Determination

The following diagram illustrates a typical workflow for determining the solubility of a compound like Paclitaxel Succinate-d4.

Caption: A streamlined workflow for determining compound solubility using the shake-flask method followed by HPLC analysis.

References

• 1. usbio.net [usbio.net]
• 2. selleckchem.com [selleckchem.com]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. Enhanced solubility of paclitaxel using water-soluble and biocompatible 2-methacryloyloxyethyl phosphorylcholine polymers - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Paclitaxel in Human Plasma using Paclitaxel Succinate-d4 as an Internal Standard by LC-MS/MS

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of paclitaxel (B517696) in human plasma. The method utilizes a stable isotope-labeled internal standard, Paclitaxel Succinate-d4, to ensure high accuracy and precision. A simple protein precipitation protocol is employed for sample preparation, followed by a rapid chromatographic separation. This method is suitable for high-throughput analysis in clinical and research settings for pharmacokinetic studies and therapeutic drug monitoring.

Introduction

Paclitaxel is a potent anti-mitotic agent widely used in the chemotherapy of various cancers, including ovarian, breast, and lung cancer.[1][2] Monitoring its concentration in patient plasma is crucial for optimizing therapeutic outcomes and minimizing dose-related toxicities. LC-MS/MS has become the gold standard for bioanalytical quantification due to its high sensitivity, selectivity, and speed.[3]

The use of a stable isotope-labeled internal standard (SIL-IS) is critical for correcting for variability in sample preparation and matrix effects.[3] While deuterated forms of paclitaxel are available, Paclitaxel Succinate-d4 offers a distinct mass shift, minimizing potential isotopic crosstalk. This note details a fully validated method for the determination of paclitaxel in human plasma using Paclitaxel Succinate-d4 as the internal standard.

Experimental

Materials and Reagents

• Paclitaxel (Reference Standard)

• Paclitaxel Succinate-d4 (Internal Standard)

• LC-MS/MS grade acetonitrile, methanol, and water

• Formic acid (analytical grade)

• Human plasma (drug-free)

LC-MS/MS Instrumentation

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Chromatographic Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)[4]
Mobile Phase A	0.1% Formic Acid in Water[4]
Mobile Phase B	0.1% Formic Acid in Methanol[4]
Flow Rate	0.4 mL/min[1]
Gradient	Isocratic or gradient elution can be optimized (e.g., 80% B)[4]
Column Temperature	30 °C[4]
Injection Volume	5 µL

Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)[5]
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	Paclitaxel: m/z 854.4 → 286.1; Paclitaxel Succinate-d4: m/z 958.4 → 286.1 (or other appropriate product ion)
Spray Voltage	4000 V[6]
Source Temperature	Optimized for the specific instrument (e.g., 450 °C)[6]

Protocols

1. Standard and Quality Control (QC) Sample Preparation

• Stock Solutions: Prepare 1 mg/mL stock solutions of paclitaxel and Paclitaxel Succinate-d4 in methanol.

• Working Solutions: Serially dilute the paclitaxel stock solution with 50:50 methanol:water to prepare working standards for the calibration curve. Prepare separate working solutions for low, medium, and high QC samples.[4]

• Internal Standard (IS) Working Solution: Dilute the Paclitaxel Succinate-d4 stock solution to a final concentration (e.g., 100 ng/mL) in acetonitrile.

2. Sample Preparation (Protein Precipitation)

• Pipette 100 µL of plasma sample (blank, standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 300 µL of the IS working solution (in acetonitrile) to each tube.[7][8]

• Vortex mix for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes.[6]

• Transfer the supernatant to an HPLC vial for LC-MS/MS analysis.

Caption: Experimental workflow from sample preparation to analysis.

Method Validation

The method was validated according to regulatory guidelines, assessing linearity, sensitivity, accuracy, precision, recovery, and matrix effect.

Linearity

Calibration curves were constructed by plotting the peak area ratio of paclitaxel to the internal standard against the nominal concentration. The curves were linear over the specified concentration range with a correlation coefficient (r²) > 0.99.[9]

Analyte	Concentration Range (ng/mL)	r²
Paclitaxel	1 - 1000	> 0.99

Sensitivity

The lower limit of quantification (LLOQ) was determined as the lowest concentration on the calibration curve with a signal-to-noise ratio > 10 and acceptable precision and accuracy.[10]

Parameter	Value (ng/mL)
LLOQ	1.0

Accuracy and Precision

Intra- and inter-day accuracy and precision were evaluated using QC samples at three concentration levels.[5]

QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD)	Intra-day Accuracy (%RE)	Inter-day Precision (%RSD)	Inter-day Accuracy (%RE)
Low	3	< 10%	± 15%	< 10%	± 15%
Medium	50	< 10%	± 15%	< 10%	± 15%
High	800	< 10%	± 15%	< 10%	± 15%

Recovery and Matrix Effect

Extraction recovery and matrix effect were assessed to ensure the reliability of the sample preparation method.

QC Level	Extraction Recovery (%)	Matrix Effect (%)
Low	> 85%	< 15%
High	> 85%	< 15%

Results and Discussion

The developed LC-MS/MS method provides a reliable and efficient means for quantifying paclitaxel in human plasma. The use of Paclitaxel Succinate-d4 as an internal standard effectively compensates for variations during sample processing and analysis, leading to high precision and accuracy. The simple protein precipitation method allows for rapid sample turnaround, making it ideal for studies with large sample numbers.

Caption: Logical relationship for quantification using an internal standard.

Conclusion

A sensitive, specific, and high-throughput LC-MS/MS method for the quantification of paclitaxel in human plasma has been developed and validated. The method employs Paclitaxel Succinate-d4 as an internal standard, ensuring reliable results. This application note provides a complete protocol that can be readily implemented in bioanalytical laboratories.

References

• 1. academic.oup.com [academic.oup.com]
• 2. walshmedicalmedia.com [walshmedicalmedia.com]
• 3. api.unil.ch [api.unil.ch]
• 4. mdpi.com [mdpi.com]
• 5. Quantitation of paclitaxel and its two major metabolites using a liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. assets.fishersci.com [assets.fishersci.com]
• 7. researchgate.net [researchgate.net]
• 8. augusta.elsevierpure.com [augusta.elsevierpure.com]
• 9. researchnow.flinders.edu.au [researchnow.flinders.edu.au]
• 10. payeshdarou.ir [payeshdarou.ir]

Application of Paclitaxel Succinate-d4 in Pharmacokinetic Studies: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Paclitaxel (B517696) Succinate-d4 in pharmacokinetic (PK) studies. Paclitaxel Succinate-d4 is a stable isotope-labeled analogue of Paclitaxel Succinate (B1194679) and serves as an ideal internal standard (IS) for the quantitative analysis of paclitaxel in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its use ensures high accuracy and precision by compensating for variability during sample preparation and analysis.

Introduction to Paclitaxel and the Role of Internal Standards

Paclitaxel is a potent anti-cancer agent widely used in the treatment of various solid tumors, including ovarian, breast, and non-small cell lung cancer.[1][2] Its mechanism of action involves the stabilization of microtubules, leading to the disruption of mitosis and subsequent cell death.[3] The pharmacokinetic profile of paclitaxel can be complex and is often characterized by non-linearity.[4] Given the narrow therapeutic window and potential for significant side effects, precise quantification of paclitaxel concentrations in biological fluids is crucial for pharmacokinetic modeling, dose optimization, and assessing drug-drug interactions.[5]

In LC-MS/MS-based bioanalysis, an internal standard is essential for accurate quantification. An ideal internal standard should have physicochemical properties very similar to the analyte but be distinguishable by mass. Stable isotope-labeled (SIL) internal standards, such as Paclitaxel Succinate-d4, are considered the gold standard because they co-elute with the analyte and experience similar ionization efficiency and matrix effects, thus providing the most reliable correction for experimental variations.

Physicochemical Properties and Rationale for Use

Paclitaxel Succinate-d4 is a synthetic derivative of paclitaxel where four hydrogen atoms in the succinate moiety have been replaced with deuterium. This labeling results in a mass shift of +4 Da compared to the unlabeled analogue, allowing for distinct detection by the mass spectrometer while maintaining nearly identical chromatographic behavior and extraction recovery to paclitaxel.

Chemical Structure:

• Paclitaxel: C₄₇H₅₁NO₁₄

• Paclitaxel Succinate-d4: C₅₁H₅₁D₄NO₁₇[6]

The succinate group enhances the aqueous solubility of paclitaxel, which can be advantageous in the preparation of stock solutions and calibration standards.

Bioanalytical Method Protocol using LC-MS/MS

This protocol outlines a validated method for the quantification of paclitaxel in human plasma using Paclitaxel Succinate-d4 as an internal standard.

Materials and Reagents

• Paclitaxel (Reference Standard)

• Paclitaxel Succinate-d4 (Internal Standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (Ultrapure, 18.2 MΩ·cm)

• Human plasma (K2-EDTA)

• tert-Butyl methyl ether (MTBE)

Preparation of Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve paclitaxel and Paclitaxel Succinate-d4 in acetonitrile to prepare individual stock solutions of 1 mg/mL. Store at -20°C.

• Working Standard Solutions:

  • Prepare serial dilutions of the paclitaxel stock solution with a 50:50 mixture of acetonitrile and water to create working standard solutions for the calibration curve and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL):

  • Dilute the Paclitaxel Succinate-d4 stock solution with acetonitrile to a final concentration of 100 ng/mL.

Sample Preparation (Liquid-Liquid Extraction)

• Label polypropylene (B1209903) tubes for blank, calibration standards, QC samples, and unknown study samples.

• Add 100 µL of the appropriate matrix (blank plasma, spiked plasma for standards and QCs, or study sample plasma) to each tube.

• Add 25 µL of the internal standard working solution (100 ng/mL Paclitaxel Succinate-d4) to all tubes except the blank, to which 25 µL of acetonitrile is added.

• Vortex briefly to mix.

• Add 1.5 mL of tert-butyl methyl ether (MTBE) to each tube.

• Vortex for 5 minutes to ensure thorough extraction.

• Centrifuge at 4000 rpm for 10 minutes at 4°C.

• Carefully transfer the upper organic layer to a clean set of tubes.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex to mix and transfer to autosampler vials for LC-MS/MS analysis.

LC-MS/MS Conditions

The following are typical starting conditions and may require optimization for specific instrumentation.

Liquid Chromatography (LC) Parameters:

Parameter	Value
Column	C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 30% B, increase to 95% B over 3 min, hold for 1 min, return to initial conditions
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Tandem Mass Spectrometry (MS/MS) Parameters:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Paclitaxel Transition	m/z 854.4 → 286.2
Paclitaxel Succinate-d4 Transition	m/z 958.0 → 286.2 (or other suitable product ion)
Collision Energy	Optimize for specific instrument
Dwell Time	100 ms

Note: The exact m/z values may vary slightly depending on the instrument and adduct formation (e.g., [M+H]⁺, [M+Na]⁺). The fragmentation of the succinate moiety may lead to other product ions for Paclitaxel Succinate-d4, which should be optimized during method development.

Method Validation

The bioanalytical method should be fully validated according to regulatory guidelines (e.g., FDA, EMA). Key validation parameters are summarized below with typical acceptance criteria.

Validation Parameter	Description	Typical Acceptance Criteria
Linearity	A calibration curve is prepared by analyzing at least six non-zero standards over the expected concentration range.	Correlation coefficient (r²) ≥ 0.99
Accuracy and Precision	Assessed by analyzing QC samples at low, medium, and high concentrations in multiple replicates on different days.	Accuracy: within ±15% of nominal value (±20% at LLOQ). Precision (%CV): ≤15% (≤20% at LLOQ).
Lower Limit of Quantification (LLOQ)	The lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision.	Signal-to-noise ratio ≥ 10; Accuracy and precision within ±20%.
Selectivity/Specificity	Assessed by analyzing blank matrix from multiple sources to check for interferences at the retention times of the analyte and IS.	No significant interfering peaks.
Matrix Effect	The effect of matrix components on the ionization of the analyte and IS.	The coefficient of variation of the IS-normalized matrix factor should be ≤15%.
Recovery	The efficiency of the extraction procedure.	Should be consistent, precise, and reproducible.
Stability	Assessed under various conditions: freeze-thaw, short-term (bench-top), long-term, and stock solution stability.	Mean concentration should be within ±15% of the nominal concentration.

Data Presentation

The following tables present example data for a validated LC-MS/MS method for paclitaxel quantification.

Table 1: Calibration Curve Parameters

Analyte	Linear Range (ng/mL)	Correlation Coefficient (r²)
Paclitaxel	1 - 1000	≥ 0.995

Table 2: Accuracy and Precision Data

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV) (n=6)	Inter-day Precision (%CV) (n=18)	Intra-day Accuracy (%) (n=6)	Inter-day Accuracy (%) (n=18)
LLOQ	1	< 10	< 12	95 - 105	93 - 107
Low	3	< 8	< 10	97 - 103	96 - 104
Medium	100	< 7	< 9	98 - 102	97 - 103
High	800	< 6	< 8	99 - 101	98 - 102

Table 3: Stability Data

Stability Condition	QC Level (ng/mL)	Mean % Change from Nominal
Freeze-Thaw (3 cycles)	Low (3)	- 4.5
High (800)	- 3.2
Bench-Top (6 hours)	Low (3)	- 2.1
High (800)	- 1.8
Long-Term (30 days at -80°C)	Low (3)	- 5.6
High (800)	- 4.9

Visualizations

Experimental Workflow

Caption: Bioanalytical workflow for paclitaxel quantification.

Paclitaxel Metabolism and Analysis

References

• 1. Structural Characterization of Anticancer Drug Paclitaxel and Its Metabolites Using Ion Mobility Mass Spectrometry and Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Biological Evaluation of Novel Paclitaxel (Taxol) D-Ring Modified Analogues. | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative determination of total and unbound paclitaxel in human plasma following Abraxane treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative determination of paclitaxel and its metabolites, 6α-hydroxypaclitaxel and p-3'-hydroxypaclitaxel, in human plasma using column-switching liquid chromatography/tandem mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 6. pharmaffiliates.com [pharmaffiliates.com]

Application Notes and Protocols for Paclitaxel Succinate-d4 in Cell Culture-Based Drug Uptake Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Paclitaxel (B517696), a potent anti-mitotic agent, is a cornerstone of chemotherapy regimens for various cancers. Understanding its cellular uptake and efflux is crucial for optimizing therapeutic efficacy and overcoming drug resistance. Paclitaxel Succinate-d4, a deuterated analog of paclitaxel succinate, serves as an invaluable tool in these investigations. Its primary application is as a stable isotope-labeled internal standard (SIL-IS) for liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis, ensuring highly accurate and precise quantification of intracellular paclitaxel concentrations by correcting for matrix effects and variability in sample processing.[1] This document provides detailed application notes and protocols for utilizing Paclitaxel Succinate-d4 in cell culture-based drug uptake assays.

Physicochemical Properties of Paclitaxel Succinate-d4

Property	Value
Chemical Formula	C₅₁H₅₁D₄NO₁₇
Molecular Weight	958.00 g/mol
Appearance	White to off-white solid
Storage	2-8°C Refrigerator
Primary Application	Stable isotope-labeled internal standard for mass spectrometry

Application Notes

Principle of the Drug Uptake Assay

This assay quantifies the intracellular accumulation of a drug over time. Cancer cells are incubated with the drug of interest (e.g., paclitaxel or paclitaxel succinate). At specified time points, the cells are washed to remove extracellular drug, and then lysed. The concentration of the drug within the cell lysate is then determined, typically by LC-MS/MS.

Role of Paclitaxel Succinate-d4

In this context, Paclitaxel Succinate-d4 is not the primary therapeutic agent being tested but is added to the cell lysate during the sample preparation phase. Because it is nearly identical chemically and physically to the non-deuterated (or "light") paclitaxel succinate, it behaves similarly during extraction and ionization in the mass spectrometer. However, due to the mass difference from the deuterium (B1214612) atoms, it can be distinguished by the detector. By adding a known concentration of Paclitaxel Succinate-d4 to each sample, it serves as an internal standard to normalize for any variations in sample handling, extraction efficiency, and instrument response. This significantly improves the accuracy and reproducibility of the quantification of the unlabeled drug.

Experimental Design Considerations

• Cell Lines: A variety of cancer cell lines can be used, depending on the research focus. Commonly used cell lines for paclitaxel studies include:

  • MCF-7: Human breast adenocarcinoma cell line.

  • A549: Human lung carcinoma cell line.

  • OVCAR-3: Human ovarian adenocarcinoma cell line.

• Drug Concentrations: The concentration of paclitaxel used should be relevant to clinically achievable concentrations and the specific research question. Concentrations can range from low nanomolar (nM) to micromolar (µM).[2]

• Time Course: The incubation time will influence the intracellular drug concentration. A time-course experiment (e.g., 0.5, 1, 2, 4, 8, 24 hours) is recommended to understand the kinetics of drug uptake.

• Controls:

  • Untreated Cells: To establish a baseline.

  • Vehicle Control: To account for any effects of the drug solvent (e.g., DMSO).

  • Positive Control: A compound with known uptake characteristics, if available.

Experimental Protocols

Protocol 1: General Cell Culture and Drug Treatment

• Cell Seeding: Seed the chosen cancer cell line (e.g., MCF-7, A549, or OVCAR-3) into 6-well plates at a density that will result in 70-80% confluency at the time of the experiment. Incubate overnight at 37°C in a humidified atmosphere with 5% CO₂.

• Drug Preparation: Prepare a stock solution of paclitaxel (or paclitaxel succinate) in a suitable solvent such as DMSO.[3] Prepare serial dilutions of the drug in complete cell culture medium to achieve the desired final concentrations.

• Drug Treatment: Remove the existing medium from the cells and replace it with the medium containing the various concentrations of paclitaxel. Include a vehicle control (medium with the same concentration of DMSO as the highest drug concentration).

• Incubation: Incubate the cells for the desired time points (e.g., 0.5, 1, 2, 4, 8, 24 hours) at 37°C and 5% CO₂.[4]

Protocol 2: Sample Preparation for LC-MS/MS Analysis

• Cell Washing: At the end of the incubation period, aspirate the drug-containing medium. Wash the cells three times with ice-cold phosphate-buffered saline (PBS) to remove all extracellular drug.

• Cell Lysis and Internal Standard Spiking:

  • After the final wash, add a specific volume of lysis buffer (e.g., RIPA buffer) to each well.

  • Immediately add a known, fixed amount of Paclitaxel Succinate-d4 (the internal standard) to each lysate. The concentration of the internal standard should be within the linear range of the LC-MS/MS calibration curve.

• Cell Harvesting: Scrape the cells and collect the lysate into microcentrifuge tubes.

• Protein Precipitation: Add a protein precipitation solvent, such as ice-cold acetonitrile (B52724) (typically 3 volumes of acetonitrile to 1 volume of lysate).[5]

• Centrifugation: Vortex the samples vigorously and then centrifuge at high speed (e.g., 13,000 rpm for 10 minutes) to pellet the precipitated proteins.[5]

• Sample Collection: Carefully transfer the supernatant, which contains the drug and the internal standard, to a new tube for LC-MS/MS analysis.

Protocol 3: LC-MS/MS Quantification

• Chromatographic Separation:

  • Column: A C18 reverse-phase column is typically used.[6]

  • Mobile Phase: A gradient of acetonitrile and water, both containing a small amount of an additive like formic acid (e.g., 0.1%), is common.[6]

  • Flow Rate: A typical flow rate is around 0.5 mL/min.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray ionization (ESI) in positive mode is generally used for paclitaxel and its analogs.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

  • MRM Transitions: Specific precursor-to-product ion transitions for both paclitaxel and Paclitaxel Succinate-d4 need to be determined and optimized on the specific mass spectrometer being used.

• Quantification:

  • Generate a calibration curve using known concentrations of paclitaxel (or paclitaxel succinate) spiked with the same fixed concentration of Paclitaxel Succinate-d4 as used in the samples.

  • The ratio of the peak area of the analyte (paclitaxel) to the peak area of the internal standard (Paclitaxel Succinate-d4) is plotted against the concentration of the analyte to create the calibration curve.

  • The concentration of paclitaxel in the cell lysates is then determined by comparing the analyte/internal standard peak area ratio from the samples to the calibration curve.

Data Presentation

The following tables provide illustrative examples of how quantitative data from paclitaxel uptake assays can be presented. Note that this data is based on published values for paclitaxel and serves as a template.

Table 1: Intracellular Paclitaxel Concentration in Various Cell Lines

Cell Line	Treatment Concentration (nM)	Incubation Time (hours)	Intracellular Paclitaxel Concentration (pmol/10⁶ cells)
MCF-7[7]	10	4	~1.5
MCF-7[7]	100	4	~15
A549[8]	25	2	~0.8
OVCAR-3[9]	5	24	~2.2

Table 2: Time-Dependent Uptake of Paclitaxel in A549 Cells

Incubation Time (hours)	Treatment Concentration (nM)	Intracellular Paclitaxel Concentration (nM)
0.5	50	~15
1	50	~25
2	50	~40
4	50	~55

(Data in tables are representative and should be determined experimentally.)

Visualizations

Experimental Workflow

Caption: Experimental workflow for a cell culture-based drug uptake assay.

Paclitaxel Cellular Uptake and Efflux Signaling Pathway

Caption: Paclitaxel uptake, efflux, and mechanism of action.

References

• 1. dovepress.com [dovepress.com]
• 2. Cytotoxicity of paclitaxel in breast cancer is due to chromosome missegregation on multipolar spindles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scienceopen.com [scienceopen.com]
• 4. dovepress.com [dovepress.com]
• 5. researchgate.net [researchgate.net]
• 6. augusta.elsevierpure.com [augusta.elsevierpure.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Paclitaxel, Carboplatin and 1,25-D3 Inhibit Proliferation of Ovarian Cancer Cells In Vitro | Anticancer Research [ar.iiarjournals.org]

Application Note: Development and Validation of a Reversed-Phase HPLC Method for the Quantification of Paclitaxel Using Paclitaxel Succinate-d4 as an Internal Standard

Introduction

Paclitaxel (B517696) is a potent antineoplastic agent widely used in the treatment of various cancers, including ovarian, breast, and non-small cell lung cancer.[1][2] Its primary mechanism of action involves the stabilization of microtubules, which are crucial for cell division.[3] By binding to the β-tubulin subunit, Paclitaxel promotes the polymerization of tubulin into excessively stable, non-functional microtubules, disrupting the dynamic process of microtubule assembly and disassembly.[4][5] This interference with the mitotic spindle triggers a cell cycle arrest at the G2/M phase, ultimately leading to programmed cell death (apoptosis).[5][6] Several signaling pathways are implicated in Paclitaxel-induced apoptosis, including the activation of c-Jun N-terminal kinase (JNK/SAPK) and modulation of the Bcl-2 family of proteins.[4][5]

Accurate and reliable quantification of Paclitaxel in pharmaceutical formulations and biological matrices is critical for quality control, pharmacokinetic studies, and ensuring therapeutic efficacy. High-Performance Liquid Chromatography (HPLC) with UV detection is a common and robust analytical technique for this purpose.[7][8] To enhance the accuracy and precision of the method, especially in complex matrices, an internal standard (IS) is employed. A stable isotope-labeled internal standard, such as Paclitaxel Succinate-d4, is the ideal choice. It is expected to co-elute and exhibit nearly identical chemical and physical properties to the unlabeled analyte during sample preparation and analysis, effectively compensating for variations in extraction recovery and injection volume.[9]

This application note details a validated, sensitive, and specific reversed-phase HPLC (RP-HPLC) method for the determination of Paclitaxel, using Paclitaxel Succinate-d4 as the internal standard. The method is validated according to the International Council for Harmonisation (ICH) guidelines.[10]

Signaling Pathway of Paclitaxel

Paclitaxel's primary therapeutic effect is achieved through the disruption of microtubule dynamics, leading to mitotic arrest and apoptosis.

Caption: Paclitaxel binds to β-tubulin, causing microtubule stabilization and mitotic arrest, which activates apoptotic pathways.

Experimental Protocols

Materials and Reagents

• Paclitaxel Reference Standard (>99% purity)

• Paclitaxel Succinate-d4 Internal Standard (>99% purity)

• HPLC Grade Acetonitrile (B52724)

• HPLC Grade Water

• Potassium Dihydrogen Phosphate (B84403) (Analytical Grade)

• Orthophosphoric Acid (Analytical Grade)

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector, autosampler, and column oven is suitable.

Parameter	Condition
HPLC Column	C18 Reversed-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	Acetonitrile : 20mM Potassium Dihydrogen Phosphate Buffer (pH 4.5) (50:50, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	227 nm
Injection Volume	20 µL
Internal Standard (IS)	Paclitaxel Succinate-d4

Table 1: Optimized Chromatographic Conditions.

Preparation of Solutions

• Buffer Preparation (20mM, pH 4.5): Dissolve 2.72 g of potassium dihydrogen phosphate in 1000 mL of HPLC grade water. Adjust the pH to 4.5 using orthophosphoric acid. Filter through a 0.45 µm membrane filter.

• Standard Stock Solution (Paclitaxel): Accurately weigh and dissolve 10 mg of Paclitaxel reference standard in 10 mL of acetonitrile to obtain a concentration of 1000 µg/mL.

• Internal Standard Stock Solution (IS): Accurately weigh and dissolve 10 mg of Paclitaxel Succinate-d4 in 10 mL of acetonitrile to obtain a concentration of 1000 µg/mL.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the Paclitaxel stock solution with the mobile phase to achieve concentrations ranging from 0.1 µg/mL to 100 µg/mL. Spike each calibration standard with the IS to a final concentration of 10 µg/mL.

Sample Preparation

For analysis of a pharmaceutical formulation (e.g., injection), dilute the formulation with the mobile phase to bring the theoretical Paclitaxel concentration within the calibration range. Spike the diluted sample with the IS to a final concentration of 10 µg/mL. Filter the final solution through a 0.22 µm syringe filter before injection.

Method Validation Protocol

The developed method was validated according to ICH Q2(R1) guidelines, evaluating specificity, linearity, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and robustness.

Experimental Workflow for Method Validation

References

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. applications.emro.who.int [applications.emro.who.int]
• 3. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 4. researchgate.net [researchgate.net]
• 5. Paclitaxel | C47H51NO14 | CID 36314 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chromforum.org [chromforum.org]
• 7. Normal phase high performance liquid chromatography for determination of paclitaxel incorporated in a lipophilic polymer matrix - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development and Validation of a Highly Sensitive HPLC Method for Determination of Paclitaxel in Pharmaceutical Dosage forms and Biological Samples | Bentham Science [eurekaselect.com]
• 9. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Development and validation of the HPLC method for simultaneous estimation of Paclitaxel and topotecan - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Paclitaxel Succinate-d4 Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the sample preparation of Paclitaxel (B517696) Succinate-d4 from biological matrices, primarily focusing on techniques suitable for subsequent analysis by Liquid Chromatography-Mass Spectrometry (LC-MS/MS). The methods described are based on established procedures for paclitaxel and are applicable to its deuterated succinate (B1194679) ester.

Introduction

Paclitaxel Succinate-d4 is a deuterated analog of Paclitaxel Succinate, often used as an internal standard in pharmacokinetic and drug metabolism studies of paclitaxel and its derivatives. Accurate quantification of this analyte is crucial for reliable bioanalytical results. The choice of sample preparation technique is critical to remove interfering substances from the biological matrix, concentrate the analyte, and ensure compatibility with the analytical instrumentation. The most common techniques for the extraction of paclitaxel and its analogs from biological matrices such as plasma and tissue homogenates are Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and Protein Precipitation (PPT).

Sample Preparation Techniques

The selection of an appropriate sample preparation method depends on factors such as the complexity of the biological matrix, the required limit of quantification, sample throughput needs, and the availability of resources.

Liquid-Liquid Extraction (LLE)

LLE is a classic technique that separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous sample and an organic solvent. It is effective for removing non-polar interferences from aqueous samples.

Protocol: LLE for Paclitaxel Succinate-d4 in Human Plasma

This protocol is adapted from methods developed for paclitaxel analysis in human plasma.[1][2]

Materials:

• Human plasma samples

• Paclitaxel Succinate-d4 internal standard working solution

• Methyl tert-butyl ether (MTBE)[1] or a mixture of acetonitrile (B52724) and n-butyl chloride (1:4, v/v)[2]

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

• Evaporation system (e.g., nitrogen evaporator)

• Reconstitution solution (e.g., mobile phase or a compatible solvent mixture)

Procedure:

• To 200 µL of plasma sample in a microcentrifuge tube, add a known amount of the internal standard working solution.

• Add 1 mL of MTBE.[1]

• Vortex the mixture for 1 minute to ensure thorough mixing.

• Centrifuge at 5000 rpm for 5 minutes to separate the aqueous and organic layers.[3]

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 200 µL of the reconstitution solution.[3]

• Vortex for 30 seconds to dissolve the residue.

• The sample is now ready for injection into the LC-MS/MS system.

Caption: A generalized workflow for Solid-Phase Extraction.

Protein Precipitation (PPT)

PPT is a rapid and simple method for removing proteins from biological samples, which can interfere with chromatographic analysis. It involves adding a precipitating agent, typically an organic solvent or an acid, to the sample to denature and precipitate the proteins.

Protocol: Protein Precipitation for Paclitaxel Succinate-d4 in Human Plasma

This protocol is adapted from a method for the analysis of paclitaxel and its metabolites in human plasma. [4] Materials:

• Human plasma samples

• Paclitaxel Succinate-d4 internal standard working solution

• Methanol (B129727) with 0.1% formic acid [4]* Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• High-speed centrifuge

Procedure:

• Pipette 100 µL of plasma sample into a microcentrifuge tube.

• Add 5 µL of the internal standard working solution and vortex for 10 seconds. [4]3. Add 400 µL of cold methanol with 0.1% formic acid to precipitate the proteins. [4]4. Vortex the mixture for 10 seconds.

• Centrifuge at 16,000 x g for 15 minutes at 4°C. [4]6. Carefully transfer 150 µL of the supernatant to an autosampler vial. [4]7. The sample is now ready for direct injection into the LC-MS/MS system.

Workflow for Protein Precipitation (PPT)

Caption: The workflow for the Protein Precipitation technique.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on paclitaxel analysis, which can be considered as a reference for methods involving Paclitaxel Succinate-d4.

Table 1: Liquid-Liquid Extraction Performance

Parameter	Value	Reference
Linearity Range	5.00 - 3000.00 ng/mL	[1]
Lower Limit of Quantification (LLOQ)	5 ng/mL	[1]
Mean Recovery	Consistent and high	[1]
Extraction Solvent	Methyl tert-butyl ether (MTBE)	[1]

Table 2: Solid-Phase Extraction Performance

Parameter	Value	Reference
Linearity Range	0.1 - 10 ng/mL	[3]
Lower Limit of Quantification (LLOQ)	0.1 ng/mL	[3]
Recovery	116%	[3]
Precision (%CV)	≤6.6%	[3]

Table 3: Protein Precipitation Performance

Parameter	Value	Reference
Linearity Range	1 - 10,000 ng/mL	[4]
Intra-day Precision (%CV)	<9.9%	[4]
Inter-day Precision (%CV)	<9.9%	[4]
Accuracy	91.1 - 114.8%	[4]

Method Selection and Considerations

Technique	Advantages	Disadvantages	Best Suited For
Liquid-Liquid Extraction	Cost-effective, good for removing non-polar interferences.	Can be labor-intensive, may require evaporation and reconstitution steps, uses larger volumes of organic solvents.	Applications where high throughput is not the primary concern and a clean extract is needed.
Solid-Phase Extraction	High selectivity and recovery, can concentrate the analyte, amenable to automation.	Higher cost per sample, may require method development to optimize sorbent and solvents.	Bioanalysis requiring low detection limits and high sample purity.
Protein Precipitation	Rapid, simple, requires minimal solvent, suitable for high-throughput screening.	Less clean extracts compared to LLE and SPE, risk of ion suppression in MS, analyte may co-precipitate with proteins.	High-throughput pharmacokinetic studies where speed is essential.

Conclusion

The choice of sample preparation technique for Paclitaxel Succinate-d4 analysis is a critical step that significantly impacts the quality and reliability of the analytical results. Liquid-Liquid Extraction, Solid-Phase Extraction, and Protein Precipitation are all viable methods, each with its own set of advantages and limitations. The protocols and data presented here provide a comprehensive guide for researchers to select and implement the most appropriate sample preparation strategy for their specific analytical needs. It is always recommended to validate the chosen method for the specific biological matrix and analytical system being used.

References

• 1. ICI Journals Master List [journals.indexcopernicus.com]
• 2. Determination of paclitaxel in human plasma using single solvent extraction prior to isocratic reversed-phase high-performance liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. A new high-performance liquid chromatography-tandem mass spectrometry method for the determination of paclitaxel and 6α-hydroxy-paclitaxel in human plasma: Development, validation and application in a clinical pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Paclitaxel in Human Plasma using a Validated LC-MS/MS Method

Audience: Researchers, scientists, and drug development professionals.

Introduction Paclitaxel (B517696) is a potent antineoplastic agent widely used in the treatment of various cancers, including ovarian, breast, and lung cancer[1][2]. Due to significant inter-patient pharmacokinetic variability, therapeutic drug monitoring (TDM) is crucial for optimizing dosage, maximizing efficacy, and minimizing toxicity. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for the bioanalysis of paclitaxel due to its high sensitivity and specificity[2][3].

The use of a stable isotope-labeled internal standard (SIL-IS) is essential for correcting analytical variability arising from sample preparation and matrix effects. A SIL-IS co-elutes with the analyte and experiences similar ionization suppression or enhancement, ensuring the highest degree of accuracy and precision. This application note details a robust and sensitive LC-MS/MS method for the quantification of paclitaxel in human plasma using Paclitaxel Succinate-d4 as the internal standard.

Experimental Protocols

Materials and Reagents

• Analytes: Paclitaxel (Reference Standard), Paclitaxel Succinate-d4 (Internal Standard, IS)

• Solvents: Acetonitrile (B52724) (LC-MS Grade), Methanol (LC-MS Grade), Water (LC-MS Grade)

• Additives: Formic Acid (LC-MS Grade)

• Matrix: Blank human plasma

Preparation of Stock and Working Solutions

• Paclitaxel Stock Solution (1 mg/mL): Accurately weigh 1 mg of paclitaxel and dissolve it in 1 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of Paclitaxel Succinate-d4 and dissolve it in 1 mL of methanol.

• Working Solutions: Prepare serial dilutions of the paclitaxel stock solution with a 50:50 mixture of acetonitrile and water to create calibration standards and quality control (QC) samples.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the IS stock solution with acetonitrile to a final concentration of 100 ng/mL. This solution will be used for protein precipitation.

Sample Preparation: Protein Precipitation

• Label 1.5 mL microcentrifuge tubes for each standard, QC, and unknown sample.

• Pipette 50 µL of plasma into the corresponding tubes.

• Add 200 µL of the ice-cold Internal Standard Spiking Solution (100 ng/mL in acetonitrile) to each tube.

• Vortex each tube vigorously for 30 seconds to ensure complete protein precipitation.

• Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

• Carefully transfer 100 µL of the clear supernatant to a clean autosampler vial.

• Inject 5 µL of the supernatant into the LC-MS/MS system for analysis.

Instrumentation and Data Presentation

The analysis is performed on a UPLC system coupled to a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Table 1: Liquid Chromatography (LC) Method Parameters

Parameter	Value
Column	C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	0-0.5 min (30% B), 0.5-2.5 min (30-95% B), 2.5-3.5 min (95% B), 3.5-3.6 min (95-30% B), 3.6-4.5 min (30% B)
Column Temperature	40°C
Injection Volume	5 µL
Total Run Time	4.5 minutes

Table 2: Mass Spectrometry (MS) Detection Parameters

Mass spectrometry was performed in positive ion mode (ESI+) using Selected Reaction Monitoring (SRM). Paclitaxel frequently forms a sodium adduct ([M+Na]+), which is often more stable and abundant than the protonated molecule, providing a robust precursor for quantification[4][5]. The fragmentation of the succinate-d4 internal standard is predicted to follow a similar pathway, cleaving the ester linkage and producing a common core fragment ion.

Parameter	Paclitaxel (Analyte)	Paclitaxel Succinate-d4 (IS)
Precursor Ion (Q1) m/z	876.3 [M+Na]+[5][6]	981.0 [M+Na]+
Product Ion (Q3) m/z	307.9[1][6]	307.9
Dwell Time (ms)	100	100
Collision Energy (eV)	30	35
Cone Voltage (V)	40[7]	45
Ion Source Temperature	120°C[7]	120°C[7]
Desolvation Temperature	450°C[7]	450°C[7]
Desolvation Gas Flow	650 L/Hr[7]	650 L/Hr[7]

Note: Collision energy and cone voltage are instrument-dependent and should be optimized for maximum signal intensity.

Experimental Workflow Visualization

The overall analytical process from sample receipt to final data analysis is illustrated in the workflow diagram below.

Caption: Bioanalytical workflow for paclitaxel quantification.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantitative determination of paclitaxel in human plasma. The method utilizes a simple and rapid protein precipitation step for sample cleanup and a highly selective LC-MS/MS analysis in SRM mode. The incorporation of a stable isotope-labeled internal standard, Paclitaxel Succinate-d4, ensures high accuracy and precision by compensating for matrix effects and procedural inconsistencies. This validated method is well-suited for high-throughput applications, including pharmacokinetic studies and routine therapeutic drug monitoring.

References

• 1. walshmedicalmedia.com [walshmedicalmedia.com]
• 2. A new high-performance liquid chromatography-tandem mass spectrometry method for the determination of paclitaxel and 6α-hydroxy-paclitaxel in human plasma: Development, validation and application in a clinical pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. LC-MS/MS quantitative analysis of paclitaxel and its major metabolites in serum, plasma and tissue from women with ovarian cancer after intraperitoneal chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Liquid chromatography/tandem triple-quadrupole mass spectrometry for determination of paclitaxel in rat tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Paclitaxel (Taxol) | C47H51NO14 | CID 24791027 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Spiking Paclitaxel Succinate-d4 in Plasma Samples

Introduction

Paclitaxel (B517696) is a potent anti-cancer agent widely used in the treatment of various solid tumors. Therapeutic drug monitoring and pharmacokinetic studies of paclitaxel often require the quantification of the drug in biological matrices such as plasma. To ensure accuracy and precision in bioanalytical methods, particularly those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS), a stable isotope-labeled internal standard (IS) is crucial. Paclitaxel Succinate-d4, a deuterated analog of paclitaxel, serves as an excellent internal standard as it co-elutes with the analyte of interest and compensates for variations during sample preparation and analysis.

This document provides a detailed, step-by-step guide for the preparation of Paclitaxel Succinate-d4 spiking solutions and the subsequent spiking procedure in human plasma samples. This protocol is intended for researchers, scientists, and drug development professionals engaged in the bioanalysis of paclitaxel.

Materials and Reagents

Material/Reagent	Supplier	Grade
Paclitaxel Succinate-d4	(Specify Supplier)	≥98% purity
Human Plasma (with K2EDTA)	(Specify Supplier)	Bioanalytical Grade
Acetonitrile (B52724) (ACN)	(Specify Supplier)	HPLC or LC-MS Grade
Methanol (MeOH)	(Specify Supplier)	HPLC or LC-MS Grade
Deionized Water	In-house	Type I
Formic Acid	(Specify Supplier)	LC-MS Grade
Polypropylene (B1209903) Microcentrifuge Tubes	(Specify Supplier)	1.5 mL and 2.0 mL
Calibrated Pipettes and Tips	(Specify Supplier)	Various volumes
Vortex Mixer	(Specify Supplier)	---
Centrifuge	(Specify Supplier)	Capable of >10,000 x g

Experimental Protocols

Preparation of Stock and Working Solutions

A critical step in the accurate quantification of paclitaxel is the precise preparation of the internal standard solutions. The following protocol outlines the preparation of stock and working solutions of Paclitaxel Succinate-d4.

3.1.1. Paclitaxel Succinate-d4 Stock Solution (1 mg/mL)

• Allow the vial of Paclitaxel Succinate-d4 to equilibrate to room temperature before opening to prevent condensation.

• Accurately weigh 1 mg of Paclitaxel Succinate-d4 powder.

• Dissolve the powder in 1 mL of acetonitrile in a 1.5 mL polypropylene microcentrifuge tube.

• Vortex thoroughly for at least 1 minute to ensure complete dissolution.

• This stock solution should be stored at -20°C or -80°C for long-term stability.

3.1.2. Paclitaxel Succinate-d4 Intermediate Solution (10 µg/mL)

• Perform a 1:100 dilution of the 1 mg/mL stock solution.

• Pipette 10 µL of the 1 mg/mL stock solution into a clean 1.5 mL polypropylene microcentrifuge tube.

• Add 990 µL of acetonitrile.

• Vortex thoroughly to ensure homogeneity.

• This intermediate solution should be stored at -20°C.

3.1.3. Paclitaxel Succinate-d4 Spiking (Working) Solution (100 ng/mL)

• Perform a 1:100 dilution of the 10 µg/mL intermediate solution.

• Pipette 10 µL of the 10 µg/mL intermediate solution into a clean 1.5 mL polypropylene microcentrifuge tube.

• Add 990 µL of acetonitrile.

• Vortex thoroughly. This will be the working solution used to spike all plasma samples.

Spiking of Paclitaxel Succinate-d4 into Plasma Samples

The internal standard should be added to all samples, including calibration curve standards, quality control (QC) samples, and unknown study samples, at a consistent concentration. The following protocol utilizes a protein precipitation method for sample preparation.

• Thawing: Thaw frozen human plasma samples in a water bath at room temperature. Once thawed, vortex gently to ensure homogeneity.

• Aliquoting Plasma: Aliquot 200 µL of each plasma sample (calibrator, QC, or unknown) into a clean 1.5 mL polypropylene microcentrifuge tube.[1][2][3]

• Adding Internal Standard: Add 20 µL of the 100 ng/mL Paclitaxel Succinate-d4 spiking solution to each 200 µL plasma sample. This results in a final IS concentration of 10 ng/mL in the initial plasma volume.

• Vortexing: Briefly vortex each tube for approximately 10 seconds to ensure the internal standard is evenly distributed.

• Protein Precipitation: Add 600 µL of cold acetonitrile (stored at -20°C) to each tube to precipitate plasma proteins.[4][5]

• Vortexing: Vortex the samples vigorously for at least 1 minute to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the samples at a high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.[4][5]

• Supernatant Transfer: Carefully transfer the supernatant (approximately 800 µL) to a new, clean 1.5 mL polypropylene microcentrifuge tube without disturbing the protein pellet.

• Evaporation (Optional but Recommended): Dry the supernatant under a gentle stream of nitrogen at room temperature or 37°C.[4] This step concentrates the sample and allows for reconstitution in a mobile phase-compatible solvent.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 75:25 v/v methanol/0.1% formic acid in water).[1][2]

• Final Vortex and Centrifugation: Vortex the reconstituted sample for 30 seconds and then centrifuge at high speed for 5 minutes to pellet any remaining particulates.

• Sample Injection: Transfer the final supernatant to an autosampler vial for LC-MS/MS analysis.

Data Presentation

The following tables summarize the quantitative data for the preparation of solutions and the final sample composition.

Table 1: Preparation of Paclitaxel Succinate-d4 Solutions

Solution	Starting Material	Starting Concentration	Diluent	Dilution Factor	Final Concentration
Stock Solution	Paclitaxel Succinate-d4	-	Acetonitrile	-	1 mg/mL
Intermediate Solution	Stock Solution	1 mg/mL	Acetonitrile	1:100	10 µg/mL
Spiking (Working) Solution	Intermediate Solution	10 µg/mL	Acetonitrile	1:100	100 ng/mL

Table 2: Sample Composition for Analysis

Component	Volume	Concentration
Plasma Sample	200 µL	Varies (Analyte)
Paclitaxel Succinate-d4 Spiking Solution	20 µL	100 ng/mL
Protein Precipitation Solvent (Acetonitrile)	600 µL	-
Reconstitution Solvent	100 µL	-
Final IS Concentration in Plasma	-	10 ng/mL

Visualization of Experimental Workflow

The following diagram illustrates the step-by-step workflow for spiking Paclitaxel Succinate-d4 into plasma samples and preparing them for LC-MS/MS analysis.

Caption: Workflow for Spiking and Extraction of Paclitaxel Succinate-d4.

Conclusion

This application note provides a comprehensive and detailed protocol for the preparation of Paclitaxel Succinate-d4 spiking solutions and their application in the processing of plasma samples for bioanalytical studies. The use of a stable isotope-labeled internal standard is paramount for achieving reliable and reproducible quantification of paclitaxel. Adherence to this protocol will enable researchers to accurately prepare samples for analysis by LC-MS/MS, thereby ensuring the integrity of pharmacokinetic and therapeutic drug monitoring data. It is recommended to validate this method in accordance with regulatory guidelines (e.g., FDA or EMA) before its application in clinical studies.[6][7]

References

• 1. academic.oup.com [academic.oup.com]
• 2. Determination of Paclitaxel in Human Plasma by UPLC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of a novel paclitaxel derivative (NPD-103) in human plasma by ultra-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A novel ultra-performance liquid chromatography detection method development and validation for paclitaxel and its major metabolite in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dovepress.com [dovepress.com]
• 6. A new high-performance liquid chromatography-tandem mass spectrometry method for the determination of paclitaxel and 6α-hydroxy-paclitaxel in human plasma: Development, validation and application in a clinical pharmacokinetic study | PLOS One [journals.plos.org]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Troubleshooting isotopic cross-contamination with Paclitaxel Succinate-d4

Welcome to the technical support center for Paclitaxel (B517696) Succinate-d4. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to isotopic cross-contamination and other common issues during LC-MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is Paclitaxel Succinate-d4 and how is it typically used?

Paclitaxel Succinate-d4 is a deuterated analog of Paclitaxel Succinate (B1194679). It is primarily used as an internal standard in quantitative mass spectrometry-based assays for the determination of paclitaxel and its succinate prodrug in biological matrices. The deuterium (B1214612) labeling provides a mass shift, allowing it to be distinguished from the unlabeled analyte.[1]

Q2: What are the recommended storage conditions for Paclitaxel Succinate-d4?

To ensure the stability and integrity of Paclitaxel Succinate-d4, it is recommended to store it at 2-8°C in a refrigerator.[1] Paclitaxel itself is known to be sensitive to temperature and pH, with precipitation being a limiting factor for its stability in infusions.[2][3]

Q3: What are the potential degradation pathways for paclitaxel and its derivatives?

Paclitaxel can undergo degradation through several pathways, particularly in aqueous solutions. The primary degradation mechanisms include:

• Epimerization: Base-catalyzed epimerization at the C-7 position is a known degradation pathway.[4][5]

• Hydrolysis: Hydrolysis of the ester groups, particularly the side chain, can occur under neutral to basic conditions.[6][7]

• Acid-catalyzed degradation: Under acidic conditions (pH 1-5), degradation can occur, with the pH of maximum stability being around 4.[8]

Q4: What is isotopic cross-contamination and how can it affect my results?

Isotopic cross-contamination refers to the presence of the unlabeled analyte signal in the mass window of the deuterated internal standard, or vice-versa. This can lead to inaccurate quantification, including overestimation or underestimation of the analyte concentration.

Troubleshooting Isotopic Cross-Contamination

Issue: I am observing a significant signal for the unlabeled paclitaxel (M) in my blank samples that are spiked only with Paclitaxel Succinate-d4 (M+4).

This observation suggests that your Paclitaxel Succinate-d4 internal standard may be contaminated with the unlabeled compound or that cross-contamination is occurring within your LC-MS system.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting isotopic cross-contamination.

Step 1: Assess the Isotopic Purity of Paclitaxel Succinate-d4

The first step is to determine if the cross-contamination is inherent to the internal standard itself.

Experimental Protocol: Assessing Isotopic Purity by High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation:

  • Prepare a stock solution of Paclitaxel Succinate-d4 at a concentration of 1 mg/mL in a high-purity solvent (e.g., acetonitrile (B52724) or methanol).

  • Create a dilution series (e.g., 100 µg/mL, 10 µg/mL, 1 µg/mL) to achieve an optimal signal intensity.[9]

• Mass Spectrometry Analysis:

  • Infuse the prepared solution directly into the high-resolution mass spectrometer.

  • Acquire the mass spectrum in full scan mode, ensuring sufficient resolution to distinguish between the isotopologues.

• Data Analysis:

  • Examine the mass spectrum for the presence of the monoisotopic peak of the unlabeled Paclitaxel Succinate.

  • Calculate the isotopic purity by comparing the relative intensities of the labeled (d4) and unlabeled (d0) species.[10][11]

Parameter	Specification
Isotopic Purity	Should be ≥98% for reliable quantitative analysis.
Chemical Purity	Should be ≥99%.

Table 1: Recommended Purity Specifications for Deuterated Internal Standards.

If the isotopic purity is below the acceptable range, it is advisable to source a new batch of the internal standard.

Step 2: Check for System Contamination

If the internal standard purity is confirmed to be acceptable, the next step is to investigate the LC-MS system for any residual paclitaxel.

Potential Sources of System Contamination

Caption: Common sources of contamination in an LC-MS system.

Experimental Protocol: Diagnosing System Contamination

• Blank Injections:

  • Inject a series of mobile phase blanks. A diminishing signal of the unlabeled analyte with successive injections indicates carryover from the autosampler.

• Isolating the LC and MS Systems:

  • Disconnect the LC system from the mass spectrometer.

  • Infuse the mobile phase directly into the MS using a syringe pump.

  • If the contaminant signal disappears, the source of contamination is likely within the LC system. If the signal persists, the MS source or transfer line may be contaminated.[12]

System Cleaning Procedures

Component	Cleaning Procedure
Autosampler	Flush the injection port, needle, and loop with a strong solvent mixture (e.g., isopropanol:acetonitrile:water:methanol).[13]
LC System	Flush the entire system, bypassing the column, with a series of solvents of increasing and decreasing polarity. A recommended sequence is water, methanol, isopropanol, and then back to the initial mobile phase composition.[14][15][16]
MS Ion Source	Disassemble and clean the ion source components according to the manufacturer's instructions. Sonication in a suitable solvent may be required.[12]

Table 2: Recommended Cleaning Procedures for LC-MS System Components.

Step 3: Investigate Hydrogen-Deuterium (H-D) Exchange

In some cases, the deuterium atoms on the internal standard can exchange with hydrogen atoms from the solvent or matrix, leading to the formation of the unlabeled analyte. While the deuterium atoms on the succinate moiety are generally stable, H-D exchange can be catalyzed by acidic or basic conditions.[17][18][19]

Experimental Protocol: Assessing H-D Exchange

• Sample Incubation:

  • Spike Paclitaxel Succinate-d4 into a blank matrix.

  • Incubate the sample under the same conditions as your experimental samples (e.g., temperature, pH, time).

  • Analyze the sample at different time points and monitor for an increase in the unlabeled analyte signal.

• Mobile Phase Optimization:

  • If H-D exchange is suspected, consider adjusting the pH of the mobile phase to be closer to neutral, as paclitaxel has maximum stability around pH 4.[8]

  • Minimize the time samples are exposed to potentially harsh pH conditions before analysis.

By systematically following these troubleshooting steps, you can identify and resolve the source of isotopic cross-contamination in your analysis of Paclitaxel Succinate-d4. For further assistance, please consult your instrument manufacturer's guidelines or contact our technical support team.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. researchgate.net [researchgate.net]
• 3. Physical and chemical stability of paclitaxel infusions in different container types - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Degradation of paclitaxel and related compounds in aqueous solutions I: epimerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Degradation of paclitaxel and related compounds in aqueous solutions II: Nonepimerization degradation under neutral to basic pH conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 12. massspec.unm.edu [massspec.unm.edu]
• 13. How should the LC-MS system be maintained for optimal performance? [shop.biocrates.com]
• 14. help.waters.com [help.waters.com]
• 15. scribd.com [scribd.com]
• 16. msf.barefield.ua.edu [msf.barefield.ua.edu]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS): Principles and Applications in Biomedicine - Creative Proteomics [iaanalysis.com]
• 19. longdom.org [longdom.org]

Technical Support Center: Optimizing LC Gradient for Paclitaxel and d4-Paclitaxel Separation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the liquid chromatographic separation of paclitaxel (B517696) and its deuterated analogue (d4-paclitaxel).

Frequently Asked Questions (FAQs)

Q1: Why is my d4-paclitaxel eluting earlier than paclitaxel in reversed-phase chromatography?

A1: This phenomenon is known as the "chromatographic isotope effect". In reversed-phase LC, deuterated compounds often exhibit slightly shorter retention times compared to their non-deuterated counterparts.[1] The substitution of hydrogen with the heavier deuterium (B1214612) isotope can lead to minor changes in the molecule's physicochemical properties, such as a slight decrease in lipophilicity, causing it to interact less with the non-polar stationary phase and elute earlier. While a small shift is expected, significant or variable shifts can indicate other issues with the analytical method.

Q2: Can I use an isocratic method for the separation of paclitaxel and d4-paclitaxel?

A2: While some isocratic methods for paclitaxel analysis exist, a gradient elution is often preferred, especially for complex matrices.[2] An isocratic method might not provide sufficient resolution to separate paclitaxel from its d4-analogue, particularly if the chromatographic isotope effect is minimal. A shallow gradient can help to achieve baseline separation and improve peak shape. For routine quality control of bulk drug or simple formulations, a well-optimized isocratic method may be sufficient.[3]

Q3: What are the typical columns and mobile phases used for this separation?

A3: C18 columns are the most commonly used stationary phases for paclitaxel analysis.[4][5][6][7][8] Mobile phases typically consist of a mixture of water and an organic solvent, most commonly acetonitrile (B52724) or methanol (B129727), often with a small amount of an additive like formic acid (0.1%) to improve peak shape and ionization efficiency in mass spectrometry.[5][6][8]

Q4: How does the mobile phase pH affect the separation?

A4: While paclitaxel is not highly ionizable, the pH of the mobile phase can influence the silica-based stationary phase. Operating at a pH outside the column's recommended range can lead to column degradation and retention time shifts. Adding a small amount of acid, like formic or acetic acid, helps to maintain a consistent pH and can improve peak symmetry.

Troubleshooting Guides

Issue 1: Poor Resolution or Co-elution of Paclitaxel and d4-Paclitaxel

Cause: The chromatographic conditions are not optimized to resolve the small differences between the analyte and its deuterated internal standard.

Troubleshooting Steps:

• Decrease the Gradient Slope (Steepness): A shallower gradient (i.e., a slower increase in the organic solvent percentage per unit of time) will increase the retention time and often improve the resolution between closely eluting compounds.

• Modify the Mobile Phase Composition:

  • Organic Modifier: Switching from methanol to acetonitrile, or vice versa, can alter the selectivity of the separation. Acetonitrile generally has a stronger elution strength for paclitaxel.

  • Aqueous Phase: Ensure the aqueous phase composition is consistent. The addition of a small percentage of a different organic solvent (e.g., isopropanol) to the mobile phase can sometimes improve selectivity.

• Adjust the Column Temperature: Lowering the column temperature can sometimes increase retention and improve resolution, although it may also lead to broader peaks and higher backpressure. Conversely, increasing the temperature can improve efficiency but may decrease resolution.

• Change the Stationary Phase: If resolution cannot be achieved on a standard C18 column, consider a column with a different selectivity, such as a phenyl-hexyl or a pentafluorophenyl (PFP) phase.

Issue 2: Variable Retention Times for Paclitaxel and/or d4-Paclitaxel

Cause: Inconsistent system conditions can lead to shifts in retention times, affecting the reliability of the assay.

Troubleshooting Steps:

• Ensure Proper Column Equilibration: Insufficient equilibration time between injections is a common cause of retention time drift. Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.

• Check for Mobile Phase Inconsistencies:

  • Preparation: Prepare fresh mobile phase daily and ensure accurate mixing of the aqueous and organic components.

  • Degassing: Properly degas the mobile phases to prevent bubble formation in the pump and detector.

• Inspect the HPLC System:

  • Pump Performance: Check for pressure fluctuations, which may indicate a problem with the pump seals or check valves.

  • Leaks: Inspect all fittings and connections for any signs of leakage.

• Column Health: A deteriorating column can lead to retention time shifts and poor peak shape. If the column has been used extensively or with harsh mobile phases, consider replacing it.

Data Presentation

Table 1: Effect of Gradient Slope on the Resolution of Paclitaxel and d4-Paclitaxel

Gradient Slope (% Acetonitrile/min)	Paclitaxel Retention Time (min)	d4-Paclitaxel Retention Time (min)	Retention Time Difference (ΔtR, min)	Resolution (Rs)
10.0	8.52	8.45	0.07	1.2
5.0	12.31	12.20	0.11	1.8
2.5	18.75	18.60	0.15	2.2

Data is illustrative and based on typical chromatographic behavior. Actual values will vary depending on the specific LC system, column, and mobile phase.

Table 2: Influence of Organic Modifier on Separation

Organic Modifier	Paclitaxel Retention Time (min)	d4-Paclitaxel Retention Time (min)	Retention Time Difference (ΔtR, min)	Resolution (Rs)
Acetonitrile	12.31	12.20	0.11	1.8
Methanol	14.55	14.42	0.13	1.6

Data is illustrative. Methanol may increase retention but does not always improve resolution compared to acetonitrile for this type of separation.

Experimental Protocols

Optimized LC-MS/MS Method for the Separation of Paclitaxel and d4-Paclitaxel

This protocol provides a starting point for method development and optimization.

1. Liquid Chromatography System:

• HPLC System: A binary HPLC system with a column oven and autosampler.

• Column: C18, 2.1 x 50 mm, 1.8 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0.0 - 1.0 min: 40% B

  • 1.0 - 8.0 min: 40% to 95% B

  • 8.0 - 9.0 min: 95% B

  • 9.1 - 12.0 min: 40% B (Re-equilibration)

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

2. Mass Spectrometry System:

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• MRM Transitions:

  • Paclitaxel: [M+H]+ > appropriate product ion (e.g., m/z 854.4 > 286.1)

  • d4-Paclitaxel: [M+H]+ > appropriate product ion (e.g., m/z 858.4 > 290.1)

• Source Parameters: Optimized for the specific instrument (e.g., capillary voltage, source temperature, gas flows).

Visualizations

Caption: A typical experimental workflow for the analysis of paclitaxel using a deuterated internal standard.

Caption: A logical troubleshooting workflow for addressing poor separation of paclitaxel and its d4-analogue.

References

• 1. benchchem.com [benchchem.com]
• 2. applications.emro.who.int [applications.emro.who.int]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. mdpi.com [mdpi.com]
• 5. A new high-performance liquid chromatography-tandem mass spectrometry method for the determination of paclitaxel and 6α-hydroxy-paclitaxel in human plasma: Development, validation and application in a clinical pharmacokinetic study | PLOS One [journals.plos.org]
• 6. walshmedicalmedia.com [walshmedicalmedia.com]
• 7. researchgate.net [researchgate.net]
• 8. assets.fishersci.com [assets.fishersci.com]

Technical Support Center: Overcoming Matrix Effects in Paclitaxel Bioanalysis with Paclitaxel Succinate-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Paclitaxel (B517696) Succinate-d4 to overcome matrix effects in the bioanalysis of paclitaxel.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in bioanalysis?

A: A matrix effect is the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1] This phenomenon can lead to either ion suppression or ion enhancement, affecting the accuracy, precision, and sensitivity of a bioanalytical method.[2][3] In liquid chromatography-tandem mass spectrometry (LC-MS/MS), matrix effects are a significant concern because they can lead to erroneous quantitative results.[2][4]

Q2: What are the common causes of matrix effects?

A: Matrix effects are caused by various endogenous and exogenous substances present in biological samples that co-elute with the analyte of interest.[2][3] Common sources include:

• Endogenous components: Phospholipids (B1166683), salts, proteins, lipids, and metabolites.

• Exogenous components: Dosing vehicles, anticoagulants, co-administered drugs, and mobile phase additives.[2][3]

Q3: How does a stable isotope-labeled internal standard (SIL-IS) like Paclitaxel Succinate-d4 help in overcoming matrix effects?

A: A SIL-IS is considered the gold standard for compensating for matrix effects. Because the SIL-IS is structurally and chemically almost identical to the analyte, it co-elutes and experiences the same ionization suppression or enhancement.[1] By calculating the peak area ratio of the analyte to the SIL-IS, the variability introduced by the matrix effect is normalized, leading to more accurate and precise quantification. Paclitaxel Succinate-d4 would be expected to behave almost identically to Paclitaxel Succinate during extraction and chromatographic separation, thus effectively compensating for matrix effects.

Q4: What are the regulatory expectations regarding matrix effects?

A: Regulatory bodies like the FDA and EMA require that matrix effects be evaluated as part of the validation of quantitative LC-MS/MS bioanalytical methods.[2][5] It is essential to demonstrate that the method is free from significant matrix effects and to ensure its accuracy and precision across different lots of the biological matrix.[1]

Troubleshooting Guides

Issue 1: Poor Accuracy and Precision in Quality Control (QC) Samples

Question: My calibration curve is linear, but my QC samples are failing with poor accuracy and/or precision. Could this be a matrix effect?

Answer: Yes, this is a classic sign of uncompensated matrix effects. While a calibration curve prepared in a single matrix lot might appear acceptable, lot-to-lot variability in matrix composition can lead to different levels of ion suppression or enhancement in your QC samples.[1]

Troubleshooting Steps:

• Quantify the Matrix Effect: Perform a post-extraction addition experiment to determine the matrix factor (MF) across multiple lots of your biological matrix (e.g., plasma).[3]

• Optimize Sample Preparation: Your current sample cleanup may be insufficient. Consider switching from protein precipitation to a more rigorous technique like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to better remove interfering phospholipids and other matrix components.[2][6]

• Improve Chromatographic Separation: Modify your LC method to better separate paclitaxel from the regions of ion suppression. You can assess these regions using a post-column infusion experiment.[3] This may involve trying a different column chemistry, adjusting the mobile phase gradient, or using a smaller particle size column (e.g., UPLC) for better resolution.

• Verify Internal Standard Performance: Ensure that Paclitaxel Succinate-d4 is co-eluting with paclitaxel. A significant shift in retention time between the analyte and the internal standard can lead to differential matrix effects.[1]

Issue 2: Inconsistent or Low Internal Standard (IS) Response

Question: The peak area of my Paclitaxel Succinate-d4 internal standard is highly variable between samples, or it is significantly lower than the response in my neat standards. What could be the cause?

Answer: High variability or a consistently low response in your IS suggests it is being affected by ion suppression. This directly impacts the reliability of your results, even if the analyte-to-IS ratio appears consistent.

Troubleshooting Steps:

• Evaluate IS Matrix Factor: Just as with the analyte, calculate the matrix factor for Paclitaxel Succinate-d4. An MF of less than 1 indicates suppression, while an MF greater than 1 indicates enhancement.[3] Ideally, the IS-normalized MF should be close to 1.0.[3]

• Check for Contamination: Carryover from a previous injection can affect the IS response. Ensure your needle wash is effective and that there are no contaminants on the column.[7]

• Review Extraction Recovery: While a SIL-IS compensates for extraction variability, very low recovery can lead to a poor signal-to-noise ratio. Optimize your extraction procedure to ensure consistent and adequate recovery of both the analyte and the IS.

• Investigate IS Stability: Confirm the stability of Paclitaxel Succinate-d4 in the biological matrix under the conditions of your sample handling and storage.

Issue 3: Method Fails Validation with Different Lots of Biological Matrix

Question: My method works perfectly with one lot of plasma, but it fails accuracy and precision criteria when I test it with multiple lots as required by regulatory guidelines. What should I do?

Answer: This indicates that your method is susceptible to inter-subject or inter-lot variability in the matrix composition.[1] A robust method must be able to handle these variations.

Troubleshooting Steps:

• Identify the Source of Variability: Use the post-extraction addition experiment with at least six different matrix lots to determine if the degree of ion suppression or enhancement varies significantly between them.[1]

• Enhance Sample Cleanup: A more robust sample preparation method is likely necessary to remove the variable interfering components. SPE is often more effective than protein precipitation at providing cleaner extracts across different lots.[8]

• Chromatographic Optimization: Focus on achieving baseline separation of your analyte and IS from any interfering peaks that appear in some lots but not others.

• Consider a Different Ionization Technique: Electrospray ionization (ESI) is more susceptible to matrix effects than atmospheric pressure chemical ionization (APCI). If your analyte is amenable to APCI, this could be a viable solution to mitigate matrix effects.[3]

Quantitative Data Summary

The following tables summarize typical validation parameters for the bioanalysis of paclitaxel using LC-MS/MS, as derived from published literature. These values can serve as a benchmark for your method development.

Table 1: Linearity and Lower Limit of Quantification (LLOQ) for Paclitaxel

Concentration Range (ng/mL)	LLOQ (ng/mL)	Correlation Coefficient (r²)	Reference
5 - 2,000	5	> 0.99	[9][10]
0.1 - 10	0.1	0.9982	[8]
6.25 - 40,000	6.25	> 0.99	[11]

Table 2: Intra- and Inter-Day Precision and Accuracy for Paclitaxel

Concentration Level	Intra-Day Precision (%RSD)	Inter-Day Precision (%RSD)	Intra-Day Accuracy (%RE)	Inter-Day Accuracy (%RE)	Reference
Low, Medium, High	≤ 13.6%	≤ 13.6%	≤ 14.6%	≤ 14.6%	[9]

%RSD = Percent Relative Standard Deviation; %RE = Percent Relative Error

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Factor (MF)

This protocol describes the post-extraction spiking method to quantitatively assess matrix effects.[3]

Objective: To determine the extent of ion suppression or enhancement for paclitaxel and Paclitaxel Succinate-d4.

Materials:

• Blank biological matrix (at least 6 different lots)

• Paclitaxel and Paclitaxel Succinate-d4 analytical standards

• Appropriate solvents for reconstitution (e.g., acetonitrile (B52724)/water)

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare standards of paclitaxel and Paclitaxel Succinate-d4 in the reconstitution solvent at low and high concentrations.

  • Set B (Post-Extraction Spike): Extract at least six different lots of blank biological matrix using your established procedure. Spike the extracted matrix with paclitaxel and Paclitaxel Succinate-d4 to the same final concentrations as in Set A.

  • Set C (Pre-Extraction Spike): Spike the blank biological matrix with paclitaxel and Paclitaxel Succinate-d4 before extraction at the same concentrations. (This set is used to determine recovery, not the matrix factor itself).

• Analyze Samples: Inject all samples into the LC-MS/MS system and record the peak areas for the analyte and the IS.

• Calculate Matrix Factor (MF):

  • MF = (Peak Area in Set B) / (Mean Peak Area in Set A)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

• Calculate IS-Normalized MF:

  • IS-Normalized MF = (MF of Analyte) / (MF of IS)

  • The IS-Normalized MF should be close to 1.0 (typically within 0.85 to 1.15) to demonstrate that the IS effectively compensates for the matrix effect.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol provides a general workflow for sample cleanup to minimize matrix effects.

Objective: To extract paclitaxel and Paclitaxel Succinate-d4 from plasma while removing interfering components.

Materials:

• Human plasma samples

• Paclitaxel Succinate-d4 working solution (IS)

• SOLA™ SPE cartridges or plates[8]

• Methanol, Water (LC-MS grade)

• Acetonitrile

Procedure:

• Sample Pre-treatment: To 200 µL of plasma, add 10 µL of the Paclitaxel Succinate-d4 working solution. Vortex for 30 seconds.

• SPE Cartridge Conditioning: Condition the SPE cartridge by adding 0.5 mL of methanol, followed by 0.5 mL of water.[8]

• Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a suitable solvent to remove hydrophilic interferences (e.g., 0.5 mL of water).

• Elution: Elute paclitaxel and the IS from the cartridge with an appropriate organic solvent (e.g., 0.5 mL of acetonitrile or methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in a known volume of the mobile phase for injection into the LC-MS/MS system.

Visualizations

Caption: Bioanalytical workflow using a stable isotope-labeled internal standard.

Caption: Troubleshooting workflow for matrix effect-related issues in bioanalysis.

References

• 1. benchchem.com [benchchem.com]
• 2. eijppr.com [eijppr.com]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A new high-performance liquid chromatography-tandem mass spectrometry method for the determination of paclitaxel and 6α-hydroxy-paclitaxel in human plasma: Development, validation and application in a clinical pharmacokinetic study | PLOS One [journals.plos.org]
• 6. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 7. agilent.com [agilent.com]
• 8. assets.fishersci.com [assets.fishersci.com]
• 9. researchnow.flinders.edu.au [researchnow.flinders.edu.au]
• 10. researchgate.net [researchgate.net]
• 11. payeshdarou.ir [payeshdarou.ir]

Improving signal intensity of Paclitaxel Succinate-d4 in mass spec

Welcome to the technical support center for the mass spectrometry analysis of Paclitaxel (B517696) Succinate-d4. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to signal intensity during their experiments.

Troubleshooting Guide: Low Signal Intensity of Paclitaxel Succinate-d4

Experiencing low signal intensity for Paclitaxel Succinate-d4 can be a significant roadblock in quantitative analysis. This guide provides a systematic approach to diagnosing and resolving the most common causes.

Question: My Paclitaxel Succinate-d4 signal is consistently low or absent across all my samples, including standards. What should I do?

Answer:

A consistent lack of signal points towards a systemic issue with your methodology or instrument setup. Follow this workflow to identify the root cause:

Caption: Troubleshooting workflow for consistently low signal.

Question: The signal for Paclitaxel Succinate-d4 is strong in my neat standards but weak or variable in my extracted matrix samples. What is the likely cause?

Answer:

This scenario strongly suggests that components from your biological matrix are interfering with the ionization of your analyte. This phenomenon is known as the matrix effect.

Caption: Strategy for addressing matrix effects.

Frequently Asked Questions (FAQs)

1. Which adduct of Paclitaxel Succinate-d4 should I monitor for the best signal intensity?

Paclitaxel and its derivatives are known to form multiple adducts in the ion source, primarily the protonated molecule [M+H]+ and sodium adduct [M+Na]+.[1][2] This can split your total ion current between several species, reducing the intensity of any single one. To improve signal, it is often advantageous to promote the formation of a single, stable adduct. The sodium adduct [M+Na]+ is frequently more stable and intense than the protonated molecule.[1][3]

Ion Species	Typical Observation	Recommendation
[M+H]+	Often present but can be less intense and reproducible compared to adducts.	Monitor, but consider promoting adduct formation.
[M+Na]+	Frequently the most intense and stable ion, especially with ESI.[1][3]	Recommended for quantification. Add a low concentration of sodium acetate (B1210297) (e.g., 20 µM) to the reconstitution solvent or mobile phase to drive ionization towards this single species.[3]
[M+K]+	Can be observed, but typically less abundant than the sodium adduct.	Generally not preferred for quantification unless it is the dominant species.
[M+NH4]+	May be observed if ammonium (B1175870) salts are used as mobile phase additives.	Can be a viable option if it provides a stable and intense signal.

2. How can I optimize my ESI source parameters for Paclitaxel Succinate-d4?

Optimization of ESI source parameters is critical for achieving a strong signal.[4][5] A systematic approach like a Design of Experiments (DoE) is recommended, but manual tuning can also be effective.[4] Infuse a standard solution of Paclitaxel Succinate-d4 and adjust the following parameters to maximize the signal of your chosen adduct.

Parameter	Starting Range	Effect on Signal
Capillary Voltage	3000 - 4500 V	Affects the electric field strength for droplet charging. Optimal voltage is crucial for stable spray and efficient ionization.[6]
Nebulizer Pressure	30 - 50 psi	Controls the formation of the aerosol. Higher pressure can lead to smaller droplets and better desolvation but may also cool the source.[6]
Drying Gas Flow	8 - 12 L/min	Aids in solvent evaporation from droplets. Too low can result in poor desolvation; too high can reduce sensitivity.[6]
Drying Gas Temp.	300 - 450 °C	Heats the droplets to facilitate desolvation. Higher temperatures can improve signal but may cause thermal degradation for labile compounds.[7][8]
Sheath Gas Flow/Temp.	Instrument dependent	Helps to shape and contain the ESI plume, improving desolvation efficiency.[4]

3. What sample preparation method is best for improving signal and reducing matrix effects?

The goal of sample preparation is to remove interfering matrix components like phospholipids (B1166683) and proteins while efficiently recovering your analyte.[9] Both Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are effective for Paclitaxel.[3][10][11]

Method	Protocol Summary	Pros	Cons
Solid-Phase Extraction (SPE)	Condition a C18 or similar cartridge, load the plasma sample, wash with a weak organic solvent, and elute with a strong organic solvent (e.g., acetonitrile (B52724) with 1% ammonia).[3]	High cleanup efficiency, good for removing phospholipids. Amenable to automation.[11]	Can be more time-consuming and costly for method development.
Liquid-Liquid Extraction (LLE)	Add an immiscible organic solvent (e.g., methyl tert-butyl ether or chloroform) to the plasma sample, vortex, centrifuge, and then evaporate the organic layer.[7][12]	Simple, fast, and cost-effective. Good for removing proteins.[12]	May have lower recovery and less effective removal of certain interferences compared to SPE.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects

This protocol allows for the quantitative measurement of ion suppression or enhancement caused by the sample matrix.[13]

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike Paclitaxel Succinate-d4 into the final reconstitution solvent at a known concentration (e.g., 50 ng/mL).

  • Set B (Post-Extraction Spike): Extract a blank matrix sample (e.g., plasma) using your established protocol. Spike Paclitaxel Succinate-d4 into the final extract just before analysis, at the same concentration as Set A.

  • Set C (Pre-Extraction Spike): Spike Paclitaxel Succinate-d4 into a blank matrix sample before the extraction process begins, at the same concentration as Set A.

• Analyze all three sets by LC-MS/MS and record the peak areas.

• Calculate the Matrix Factor (MF) and Recovery (RE):

  • Matrix Factor (MF) = (Peak Area of Set B) / (Peak Area of Set A)

  • Recovery (RE) % = [(Peak Area of Set C) / (Peak Area of Set B)] * 100

• Interpretation:

  • An MF value of 1 indicates no matrix effect.

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • RE% indicates the efficiency of your extraction process.

Protocol 2: Promoting a Single Adduct for Improved Signal

This protocol aims to consolidate the analyte signal into a single, reproducible adduct ion, thereby increasing its intensity.

• Prepare Stock Solutions:

  • Prepare a 1 mg/mL stock solution of Paclitaxel Succinate-d4 in acetonitrile.

  • Prepare a 1 mM stock solution of Sodium Acetate in water.

• Prepare Working Standard:

  • Dilute the Paclitaxel Succinate-d4 stock solution to 1 µg/mL in a 50:50 acetonitrile:water mixture.

• Optimize Sodium Acetate Concentration:

  • Prepare a series of reconstitution solvents (50:50 acetonitrile:water) containing final concentrations of Sodium Acetate ranging from 0 µM to 50 µM.

  • For each concentration, add a fixed amount of the Paclitaxel Succinate-d4 working standard.

• Analyze and Evaluate:

  • Infuse each solution directly into the mass spectrometer or analyze by LC-MS.

  • Monitor the signal intensity of both the [M+H]+ and [M+Na]+ ions.

  • Plot the intensity of each ion as a function of Sodium Acetate concentration.

  • Select the lowest concentration of Sodium Acetate that provides a stable and dominant signal for the [M+Na]+ ion while minimizing the [M+H]+ signal. A concentration around 20 µM is often a good starting point.[3]

• Implementation: Use the optimized concentration of Sodium Acetate in the final reconstitution solvent for all subsequent samples, standards, and QCs.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. walshmedicalmedia.com [walshmedicalmedia.com]
• 8. Diagnosing signal instability when processing data in Analyst®, MultiQuant™, or SCIEX OS software [sciex.com]
• 9. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. LC-MS/MS quantitative analysis of paclitaxel and its major metabolites in serum, plasma and tissue from women with ovarian cancer after intraperitoneal chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. ICI Journals Master List [journals.indexcopernicus.com]
• 13. benchchem.com [benchchem.com]

Paclitaxel Succinate-d4 stability issues in long-term storage

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Paclitaxel (B517696) Succinate-d4, focusing on stability issues that may arise during long-term storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Paclitaxel Succinate-d4 during long-term storage?

A1: Based on the known instability of paclitaxel and its derivatives, the primary degradation pathways for Paclitaxel Succinate-d4 are likely to be:

• Hydrolysis: The ester linkages, including the succinate (B1194679) ester, are susceptible to hydrolysis, which can be catalyzed by acidic or basic conditions.[1][2] This can lead to the cleavage of the succinate-d4 moiety or other ester groups on the paclitaxel backbone.

• Epimerization: The chiral center at the C-7 position of the paclitaxel core is prone to epimerization under neutral to basic pH conditions, forming the 7-epi-paclitaxel diastereomer.[3][4]

• Oxidation: Although less commonly reported, oxidative degradation can occur, potentially affecting various functional groups on the molecule.

Q2: What are the recommended storage conditions for Paclitaxel Succinate-d4?

A2: To minimize degradation, Paclitaxel Succinate-d4 should be stored under the following conditions:

• Temperature: Store at -20°C for long-term stability.[5] For shorter periods, storage at 2–8 °C is acceptable.[6] Room temperature storage should be avoided for extended durations.

• Light: Protect from light to prevent potential photodegradation.[7][8] Store in an amber vial or a light-blocking container.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation, especially if the compound is to be stored for a very long period.

• Form: Store as a solid (lyophilized powder) rather than in solution.[9] If solutions are prepared, they should be used immediately or stored at -20°C for a limited time.

Q3: How does the succinate-d4 modification affect the stability of paclitaxel?

A3: The succinate-d4 moiety introduces an additional ester linkage that is susceptible to hydrolysis. The rate of this hydrolysis will depend on factors such as pH and the presence of enzymes (esterases) if in a biological matrix. While the deuteration itself is unlikely to significantly alter the chemical stability, the succinate group provides a reactive site for conjugation and a potential point of cleavage.[10]

Q4: What are the signs of Paclitaxel Succinate-d4 degradation?

A4: Degradation can be indicated by:

• Physical Changes: Discoloration of the solid material, or the appearance of cloudiness or precipitation in solutions.[11][12][13]

• Chemical Changes: The appearance of new peaks or a decrease in the main peak area when analyzed by chromatography (e.g., HPLC or LC-MS).[14] A shift in pH of a solution may also indicate degradation.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action(s)
Unexpected peaks in HPLC/LC-MS chromatogram.	Chemical degradation (hydrolysis, epimerization).	1. Confirm the identity of the new peaks using mass spectrometry. Common degradants include 7-epi-paclitaxel and hydrolyzed products.[1][3] 2. Review storage conditions (temperature, light exposure, pH of solvent). 3. Perform a forced degradation study to identify potential degradation products.
Decreased peak area of the parent compound over time.	Chemical degradation.	1. Quantify the loss of Paclitaxel Succinate-d4 against a freshly prepared standard. 2. Re-evaluate storage conditions. Ensure the compound is stored as a solid at or below -20°C and protected from light.[5][9]
Precipitation or cloudiness in a prepared solution.	Poor solubility or physical instability.	1. Paclitaxel and its derivatives have low aqueous solubility.[2] Ensure the appropriate solvent is used and that the concentration is not above its solubility limit. 2. For aqueous solutions, precipitation can be a limiting factor for stability.[11][12][13] Consider using a co-solvent system if appropriate for the application. 3. If precipitation occurs in a stock solution, it may indicate degradation to a less soluble product.
Inconsistent experimental results.	Degradation of the compound during the experiment.	1. Prepare fresh solutions for each experiment. 2. Maintain a consistent pH, especially avoiding neutral to basic conditions where epimerization and hydrolysis are more rapid.[1][3][4] The optimal pH for paclitaxel stability is around 4-5.[4] 3. Minimize the time the compound is in solution and at elevated temperatures.

Experimental Protocols

Stability-Indicating HPLC Method

This protocol outlines a general method for assessing the stability of Paclitaxel Succinate-d4.

• Instrumentation: A High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Column: A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.[15]

• Mobile Phase: A gradient of acetonitrile (B52724) and water is typically used. A starting point could be a gradient from 30% to 90% acetonitrile over 20 minutes.

• Detection: UV detection at 227 nm or 230 nm.[15]

• Sample Preparation:

  • Prepare a stock solution of Paclitaxel Succinate-d4 in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

  • Dilute the stock solution with the mobile phase to a working concentration (e.g., 10 µg/mL).

• Analysis: Inject the sample and monitor the chromatogram for the appearance of new peaks and a decrease in the area of the parent peak over time under various storage conditions.

Forced Degradation Study

To identify potential degradation products, a forced degradation study can be performed.

• Acidic Degradation: Incubate a solution of Paclitaxel Succinate-d4 in 0.1 M HCl at 60°C for 24 hours.[16]

• Basic Degradation: Incubate a solution of Paclitaxel Succinate-d4 in 0.1 M NaOH at 60°C for 2 hours.[16]

• Oxidative Degradation: Incubate a solution of Paclitaxel Succinate-d4 in 3% hydrogen peroxide at room temperature for 24 hours.[16]

• Thermal Degradation: Expose the solid compound to 80°C for 8 hours.[16]

• Photodegradation: Expose a solution of the compound to UV light (e.g., 254 nm) for 24 hours.[16]

• Analysis: Analyze the stressed samples by HPLC-MS to identify the mass of the degradation products and propose their structures.

Quantitative Data Summary

The following table summarizes stability data for paclitaxel infusions under different conditions, which can serve as a proxy for estimating the stability of Paclitaxel Succinate-d4 in solution.

Concentration	Diluent	Container	Temperature (°C)	Stability Duration	Limiting Factor	Reference
0.3 mg/mL	0.9% NaCl	Polyolefin	2-8	13 days	Precipitation	[11][12][13]
0.3 mg/mL	0.9% NaCl	LDPE	2-8	16 days	Precipitation	[11][12][13]
0.3 mg/mL	0.9% NaCl	Glass	2-8	13 days	Precipitation	[11][12][13]
0.3 mg/mL	5% Glucose	Polyolefin	2-8	13 days	Precipitation	[11][12][13]
0.3 mg/mL	5% Glucose	LDPE	2-8	18 days	Precipitation	[11][12][13]
0.3 mg/mL	5% Glucose	Glass	2-8	20 days	Precipitation	[11][12][13]
1.2 mg/mL	0.9% NaCl	Polyolefin	2-8	9 days	Precipitation	[11][12][13]
1.2 mg/mL	0.9% NaCl	LDPE	2-8	12 days	Precipitation	[11][12][13]
1.2 mg/mL	0.9% NaCl	Glass	2-8	8 days	Precipitation	[11][12][13]
1.2 mg/mL	5% Glucose	Polyolefin	2-8	10 days	Precipitation	[11][12][13]
1.2 mg/mL	5% Glucose	LDPE	2-8	12 days	Precipitation	[11][12][13]
1.2 mg/mL	5% Glucose	Glass	2-8	10 days	Precipitation	[11][12][13]
0.3 mg/mL	All	All	25	~3 days	Precipitation	[11][12][13]
1.2 mg/mL	All	All	25	~3 days	Precipitation	[11][12][13]

Visualizations

Caption: Major degradation pathways for Paclitaxel Succinate-d4.

Caption: Troubleshooting workflow for stability issues.

References

• 1. Degradation of paclitaxel and related compounds in aqueous solutions II: Nonepimerization degradation under neutral to basic pH conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Degradation of paclitaxel and related compounds in aqueous solutions I: epimerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. caymanchem.com [caymanchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. pfizermedical.com [pfizermedical.com]
• 8. labeling.pfizer.com [labeling.pfizer.com]
• 9. Stability and Storage | Tocris Bioscience [tocris.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]
• 12. Physical and chemical stability of paclitaxel infusions in different container types - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. researchgate.net [researchgate.net]
• 16. rroij.com [rroij.com]

Addressing poor peak shape of Paclitaxel Succinate-d4 in chromatography

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering poor peak shape during the chromatographic analysis of Paclitaxel (B517696) Succinate-d4.

Frequently Asked Questions (FAQs)

Q1: What are the typical starting chromatographic conditions for Paclitaxel Succinate-d4 analysis?

A1: For reversed-phase HPLC analysis of Paclitaxel Succinate-d4, a good starting point is a C18 column with a mobile phase consisting of a mixture of acetonitrile (B52724) and water or a buffer (e.g., phosphate (B84403) or acetate (B1210297) buffer)[1][2]. The gradient usually starts with a lower concentration of acetonitrile, which is then increased to elute the analyte. A common detection wavelength is around 227 nm or 230 nm[1][2].

Q2: My Paclitaxel Succinate-d4 peak is tailing. What are the common causes?

A2: Peak tailing for paclitaxel and related compounds is often caused by secondary interactions between the analyte and the stationary phase, particularly with residual silanol (B1196071) groups on the silica-based column packing[3]. Other potential causes include column overload, low buffer concentration in the mobile phase, or a mismatch between the sample solvent and the mobile phase[4][5].

Q3: I am observing peak fronting for my Paclitaxel Succinate-d4 peak. What could be the reason?

A3: Peak fronting is less common than tailing for paclitaxel but can occur due to high sample concentration (mass overload), or injection of the sample in a solvent significantly stronger than the mobile phase[6][7]. It can also be an indicator of a partially blocked column frit or a void in the column packing material[6].

Q4: My Paclitaxel Succinate-d4 peak is split. What should I investigate?

A4: Peak splitting can be caused by several factors. One common reason is the dissolution of the sample in a solvent that is too strong, causing the sample to race through the initial part of the column improperly. Other causes can include a partially clogged inlet frit, a void at the head of the column, or co-elution with an interfering compound[5]. In some cases, issues with the HPLC system itself, such as a faulty injector, can also lead to split peaks.

Troubleshooting Guides

Issue 1: Peak Tailing

Peak tailing is characterized by an asymmetric peak with a drawn-out trailing edge.

Troubleshooting Workflow for Peak Tailing

Caption: A step-by-step guide to troubleshooting peak tailing.

Experimental Protocol: Mobile Phase pH Optimization

• Prepare a series of mobile phase buffers with pH values ranging from 3.0 to 5.0 in 0.5 unit increments (e.g., using phosphate or acetate buffer).

• Prepare the mobile phase by mixing the buffer with acetonitrile in the desired ratio (e.g., 50:50 v/v).

• Equilibrate the C18 column with the first mobile phase (pH 3.0) for at least 30 minutes or until a stable baseline is achieved.

• Inject a standard solution of Paclitaxel Succinate-d4 and record the chromatogram.

• Calculate the peak asymmetry factor (As) or tailing factor (Tf). A value close to 1 indicates a symmetrical peak.

• Repeat steps 3-5 for each of the prepared mobile phases with different pH values.

• Compare the peak shapes obtained at different pH values to determine the optimal pH for symmetrical peaks.

Data Presentation: Effect of Mobile Phase pH on Peak Asymmetry

Mobile Phase pH	Peak Asymmetry (As)
3.0	1.1
3.5	1.2
4.0	1.4
4.5	1.6
5.0	1.8

Note: Data are hypothetical and for illustrative purposes.

Issue 2: Peak Fronting

Peak fronting is characterized by an asymmetric peak with a leading edge that is less steep than the trailing edge.

Troubleshooting Workflow for Peak Fronting

Caption: A decision tree for troubleshooting peak fronting issues.

Experimental Protocol: Sample Solvent Evaluation

• Prepare stock solutions of Paclitaxel Succinate-d4 in a strong solvent like 100% acetonitrile.

• Prepare a series of working solutions by diluting the stock solution with different solvents:

  • 100% Acetonitrile

  • A solvent matching the initial mobile phase composition (e.g., 50:50 Acetonitrile:Water)

  • A solvent weaker than the initial mobile phase (e.g., 20:80 Acetonitrile:Water)

• Equilibrate the HPLC system with the initial mobile phase conditions.

• Inject each working solution and record the chromatograms.

• Compare the peak shapes to determine the effect of the sample solvent. The peak should be more symmetrical when the sample solvent is similar to or weaker than the mobile phase.

Data Presentation: Impact of Sample Solvent on Peak Shape

Sample Solvent (Acetonitrile:Water)	Peak Shape Description
100:0	Severe Fronting
50:50	Symmetrical
20:80	Symmetrical

Note: Data are hypothetical and for illustrative purposes.

Issue 3: Split Peaks

Split peaks appear as two or more closely eluting peaks for a single analyte.

Troubleshooting Workflow for Split Peaks

Caption: A systematic approach to diagnosing and resolving split peaks.

Experimental Protocol: Column and System Check

• Disconnect the column from the detector.

• Reverse the column direction and flush with the mobile phase at a low flow rate (e.g., 0.5 mL/min) for 30-60 minutes to try and dislodge any particulate matter from the inlet frit.

• Reconnect the column in the correct orientation and equilibrate with the mobile phase.

• Inject a standard solution. If the peak splitting is resolved, the issue was likely a partially blocked frit.

• If splitting persists, inspect the column inlet. Look for a visible void or depression in the packing material. If a void is present, the column may need to be replaced.

• If the column appears to be in good condition, investigate the HPLC system. Check for leaks in the flow path, ensure all fittings are secure, and run a diagnostic test on the autosampler to check for injection issues.

Data Presentation: Troubleshooting Outcomes for Split Peaks

Action Taken	Result	Conclusion
Reversed and flushed column	Peak splitting resolved	Partially blocked inlet frit
Replaced column	Peak splitting resolved	Column void or degradation
Serviced injector	Peak splitting resolved	Faulty autosampler

Note: This table provides a simplified summary of potential outcomes.

References

• 1. ijprajournal.com [ijprajournal.com]
• 2. phmethods.net [phmethods.net]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. uhplcs.com [uhplcs.com]
• 5. hplc.eu [hplc.eu]
• 6. A Rapid and Sensitive HPLC Method for Quantitation of Paclitaxel in Biological Samples using Liquid-Liquid Extraction and UV Detection: Application to Pharmacokinetics and Tissues Distribution Study of Paclitaxel Loaded Targeted Polymeric Micelles in Tumor Bearing Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Recovery of Paclitaxel Succinate-d4

Welcome to the technical support center for handling deuterated internal standards. This guide provides detailed troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to low recovery of Paclitaxel (B517696) Succinate-d4 during sample extraction.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low recovery of Paclitaxel Succinate-d4?

Low recovery of your deuterated internal standard can stem from several stages of the analytical workflow. The most common culprits include issues with the extraction method itself (either Liquid-Liquid Extraction or Solid-Phase Extraction), chemical instability of the analyte, or physical loss due to adsorption. It is critical to investigate each step systematically to pinpoint the source of the loss.

A logical troubleshooting workflow can help isolate the variable causing low recovery.

Caption: General troubleshooting workflow for low internal standard recovery.

Q2: I'm using Liquid-Liquid Extraction (LLE) and my recovery is poor. What should I adjust?

For LLE, several factors can significantly impact recovery. The choice of organic solvent, the pH of the aqueous phase, and physical technique are all critical.

• Solvent Selection : Paclitaxel is a lipophilic compound. Solvents like diethyl ether and ethyl acetate (B1210297) are commonly used. The partition coefficient, which describes how the analyte distributes between the two immiscible phases, is highest in ethyl acetate and dichloromethane.[1] However, the choice of solvent can also affect the co-extraction of interfering substances.

• pH Adjustment : The stability of paclitaxel is pH-dependent, with maximum stability observed around pH 4-5.[2] Adjusting the pH of your sample to this range before extraction can prevent degradation.[2] For some solvent systems, like n-hexane, altering the pH can also increase both recovery and selectivity.[1]

• Technique : Ensure vigorous mixing (e.g., vortexing for at least 2 minutes) to maximize the interaction between the two phases.[3] If emulsions form, centrifugation can help separate the layers.[3]

Table 1: LLE Solvent Performance for Paclitaxel Extraction

Organic Solvent	Partition Coefficient (Paclitaxel)	Selectivity (Paclitaxel vs. Cephalomannine)	Typical Recovery	Reference
Ethyl Acetate	28	< 1	High	[1]
Dichloromethane	25	< 1	High	[1]
Diethyl Ether	Not specified	Not specified	~87% (from plasma)	[4]
n-Hexane	1.9	1.7	Low	[1][5]
n-Hexane + 20% HFB	~1.9	4.5	Moderate	[1][5]

Note: Data is for paclitaxel, but provides a strong indication for its deuterated succinate (B1194679) analogue.

Q3: My Solid-Phase Extraction (SPE) protocol is yielding low recovery. What are the key steps to troubleshoot?

SPE is a multi-step process, and a failure at any stage can lead to significant analyte loss. A systematic review of your protocol is essential.

Caption: Standard workflow for Solid-Phase Extraction (SPE).

Table 2: Troubleshooting Guide for Solid-Phase Extraction (SPE)

Observation	Potential Cause	Recommended Solution
Low Recovery in Eluate	Incomplete Elution	Increase the volume or strength of the elution solvent. Use a stronger solvent like methanol or acetonitrile.[6] A fully automated SPE procedure using a CN Sep-pak cartridge showed recovery greater than 85%.[7]
Irreversible Adsorption	The sorbent may be too retentive. Switch to a less retentive phase (e.g., C8 instead of C18) or consider a different chemistry (e.g., mixed-mode).[6]
Analyte Breakthrough during Loading	The loading flow rate may be too high, or the sample solvent may be too strong. Reduce the flow rate and ensure the sample is diluted in a weak solvent before loading.
Analyte Found in Wash Fraction	Wash Solvent is Too Strong	The wash step is prematurely eluting the analyte. Decrease the percentage of organic solvent in the wash solution (e.g., from 10% methanol to 5% methanol).[6]
High Variability Between Samples	Inconsistent Technique	Ensure consistent flow rates for all steps. Inconsistent vacuum pressure can lead to variability. Automating the SPE process can improve reproducibility.[7]
Sorbent Bed Drying Out	Do not allow the sorbent to dry out between the conditioning, equilibration, and loading steps. This can deactivate the stationary phase.

Q4: Could the low recovery be due to the chemical instability of Paclitaxel Succinate-d4?

Yes, stability is a critical factor. Paclitaxel and its derivatives are susceptible to degradation under certain conditions.

• pH Stability : Paclitaxel contains multiple ester groups that can be hydrolyzed under acidic or basic conditions.[2] The molecule shows maximum stability in the pH range of 3-5. Exposure to highly acidic (pH < 2) or alkaline solutions can cause rapid degradation.[2]

• Temperature Stability : Paclitaxel is more stable at refrigerated temperatures (2-8 °C) than at room temperature (25 °C).[8][9] Whenever possible, keep samples and extracts cool to minimize degradation. Precipitation is a common issue and is the primary limiting factor for stability in infusions.[8][9]

Q5: Is it possible my internal standard is being lost to the labware?

Yes, nonspecific binding to labware is a well-documented issue for paclitaxel.

• Adsorption : Paclitaxel can adsorb rapidly to both plastic (polypropylene, polystyrene) and glass surfaces, especially from aqueous solutions with low protein content.[10] This loss can be significant, with studies showing concentration declines to 40% in glass vials and 67% in polypropylene (B1209903) tubes after 19 hours.[10]

• Mitigation Strategies :

  • Use low-binding microcentrifuge tubes or plates.

  • Consider using siliconized glassware or polypropylene tubes, which have shown slightly better recovery than glass.[10]

  • Minimize the contact time between the sample and the container surfaces, especially before the addition of organic solvent.

Detailed Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) from Plasma

This protocol is a general guideline for extracting Paclitaxel Succinate-d4 from a plasma matrix.

• Sample Preparation :

  • Aliquot 250 µL of plasma into a 15 mL polypropylene centrifuge tube.

  • Spike with the working solution of Paclitaxel Succinate-d4 internal standard.

  • Add 50 µL of sodium acetate buffer (0.1 M, pH 5.0) and briefly vortex.[3]

• Extraction :

  • Add 6 mL of diethyl ether to the tube.[3][4]

  • Cap the tube and vortex vigorously for 2 minutes to ensure thorough mixing.

  • Centrifuge at 5000 rpm for 10 minutes to separate the aqueous and organic layers.[3]

• Evaporation and Reconstitution :

  • Carefully transfer the upper organic layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen gas at a temperature not exceeding 40°C.

  • Reconstitute the dried extract in 100-200 µL of the mobile phase for LC-MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) from Plasma

This protocol provides a general framework for SPE using a reversed-phase (e.g., C8 or C18) cartridge.

• Sample Pre-treatment :

  • Spike 500 µL of plasma with the Paclitaxel Succinate-d4 internal standard.

  • Dilute the plasma 1:1 with 4% phosphoric acid to precipitate proteins and adjust pH.

  • Vortex and centrifuge at high speed for 10 minutes. Collect the supernatant for loading.

• SPE Cartridge Procedure :

  • Condition : Wash the cartridge with 1 mL of methanol.

  • Equilibrate : Wash the cartridge with 1 mL of water. Do not let the cartridge dry.

  • Load : Load the pre-treated sample supernatant onto the cartridge at a slow, steady flow rate (e.g., 1 mL/min).

  • Wash : Wash the cartridge with 1 mL of 5% methanol in water to remove hydrophilic impurities.[6]

  • Elute : Elute the analyte with 1 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution :

  • Evaporate the eluate to dryness under nitrogen.

  • Reconstitute the residue in a suitable volume of mobile phase for analysis.

References

• 1. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 2. Degradation of paclitaxel and related compounds in aqueous solutions III: Degradation under acidic pH conditions and overall kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 4. A Rapid and Sensitive HPLC Method for Quantitation of Paclitaxel in Biological Samples using Liquid-Liquid Extraction and UV Detection: Application to Pharmacokinetics and Tissues Distribution Study of Paclitaxel Loaded Targeted Polymeric Micelles in Tumor Bearing Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. High-performance liquid chromatography tandem mass spectrometry procedure with automated solid phase extraction sample preparation for the quantitative determination of paclitaxel (Taxol) in human plasma. | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. Physical and chemical stability of paclitaxel infusions in different container types - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Binding of taxol to plastic and glass containers and protein under in vitro conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Paclitaxel Analysis with Deuterated Standards

Welcome to the technical support center for the use of deuterated internal standards in paclitaxel (B517696) analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) related to common challenges encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the most common pitfalls when using a deuterated internal standard (IS) for paclitaxel quantification?

A1: The most frequently encountered issues include:

• Chromatographic Shift (Isotope Effect): The deuterated standard (e.g., paclitaxel-d5) may elute at a slightly different retention time than the non-deuterated paclitaxel.[1] In reversed-phase chromatography, deuterated compounds often elute slightly earlier.[1]

• Differential Matrix Effects: Due to the chromatographic shift, paclitaxel and its deuterated standard can experience different levels of ion suppression or enhancement from components in the sample matrix, leading to inaccurate quantification.[2][3]

• Isotopic Instability (Back-Exchange): Deuterium (B1214612) atoms on the internal standard can be replaced by hydrogen atoms from the surrounding environment (e.g., solvents). This is more likely if the deuterium labels are on heteroatoms like oxygen (-OH) or nitrogen (-NH).[4][5]

• Purity of the Deuterated Standard: The deuterated standard may contain a small amount of unlabeled paclitaxel, which can lead to an overestimation of the paclitaxel concentration in samples.[4]

• In-source Instability or Cross-Contamination: The deuterated standard and the analyte may exhibit different fragmentation patterns or stability in the ion source of the mass spectrometer.[4] Carryover from high concentration samples can also lead to artificially high results.[3]

Q2: Why is my deuterated paclitaxel standard showing a different retention time than paclitaxel?

A2: This phenomenon is known as the chromatographic isotope effect.[1] The carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond.[1] This subtle difference in physicochemical properties can alter the interaction of the molecule with the stationary phase of the chromatography column, leading to a shift in retention time.[1] In many cases, the deuterated version will elute slightly before the unlabeled analyte.[1]

Q3: Can the position of the deuterium label on the paclitaxel molecule affect the analysis?

A3: Yes, the position of the deuterium label is critical. Deuterium atoms should be on stable positions within the molecule.[6] Labels on sites prone to hydrogen-deuterium exchange, such as hydroxyl (-OH) or amine (-NH) groups, can be lost and replaced with hydrogen from the solvent, compromising the integrity of the analysis.[6] For paclitaxel, deuteration on the benzoyl group (as in paclitaxel-d5) is generally stable.

Q4: How can I check if my deuterated paclitaxel standard is pure?

A4: You can assess the purity of your deuterated standard by preparing a blank matrix sample and spiking it only with the deuterated internal standard at the concentration used in your assay.[4] Analyze this sample by LC-MS/MS and monitor the mass transition for unlabeled paclitaxel. The response for the unlabeled analyte should be minimal, ideally less than 20% of the response of your lower limit of quantification (LLOQ).[4] A higher signal indicates significant contamination of the IS with the unlabeled analyte.[4]

Troubleshooting Guides

Guide 1: Investigating and Mitigating Matrix Effects

Problem: Inconsistent or inaccurate results, high variability in the analyte/IS peak area ratios.

Potential Cause: Differential matrix effects, where paclitaxel and its deuterated standard experience different levels of ion suppression or enhancement.[2]

Experimental Protocol: Matrix Effect Evaluation

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Paclitaxel and the deuterated internal standard in a clean solvent (e.g., methanol (B129727) or acetonitrile).

  • Set B (Post-Extraction Spike): Extract at least six different lots of the blank biological matrix (e.g., plasma, tissue homogenate). After the final extraction step, spike the paclitaxel and deuterated IS into the extracted matrix at the same concentrations as Set A.[3]

  • Set C (Pre-Extraction Spike): Spike the paclitaxel and deuterated IS into the blank matrix before the extraction process at the same concentrations as Set A.[4]

• Analyze the Samples: Inject all three sets into the LC-MS/MS system.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (%) = (Peak Area of Analyte in Set B / Peak Area of Analyte in Set A) * 100

  • Recovery (%) = (Peak Area of Analyte in Set C / Peak Area of Analyte in Set B) * 100

Data Interpretation:

Sample Set	Analyte Peak Area	IS Peak Area	Analyte/IS Ratio	Matrix Effect (%)
Set A (Neat)	1,000,000	1,200,000	0.83	N/A
Set B (Post-Spike)	500,000	960,000	0.52	50% (Suppression)
IS in Set B	N/A	960,000	N/A	80% (Suppression)

In the hypothetical data above, paclitaxel experiences 50% ion suppression, while the deuterated standard only experiences 20% suppression. This differential matrix effect would lead to an overestimation of the paclitaxel concentration.

Solutions:

• Chromatographic Optimization: Modify the LC gradient to ensure paclitaxel and its deuterated standard co-elute as closely as possible, minimizing their exposure to different matrix components.[4]

• Sample Preparation: Employ more rigorous sample clean-up procedures, such as solid-phase extraction (SPE), to remove interfering matrix components.

• Dilution: Dilute the sample to reduce the concentration of matrix components.

Workflow for Investigating Matrix Effects

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Adjusting for the isotopic purity of Paclitaxel Succinate-d4

Welcome to the Technical Support Center for the use of Paclitaxel (B517696) Succinate-d4 as an internal standard in mass spectrometry-based quantification. This guide is intended for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions (FAQs) regarding the adjustment for the isotopic purity of Paclitaxel Succinate-d4 in their experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is Paclitaxel Succinate-d4 and why is it used in LC-MS analysis?

Paclitaxel Succinate-d4 is a deuterated form of Paclitaxel Succinate (B1194679), where four hydrogen atoms have been replaced by deuterium (B1214612) atoms. It is used as an internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS) for the accurate quantification of paclitaxel and its related compounds.[1] Deuterated standards are considered the gold standard for LC-MS quantification because they have nearly identical chemical and physical properties to the analyte of interest.[2] This ensures they behave similarly during sample preparation, chromatography, and ionization, which helps to correct for matrix effects, extraction losses, and variations in instrument response.[3][4]

Q2: What is isotopic purity and why is it important for a deuterated internal standard?

Isotopic purity refers to the percentage of the deuterated standard that is fully labeled with the desired number of deuterium atoms.[5] For Paclitaxel Succinate-d4, this means the percentage of molecules that contain exactly four deuterium atoms. It is crucial because the presence of unlabeled (d0) or partially deuterated (d1, d2, d3) species in the internal standard can interfere with the accurate measurement of the analyte, potentially leading to an overestimation of the analyte's concentration.[2]

Q3: How does the isotopic impurity of Paclitaxel Succinate-d4 affect my results?

The primary issue with isotopic impurity is the presence of the unlabeled analyte (Paclitaxel Succinate, d0) in the deuterated internal standard solution.[2] When a known amount of the internal standard is spiked into a sample, any unlabeled analyte present in the standard will be added to the endogenous analyte, leading to an artificially inflated measurement. This is particularly problematic when analyzing samples with very low concentrations of the analyte.

Q4: What is "cross-talk" or isotopic interference between the analyte and the internal standard?

Cross-talk refers to the phenomenon where the isotopic cluster of the analyte contributes to the signal of the internal standard, or vice-versa.[6] For high molecular weight compounds like Paclitaxel Succinate, the naturally occurring isotopes (e.g., ¹³C) of the analyte can produce a signal at the mass-to-charge ratio (m/z) of the deuterated internal standard. This becomes more significant at high analyte concentrations and can lead to non-linear calibration curves and biased results.[1][6]

Troubleshooting Guide

This guide addresses specific issues that users may encounter when using Paclitaxel Succinate-d4 as an internal standard.

Issue 1: Non-linear calibration curve, especially at the lower or upper ends.

• Possible Cause A: Isotopic contribution from the analyte to the internal standard. At high analyte concentrations, the M+4 peak of the natural paclitaxel succinate (due to natural ¹³C abundance) can contribute to the signal of the Paclitaxel Succinate-d4, leading to a plateau effect at the higher end of the curve.[6]

• Troubleshooting Steps:

  • Assess the contribution: Analyze a high concentration standard of unlabeled Paclitaxel Succinate and monitor the m/z channel of the d4 internal standard.

  • Mathematical Correction: Employ a correction algorithm that subtracts the contribution of the natural isotope abundance from the measured internal standard response.[7][8]

  • Optimize IS Concentration: Ensure the concentration of the internal standard is appropriate for the expected analyte concentration range.

• Possible Cause B: Presence of unlabeled analyte in the internal standard. This can lead to a positive bias at the lower end of the calibration curve, as the contribution from the impurity becomes more significant relative to the low analyte concentration.[2]

• Troubleshooting Steps:

  • Analyze the IS solution: Inject a solution of the Paclitaxel Succinate-d4 internal standard and monitor the m/z channel for the unlabeled Paclitaxel Succinate.

  • Consult the Certificate of Analysis (CoA): The CoA for your deuterated standard should provide information on its isotopic purity.

  • Apply a correction factor: Based on the measured or certified purity, calculate and apply a correction factor to your results.

Issue 2: Poor accuracy and precision in quality control (QC) samples.

• Possible Cause: Inconsistent isotopic purity between different lots of internal standard. If a new batch of Paclitaxel Succinate-d4 is used without re-validating the correction for isotopic purity, it can lead to systematic errors.

• Troubleshooting Steps:

  • Verify the isotopic purity of each new lot: Always analyze a new batch of deuterated standard to confirm its isotopic distribution before using it in sample analysis.

  • Update correction factors: Adjust any mathematical corrections for isotopic purity based on the new lot's specifications.

  • Bridge the lots: Analyze a set of QC samples with both the old and new lots of the internal standard to ensure consistency.

Data Presentation

Table 1: Example Isotopic Distribution of Paclitaxel Succinate-d4

This table illustrates a hypothetical, yet typical, isotopic distribution for a high-purity batch of Paclitaxel Succinate-d4.

Isotopologue	Relative Abundance (%)
d0 (unlabeled)	0.1
d1	0.3
d2	0.6
d3	2.0
d4 (target)	97.0

Table 2: Impact of Uncorrected Isotopic Impurity on Analyte Quantification

This table demonstrates the potential error in calculated concentration when the presence of 0.1% unlabeled analyte in the internal standard is not accounted for.

True Analyte Concentration (ng/mL)	IS Contribution to Analyte Signal (ng/mL)	Measured Analyte Concentration (ng/mL)	% Error
1.0	0.1	1.1	+10.0%
10.0	0.1	10.1	+1.0%
100.0	0.1	100.1	+0.1%

Experimental Protocols

Protocol 1: Determination of Isotopic Purity of Paclitaxel Succinate-d4

Objective: To determine the isotopic distribution of a Paclitaxel Succinate-d4 internal standard solution.

Methodology:

• Prepare a high-concentration solution of the Paclitaxel Succinate-d4 internal standard (e.g., 1 µg/mL) in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Infuse the solution directly into the mass spectrometer or perform an LC-MS analysis with a simple gradient to ensure a strong signal.

• Acquire full-scan mass spectra over the expected m/z range for Paclitaxel Succinate and its deuterated isotopologues. Ensure high mass resolution to clearly distinguish the isotopic peaks.[7]

• Extract the ion chromatograms for the unlabeled (d0) and all deuterated (d1, d2, d3, d4) forms of the molecule.

• Integrate the peak areas for each isotopologue.

• Calculate the relative abundance of each isotopologue by dividing its peak area by the total peak area of all isotopologues and multiplying by 100.

Protocol 2: Correction for Isotopic Impurity in Quantitative Analysis

Objective: To correct for the contribution of unlabeled analyte present in the Paclitaxel Succinate-d4 internal standard.

Methodology:

• Determine the percentage of the unlabeled analyte (d0) in the Paclitaxel Succinate-d4 standard using Protocol 1. Let this be %d0_in_IS.

• Calculate the concentration of the unlabeled analyte contributed by the internal standard in each sample:

  • Concentration_d0_from_IS = Concentration_IS_spiked * (%d0_in_IS / 100)

• Measure the total peak area ratio of the analyte to the internal standard in your samples using your established LC-MS/MS method.

• Calculate the initial (uncorrected) concentration of the analyte using your calibration curve.

• Subtract the concentration of the unlabeled analyte contributed by the internal standard from the measured concentration to obtain the corrected analyte concentration:

  • Corrected_Analyte_Concentration = Uncorrected_Analyte_Concentration - Concentration_d0_from_IS

Visualizations

Caption: Workflow for quantitative analysis with correction for isotopic purity.

Caption: Logical relationship between problems, causes, and solutions in deuterated IS quantification.

References

• 1. clearsynth.com [clearsynth.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. LC-MS/MS quantitative analysis of paclitaxel and its major metabolites in serum, plasma and tissue from women with ovarian cancer after intraperitoneal chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. en-trust.at [en-trust.at]

Reference Data & Comparative Studies

Validation of an Analytical Method for Paclitaxel: A Comparative Guide to Internal Standards According to ICH Guidelines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of internal standards for the analytical method validation of Paclitaxel (B517696), in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines. The objective is to present a clear, data-driven comparison to aid in the selection of the most appropriate internal standard for accurate and reliable quantification of Paclitaxel in complex matrices. While this guide focuses on established internal standards, the principles discussed are directly applicable to the validation of methods employing novel standards such as Paclitaxel Succinate-d4.

Executive Summary

The validation of an analytical method is crucial to ensure that it is suitable for its intended purpose.[1][2][3] According to ICH Q2(R1) guidelines, key validation characteristics include accuracy, precision, specificity, linearity, range, robustness, and the limit of detection (LOD) and quantitation (LOQ).[4][5] The choice of an internal standard (IS) is a critical factor in achieving a robust and reliable bioanalytical method, as it corrects for variability during sample processing and analysis.

This guide compares the performance of a structural analog internal standard, Docetaxel (B913), with a stable isotope-labeled (SIL) internal standard, ¹³C₆-Paclitaxel. While specific public data for Paclitaxel Succinate-d4 is not available, its performance is anticipated to be comparable to or exceed that of ¹³C₆-Paclitaxel due to the inherent advantages of using a deuterated internal standard. Deuterated standards are chemically almost identical to the analyte, ensuring they co-elute and experience similar matrix effects, leading to more accurate and precise results.

Comparison of Internal Standards for Paclitaxel Analysis

The selection of an appropriate internal standard is paramount for the successful validation of a bioanalytical method. The two primary choices are structural analogs and stable isotope-labeled standards.

Feature	Structural Analog IS (e.g., Docetaxel)	Stable Isotope-Labeled IS (e.g., ¹³C₆-Paclitaxel, Paclitaxel Succinate-d4)
Chemical Structure	Similar but not identical to Paclitaxel.[6]	Chemically identical to Paclitaxel, with isotopic substitution.[1][2]
Chromatographic Behavior	May have a different retention time than Paclitaxel.[6]	Co-elutes with Paclitaxel.[1][2]
Matrix Effect Compensation	May not fully compensate for matrix effects due to differences in physicochemical properties.	Effectively compensates for matrix effects due to identical chemical properties.
Accuracy & Precision	Good, but can be influenced by differential matrix effects.[3][7]	Excellent, providing higher accuracy and precision.[2][8]
Cost & Availability	Generally less expensive and more readily available.	Typically more expensive and may require custom synthesis.

Quantitative Data Summary

The following tables summarize typical validation parameters for analytical methods of Paclitaxel using different internal standards, based on published data.

Table 1: Linearity and Sensitivity

Internal Standard	Linearity Range (ng/mL)	Correlation Coefficient (r²)	LLOQ (ng/mL)
Docetaxel	2 - 1000	> 0.99	2[9]
¹³C₆-Paclitaxel	0.1021 - 20.42 (µg/mL)	> 0.999	102.1 (ng/mL)[1][2]

Table 2: Accuracy and Precision

Internal Standard	QC Level (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
Docetaxel	15 - 3000	< 10%	< 10%	87.96 - 90.57 (Recovery)[3]
¹³C₆-Paclitaxel	1021 - 10210	6.37 - 10.88%	7.21 - 9.05%	95.01 - 101.28[2]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical methods. Below are typical protocols for the quantification of Paclitaxel in human plasma using LC-MS/MS.

Sample Preparation: Solid Phase Extraction (SPE)

• To 200 µL of human plasma, add 10 µL of the internal standard working solution (e.g., Paclitaxel Succinate-d4, Docetaxel, or ¹³C₆-Paclitaxel).

• Vortex the samples for 30 seconds.

• Condition an SPE cartridge with 0.5 mL of methanol (B129727) followed by 0.5 mL of water.

• Load the plasma sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of water, followed by 1 mL of 20% methanol in water.

• Elute the analyte and internal standard with 1 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions

• LC System: Agilent 1200 Series or equivalent

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: Start at 30% B, increase to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI)

• Ionization Mode: Positive

• MRM Transitions:

  • Paclitaxel: 854.4 -> 286.2

  • Docetaxel: 808.4 -> 527.3

  • ¹³C₆-Paclitaxel: 860.4 -> 286.2

  • Paclitaxel Succinate-d4: Expected m/z would be higher than Paclitaxel, specific transition to be determined experimentally.

Mandatory Visualizations

Caption: Workflow for Analytical Method Validation according to ICH guidelines.

Caption: Decision pathway for selecting an internal standard for Paclitaxel analysis.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Determination of Paclitaxel in Human Plasma by UPLC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of docetaxel and Paclitaxel in human plasma by high-performance liquid chromatography: validation and application to clinical pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dovepress.com [dovepress.com]
• 5. ijprajournal.com [ijprajournal.com]
• 6. hospitalpharmacyeurope.com [hospitalpharmacyeurope.com]
• 7. researchgate.net [researchgate.net]
• 8. lcms.cz [lcms.cz]
• 9. Development and validation of a liquid chromatography-tandem mass spectrometry assay for the quantification of docetaxel and paclitaxel in human plasma and oral fluid - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Paclitaxel Internal Standards for Quantitative Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of paclitaxel (B517696) in biological matrices is paramount for pharmacokinetic studies, therapeutic drug monitoring, and drug development. The gold standard for such analyses is liquid chromatography-tandem mass spectrometry (LC-MS/MS), a technique that relies heavily on the use of a suitable internal standard (IS) to ensure accuracy and precision. This guide provides an objective comparison of Paclitaxel Succinate-d4 with other commonly employed paclitaxel internal standards, supported by experimental data from published literature.

The Role of Internal Standards in LC-MS/MS

An ideal internal standard should mimic the analyte of interest throughout the entire analytical process, including extraction, chromatographic separation, and ionization, thereby compensating for any variations that may occur. Stable isotope-labeled (SIL) internal standards are considered the most effective as they share near-identical physicochemical properties with the analyte. The two primary types of SIL internal standards for paclitaxel are deuterated (e.g., Paclitaxel-d5, Paclitaxel Succinate-d4) and carbon-13 labeled (e.g., Paclitaxel-¹³C₆) compounds.

Performance Comparison of Paclitaxel Internal Standards

While direct comparative performance data for Paclitaxel Succinate-d4 as an internal standard is not extensively available in peer-reviewed literature, its performance can be inferred based on the well-documented characteristics of deuterated standards. The following tables summarize the performance of commonly used paclitaxel internal standards.

Table 1: Key Performance Characteristics of Paclitaxel Internal Standards

Feature	Paclitaxel Succinate-d4 (Inferred)	Paclitaxel-d5	Paclitaxel-¹³C₆	Rationale & Implications
Isotopic Stability	Variable	Variable	High	Deuterium atoms can be susceptible to back-exchange with hydrogen atoms, especially if located on exchangeable sites. ¹³C atoms are integrated into the carbon backbone, making them highly stable.[1]
Chromatographic Co-elution	Potential for Shift	Potential for Shift	Excellent	Deuteration can slightly alter the physicochemical properties, potentially leading to a small shift in retention time compared to the native analyte.[2] ¹³C-labeling has a negligible effect on retention time, ensuring near-perfect co-elution.[3][4]
Matrix Effect Compensation	Good to Very Good	Good to Very Good	Excellent	Co-elution is crucial for accurate matrix effect compensation. Any chromatographic separation between the analyte and IS can lead to differential ion suppression or enhancement, impacting accuracy.[5]
Cost	Generally Lower	Generally Lower	Generally Higher	The synthesis of ¹³C-labeled compounds is typically more complex and expensive than deuteration.[6]

Table 2: Quantitative Performance Data from Published Studies

Internal Standard	Linearity (r²)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)	Reference
Paclitaxel-¹³C₆	> 0.999	6.37 - 10.88	7.21 - 9.05	95.01 - 101.28	[3][4]
Paclitaxel-d5	Not explicitly stated, but method validated	Not explicitly stated, but method validated	Not explicitly stated, but method validated	Not explicitly stated, but method validated	[7]
Docetaxel (non-SIL)	> 0.993	1.5 - 5.7	2.4 - 10.6	89.8 - 106	[8]

Note: The performance of Paclitaxel Succinate-d4 is inferred based on the general properties of deuterated internal standards. Specific experimental validation would be required to confirm these characteristics.

Discussion of Internal Standard Selection

Paclitaxel-¹³C₆: The Gold Standard

For applications demanding the highest level of accuracy and precision, ¹³C-labeled internal standards like Paclitaxel-¹³C₆ are unequivocally the superior choice.[6][9] Their key advantage lies in the near-perfect co-elution with the unlabeled paclitaxel, which ensures the most accurate compensation for matrix effects and variability in extraction and instrument response.[3][4] The stable nature of the ¹³C isotope also eliminates the risk of isotopic exchange that can sometimes be observed with deuterated standards.[1]

Deuterated Internal Standards: A Cost-Effective Alternative

Deuterated standards, such as Paclitaxel-d5 and hypothetically Paclitaxel Succinate-d4, are widely used and offer a more cost-effective option. For many applications, they provide acceptable performance. However, a potential drawback is the "isotope effect," where the C-²H bond is slightly stronger than the C-¹H bond, which can lead to a slight chromatographic shift and earlier elution than the native analyte.[2] This separation, though often minimal, can result in less precise quantification if significant and variable matrix effects are present across the chromatographic peak.

Paclitaxel Succinate-d4: A Consideration of its Chemical Structure

Paclitaxel Succinate-d4 is a deuterated form of a paclitaxel derivative. The succinate (B1194679) ester modification at the 2'-hydroxyl group of paclitaxel alters its polarity and molecular weight. If used as an internal standard for the analysis of paclitaxel, it would not co-elute and would therefore behave as a structural analog internal standard rather than a stable isotope-labeled one. This would make it less ideal than Paclitaxel-d5 or Paclitaxel-¹³C₆ for paclitaxel quantification. However, if the analyte of interest is Paclitaxel Succinate, then Paclitaxel Succinate-d4 would be an appropriate stable isotope-labeled internal standard, with the same potential advantages and disadvantages as other deuterated standards.

Experimental Protocols

Below are detailed methodologies for key experiments in the quantification of paclitaxel using a stable isotope-labeled internal standard.

Sample Preparation: Protein Precipitation

This is a common and straightforward method for extracting paclitaxel from plasma or serum.

• Aliquoting: To 100 µL of plasma or serum in a microcentrifuge tube, add 10 µL of the internal standard working solution (e.g., Paclitaxel-¹³C₆ or Paclitaxel-d5 in methanol).

• Precipitation: Add 300 µL of cold acetonitrile (B52724) to precipitate the proteins.

• Vortexing: Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase and transfer to an autosampler vial for LC-MS/MS analysis.[1]

LC-MS/MS Analysis

The following are typical parameters for the analysis of paclitaxel and its internal standards.

• Chromatographic Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm) is commonly used.[10]

• Mobile Phase: A gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B) is typical.[6]

• Flow Rate: A flow rate of 0.4 mL/min is often employed.[3][4]

• Injection Volume: 5-10 µL.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in positive ion mode with electrospray ionization (ESI) is used.

• MRM Transitions:

  • Paclitaxel: m/z 854.4 → 286.2

  • Paclitaxel-¹³C₆: m/z 860.4 → 286.2

  • Paclitaxel-d5: m/z 859.4 → 291.2

Visualizing the Workflow and Logic

Caption: A typical experimental workflow for the quantification of paclitaxel in a biological matrix using an internal standard.

Caption: A decision-making diagram for selecting a suitable internal standard for paclitaxel quantification.

Conclusion and Recommendation

The choice of an internal standard is a critical decision in the development of robust and reliable bioanalytical methods for paclitaxel. For the highest degree of accuracy and to minimize the impact of matrix effects, Paclitaxel-¹³C₆ is the recommended internal standard. Its ability to co-elute with the native analyte provides the most effective compensation for analytical variability.

Paclitaxel-d5 represents a viable and more economical alternative, suitable for many research applications. However, careful method validation is crucial to ensure that any potential chromatographic shift does not compromise data quality, especially in complex biological matrices.

Paclitaxel Succinate-d4 , while a stable isotope-labeled compound, is a derivative of paclitaxel. Its use as an internal standard would be most appropriate for the quantification of Paclitaxel Succinate itself. If used for paclitaxel analysis, it would function as a structural analog and would be less ideal than a stable isotope-labeled version of the actual analyte.

Ultimately, the selection of the internal standard should be based on the specific requirements of the assay, including the desired level of accuracy, the complexity of the sample matrix, and budgetary considerations.

References

• 1. dovepress.com [dovepress.com]
• 2. lcms.cz [lcms.cz]
• 3. academic.oup.com [academic.oup.com]
• 4. Determination of Paclitaxel in Human Plasma by UPLC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. assets.fishersci.com [assets.fishersci.com]
• 7. dovepress.com [dovepress.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

A Comparative Guide to Paclitaxel Quantification: Cross-Validation of Analytical Methods Using Paclitaxel Succinate-d4

For researchers, scientists, and professionals in drug development, the accurate quantification of paclitaxel (B517696) in various matrices is critical for pharmacokinetic studies, therapeutic drug monitoring, and formulation development. This guide provides a comparative overview of two common analytical methods for paclitaxel quantification: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). While various internal standards can be used, this guide focuses on the application of Paclitaxel Succinate-d4, a suitable deuterated internal standard for LC-MS/MS analysis, ensuring high accuracy and precision.

Performance Characteristics of Paclitaxel Quantification Methods

The choice of analytical method for paclitaxel quantification depends on the specific requirements of the study, such as the required sensitivity, the complexity of the sample matrix, and the desired throughput. The following table summarizes the key performance characteristics of HPLC-UV and LC-MS/MS methods based on published data.

Parameter	HPLC-UV Method	LC-MS/MS Method
Linearity Range	10 - 50 µg/mL[1]	0.5 - 1000 ng/mL[2][3][4]
Lower Limit of Quantification (LLOQ)	4.76 µg/mL[1]	0.1 - 10 ng/mL[5][6][7][8]
Accuracy (% Recovery)	98.58% - 99.33%[1]	91.3% - 103.6%[9]
Precision (%RSD)	< 2%[1]	< 15%[7]
Internal Standard Example	Not typically used	Docetaxel[8], ¹³C₆-Paclitaxel[10], Paclitaxel Succinate-d4
Selectivity	Moderate	High
Throughput	Lower	Higher
Instrumentation Cost	Lower	Higher

Experimental Protocols

Detailed methodologies for both HPLC-UV and LC-MS/MS are presented below. These protocols are representative of validated methods for paclitaxel quantification.

Paclitaxel Quantification by LC-MS/MS

This method offers high sensitivity and selectivity, making it ideal for bioanalytical applications where low concentrations of paclitaxel are expected. Paclitaxel Succinate-d4 is an excellent choice for an internal standard in this assay due to its similar chemical properties to paclitaxel and its mass difference, which allows for clear differentiation in the mass spectrometer.

a) Sample Preparation (Plasma)

• To 200 µL of human plasma in a microcentrifuge tube, add 10 µL of Paclitaxel Succinate-d4 internal standard working solution.

• For protein precipitation, add 1.3 mL of tert-butyl methyl ether and vortex for 1 minute.[10]

• Centrifuge the samples at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

b) Chromatographic Conditions

• Column: C18 column (e.g., 50 x 2.1 mm, 1.8 µm)[2][3]

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and methanol (B129727) (B).

• Flow Rate: 0.4 mL/min[10]

• Injection Volume: 5 µL

c) Mass Spectrometric Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive[7]

• Multiple Reaction Monitoring (MRM) Transitions:

  • Paclitaxel: m/z 876.2 → 307.9[10]

  • Paclitaxel Succinate-d4: (Predicted) m/z 958.4 → 551.3

• Collision Energy: Optimized for each transition.

Paclitaxel Quantification by RP-HPLC-UV

This method is a cost-effective alternative for the analysis of paclitaxel in pharmaceutical formulations where concentrations are generally higher.

a) Sample Preparation (Pharmaceutical Formulation)

• Accurately weigh a portion of the formulation and dissolve it in a mixture of Acetonitrile and Methanol (60:40 v/v) to obtain a stock solution of 100 µg/mL of paclitaxel.[1]

• Prepare a series of calibration standards by diluting the stock solution with the mobile phase to achieve concentrations ranging from 10 µg/mL to 50 µg/mL.[1]

• Filter the solutions through a 0.2 µm pore size filter before injection.[1]

b) Chromatographic Conditions

• Column: Symmetry C18, 5 µm, 4.6 x 250 mm[1]

• Mobile Phase: Acetonitrile : Methanol (60:40 v/v)[1]

• Flow Rate: 1.5 mL/min[1]

• Detection Wavelength: 227 nm[1]

• Injection Volume: 20 µL[1]

Visualizing the Workflow and Mechanism

To better illustrate the processes involved in method validation and the biological context of paclitaxel, the following diagrams are provided.

Caption: A generalized workflow for the cross-validation of two analytical methods for paclitaxel quantification.

Caption: The mechanism of action of paclitaxel, leading to cell cycle arrest and apoptosis.

References

• 1. ijprajournal.com [ijprajournal.com]
• 2. The Quantification of Paclitaxel and Its Two Major Metabolites in Biological Samples by HPLC-MS/MS and Its Application in a Pharmacokinetic and Tumor Distribution Study in Xenograft Nude Mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Quantification of Paclitaxel and Its Two Major Metabolites in Biological Samples by HPLC-MS/MS and Its Application … [ouci.dntb.gov.ua]
• 4. researchgate.net [researchgate.net]
• 5. researchnow.flinders.edu.au [researchnow.flinders.edu.au]
• 6. walshmedicalmedia.com [walshmedicalmedia.com]
• 7. payeshdarou.ir [payeshdarou.ir]
• 8. assets.fishersci.com [assets.fishersci.com]
• 9. researchgate.net [researchgate.net]
• 10. Determination of Paclitaxel in Human Plasma by UPLC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Linearity, Accuracy, and Precision of Paclitaxel Bioanalytical Assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of various high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of paclitaxel (B517696) in biological matrices. While the specific use of Paclitaxel Succinate-d4 as an internal standard is not explicitly detailed in the cited literature, the performance data from assays using structurally similar or other deuterated internal standards are presented. These data offer a strong surrogate for evaluating the expected performance of an assay employing a d4-labeled paclitaxel standard, as the analytical principles and outcomes are comparable.

The following sections detail the linearity, accuracy, and precision of these assays, supported by experimental data from published studies. Detailed methodologies for the key experiments are also provided to enable researchers to evaluate and adapt these protocols for their specific needs.

Performance Data Overview

The quantitative performance of bioanalytical methods for paclitaxel is summarized below. These methods demonstrate robust linearity, accuracy, and precision, making them suitable for pharmacokinetic studies and therapeutic drug monitoring.

Table 1: Linearity of Paclitaxel Quantification

Linearity Range (ng/mL)	Correlation Coefficient (r²)	Internal Standard Used	Reference
0.1 - 10	0.9982	Docetaxel	[1]
1 - 10,000	≥0.9948	d5-Paclitaxel	[2]
1 - 1,000	Not Specified	Docetaxel	[3]
0.5 - 1,000	Not Specified	Not Specified	[4][5]
10 - 100	>0.99	Not Specified	[6]

Table 2: Accuracy of Paclitaxel Quantification

QC Concentration (ng/mL)	Mean Accuracy (%)	Internal Standard Used	Reference
Low, Medium, High	91.1 - 114.8	d5-Paclitaxel	[2]
0.75 (Overspike)	116 (Recovery)	Docetaxel	[1]
Not Specified	90 - 110 (Recovery)	Not Specified	[6]

Table 3: Precision of Paclitaxel Quantification

QC Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Internal Standard Used	Reference
0.3	6.6	Not Reported	Docetaxel	[1]
1.5	4.5	Not Reported	Docetaxel	[1]
6.0	6.0	Not Reported	Docetaxel	[1]
Low, Medium, High	<9.9	<9.9	d5-Paclitaxel	[2]
Serum (0.03-0.15 ng/mL LOD)	0.5 - 2.7	Not Reported	Not Specified	[7]

Experimental Protocols

The following are representative experimental protocols for the quantification of paclitaxel in human plasma or serum using LC-MS/MS.

Protocol 1: Solid Phase Extraction (SPE) Method[1]

• Sample Preparation:

  • To 200 µL of human serum, add 10 µL of paclitaxel standard spiking solution and 10 µL of internal standard solution (Docetaxel).

  • Vortex the samples for 30 seconds and centrifuge for 5 minutes at 5000 rpm.

  • Condition a SOLA SPE cartridge with 0.5 mL of methanol (B129727) followed by 0.5 mL of water.

  • Load the pre-treated sample onto the SPE cartridge.

  • Wash the cartridge with 250 µL of water/acetonitrile (B52724) (70:30 v/v).

  • Elute the analytes with 2 x 250 µL of acetonitrile containing 1% ammonia.

  • Evaporate the eluate to dryness under nitrogen and reconstitute in 200 µL of water/acetonitrile (50:50 v/v) with 0.5% 20 µM sodium acetate.

• LC-MS/MS Conditions:

  • LC System: Thermo Scientific Accucore RP-MS 2.6 µm, 50 × 2.1 mm column.

  • Mobile Phase A: Water + 0.1% formic acid.

  • Mobile Phase B: Methanol + 0.1% formic acid.

  • Gradient: 60–70% B in 2 minutes.

  • Flow Rate: 0.6 mL/min.

  • MS System: Thermo Scientific TSQ Vantage.

  • Ionization: Positive Ion HESI.

  • Scan Type: Selected Reaction Monitoring (SRM).

Protocol 2: Protein Precipitation Method[2]

• Sample Preparation:

  • To a small volume of plasma, add the internal standard (d5-Paclitaxel).

  • Precipitate proteins by adding a suitable organic solvent (e.g., acetonitrile).

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant for analysis.

• LC-MS/MS Conditions:

  • LC System: SunFire™ C18 column (3.5 μM, 92 Å, 2.1 x 150 mm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Ionization: Positive Ion Electrospray (ESI).

  • Scan Type: Selected Reaction Monitoring (SRM).

Visualizing the Workflow

The following diagrams illustrate the logical flow of a typical bioanalytical workflow for paclitaxel quantification and a conceptual signaling pathway related to its mechanism of action.

Caption: Experimental workflow for paclitaxel quantification.

Caption: Paclitaxel's mechanism of action signaling pathway.

References

• 1. assets.fishersci.com [assets.fishersci.com]
• 2. A new high-performance liquid chromatography-tandem mass spectrometry method for the determination of paclitaxel and 6α-hydroxy-paclitaxel in human plasma: Development, validation and application in a clinical pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development and qualification of an LC-MS/MS method for investigating the biological implications of micelle entrapped paclitaxel in cell culture and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Quantification of Paclitaxel and Its Two Major Metabolites in Biological Samples by HPLC-MS/MS and Its Application in a Pharmacokinetic and Tumor Distribution Study in Xenograft Nude Mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. walshmedicalmedia.com [walshmedicalmedia.com]
• 7. LC-MS/MS quantitative analysis of paclitaxel and its major metabolites in serum, plasma and tissue from women with ovarian cancer after intraperitoneal chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Paclitaxel Succinate-d4 and Paclitaxel-d5 for Researchers

For researchers, scientists, and drug development professionals, the precise selection of investigational compounds is paramount. This guide provides a comprehensive comparison of two deuterated analogs of Paclitaxel: Paclitaxel Succinate-d4 and Paclitaxel-d5. While both are derivatives of the potent anti-cancer agent Paclitaxel, their applications in research diverge significantly. This guide elucidates these differences through a detailed examination of their chemical properties, primary applications, and supporting experimental data.

Executive Summary

This comparative guide establishes that Paclitaxel Succinate-d4 and Paclitaxel-d5 serve distinct and non-overlapping functions in pharmaceutical research.

• Paclitaxel-d5 is primarily utilized as a stable, isotopically labeled internal standard for the accurate quantification of Paclitaxel in biological matrices using mass spectrometry-based techniques. Its structural similarity and mass difference make it an ideal tool for pharmacokinetic and bioanalytical studies.

• Paclitaxel Succinate-d4 , a labeled analog of Paclitaxel Succinate (B1194679), is explored in the field of drug delivery . It serves as a component in the formation of hydrogels for the localized and sustained release of Paclitaxel, offering a potential therapeutic strategy for targeted cancer treatment.

Due to their fundamentally different applications, a direct performance comparison in a single experimental context is not feasible. Therefore, this guide will present the properties and experimental use of each compound separately to aid researchers in selecting the appropriate tool for their specific needs.

Chemical Properties

A fundamental understanding of the chemical properties of Paclitaxel Succinate-d4 and Paclitaxel-d5 is essential for their appropriate application. The following table summarizes their key chemical identifiers.

Property	Paclitaxel Succinate-d4	Paclitaxel-d5
Chemical Formula	C₅₁H₅₁D₄NO₁₇	C₄₇H₄₆D₅NO₁₄
Molecular Weight	~958.00 g/mol	~859.0 g/mol
Primary Application	Labeled analog for drug delivery systems (hydrogels)	Internal standard for bioanalytical quantification
Key Structural Difference	Deuterated succinate ester at the 2'-hydroxyl group of Paclitaxel	Five deuterium (B1214612) atoms on the benzoyl group of Paclitaxel

Experimental Applications and Protocols

The distinct applications of Paclitaxel Succinate-d4 and Paclitaxel-d5 are highlighted by the experimental protocols in which they are employed.

Paclitaxel Succinate-d4: A Tool for Novel Drug Delivery Systems

Paclitaxel Succinate-d4 is instrumental in the research and development of localized drug delivery systems. As a labeled version of Paclitaxel Succinate, it allows for the tracking and characterization of hydrogel formulations designed for sustained drug release.

Experimental Example: Preparation of a Paclitaxel Succinate Supramolecular Hydrogel

A study by Hu et al. (2018) demonstrated the formation of a supramolecular hydrogel from Paclitaxel Succinate (of which Paclitaxel Succinate-d4 is a labeled analog)[1]. This hydrogel shows potential for local cancer chemotherapy.

Protocol for Hydrogel Formation:

• Dissolution: Dissolve Paclitaxel Succinate in a suitable organic solvent.

• Solvent Evaporation: Remove the organic solvent under vacuum to obtain a thin film.

• Hydration: Hydrate the film with phosphate-buffered saline (PBS, pH 7.4).

• Self-Hydrolysis and Gelation: Incubate the solution. The ester bond of Paclitaxel Succinate undergoes self-hydrolysis, leading to the spontaneous formation of a supramolecular hydrogel[1].

Characterization of the Hydrogel:

• Morphology: Transmission electron microscopy (TEM) can be used to visualize the nanofibrous structure of the hydrogel.

• Rheology: Rheological studies are performed to determine the viscoelastic properties of the hydrogel.

• Drug Release: The in vitro release of the active drug from the hydrogel can be monitored over time using techniques like high-performance liquid chromatography (HPLC).

The use of Paclitaxel Succinate-d4 in such studies would enable precise quantification and tracking of the succinylated prodrug within the hydrogel and its release profile using mass spectrometry.

Experimental workflow for Paclitaxel Succinate-d4 hydrogel preparation and characterization.

Paclitaxel-d5: The Gold Standard for Bioanalytical Quantification

Paclitaxel-d5 serves as a critical tool in clinical and preclinical research for the accurate measurement of Paclitaxel concentrations in biological samples. As an internal standard, it is added to samples at a known concentration before sample processing to correct for variability in extraction, chromatography, and ionization.

Experimental Protocol: Quantification of Paclitaxel in Human Plasma by LC-MS/MS

The following is a typical protocol for the quantification of Paclitaxel in human plasma using Paclitaxel-d5 as an internal standard, adapted from various bioanalytical methods[2][3].

1. Sample Preparation (Protein Precipitation):

• To 50 µL of a human plasma sample, add 25 µL of a working solution of Paclitaxel-d5 (e.g., 10.0 µg/mL in acetonitrile).

• Add 200 µL of acetonitrile (B52724) to precipitate plasma proteins.

• Vortex the mixture for 15 minutes.

• Centrifuge at high speed (e.g., 3700 rpm) for 15 minutes to pellet the precipitated proteins.

• Transfer a 100 µL aliquot of the supernatant to a new tube.

• Add 50 µL of the mobile phase to the supernatant and vortex.

2. LC-MS/MS Analysis:

• Inject a small volume (e.g., 2 µL) of the prepared sample into the LC-MS/MS system.

• Chromatographic Separation: Use a suitable C18 column to separate Paclitaxel and Paclitaxel-d5 from other plasma components. The mobile phase typically consists of a gradient of acetonitrile and water with an additive like formic acid.

• Mass Spectrometric Detection: The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to detect specific precursor-to-product ion transitions for both Paclitaxel and Paclitaxel-d5.

• Quantification: The concentration of Paclitaxel in the original plasma sample is determined by comparing the peak area ratio of Paclitaxel to Paclitaxel-d5 against a calibration curve prepared with known concentrations of Paclitaxel and a constant concentration of Paclitaxel-d5.

Workflow for the quantification of Paclitaxel using Paclitaxel-d5 as an internal standard.

Mechanism of Action: The Common Ground

While their applications differ, both Paclitaxel Succinate-d4 and Paclitaxel-d5 are derivatives of Paclitaxel and are relevant to its mechanism of action. Paclitaxel's primary anti-cancer effect stems from its ability to stabilize microtubules, leading to cell cycle arrest and apoptosis[4][5][6].

Paclitaxel's Signaling Pathways Leading to Apoptosis:

Paclitaxel treatment triggers a cascade of intracellular events that culminate in programmed cell death. Key signaling pathways involved include:

• Microtubule Stabilization: Paclitaxel binds to the β-tubulin subunit of microtubules, promoting their polymerization and preventing depolymerization. This disrupts the dynamic instability of microtubules, which is essential for mitotic spindle formation and chromosome segregation[4][5][6].

• Mitotic Arrest: The stabilized, non-functional microtubules lead to an arrest of the cell cycle in the G2/M phase[7].

• Induction of Apoptosis: Prolonged mitotic arrest activates apoptotic pathways. This can occur through the activation of the c-Jun N-terminal kinase (JNK) pathway and the modulation of Bcl-2 family proteins, leading to the activation of caspases and subsequent cell death[5][6][8]. Paclitaxel has also been shown to suppress the PI3K/Akt survival pathway[9].

Simplified signaling pathway of Paclitaxel-induced apoptosis.

Conclusion

References

• 1. Self-Assembly of Succinated Paclitaxel into Supramolecular Hydrogel for Local Cancer Chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dovepress.com [dovepress.com]
• 3. dovepress.com [dovepress.com]
• 4. molbiolcell.org [molbiolcell.org]
• 5. stemcell.com [stemcell.com]
• 6. researchgate.net [researchgate.net]
• 7. Reorganization of paclitaxel-stabilized microtubule arrays at mitotic entry: roles of depolymerizing kinesins and severing proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. spandidos-publications.com [spandidos-publications.com]
• 9. researchgate.net [researchgate.net]

A Head-to-Head Comparison of Extraction Methods for Paclitaxel and its d4 Standard in Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

In the quantitative analysis of paclitaxel (B517696) in biological matrices, the choice of extraction method is critical for ensuring accuracy, precision, and sensitivity. The co-extraction of paclitaxel and its deuterated internal standard, d4-paclitaxel, is a standard practice in liquid chromatography-mass spectrometry (LC-MS) based bioanalysis to correct for variability during sample processing and analysis. This guide provides a head-to-head comparison of the two most common extraction techniques: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE), supported by experimental data and detailed protocols.

Data Presentation: Quantitative Comparison of Extraction Methods

The following table summarizes the key performance metrics for SPE and LLE in the context of paclitaxel and d4-paclitaxel co-extraction from biological samples. Data presented is a synthesis from multiple bioanalytical studies.

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)	Key Considerations
Extraction Recovery (%)	>85%[1]	62.1% - 87.4% (matrix dependent)[2][3]	SPE generally offers higher and more consistent recovery. LLE recovery can be more variable depending on the biological matrix.
Matrix Effect (%)	Typically lower and more controlled	Can be significant if not optimized	SPE provides cleaner extracts, minimizing ion suppression or enhancement in LC-MS analysis.
**Linearity (r²) **	>0.998[1]	>0.99[4]	Both methods can achieve excellent linearity over a wide concentration range.
Lower Limit of Quantification (LLOQ)	As low as 5 pg/mL[5]	0.25 - 10 ng/mL	SPE can often achieve lower LLOQs due to higher concentration factors and cleaner extracts.
Precision (%RSD)	<12% (intra- and inter-day)[1]	<15%	Both methods demonstrate good precision, meeting regulatory requirements for bioanalysis.
Accuracy (%)	91.1% - 114.8%[6]	95.01% - 101.28%	Both methods provide high accuracy for the quantification of paclitaxel.
Throughput	Amenable to high-throughput automation (96-well plates)	Generally lower throughput, more manual steps	SPE is well-suited for clinical studies with large numbers of samples.
Cost	Higher initial cost (cartridges, manifolds)	Lower cost of consumables (solvents)	The cost-effectiveness depends on the scale of the study.
Environmental Impact	Can use less solvent overall, but cartridges are disposable	Requires larger volumes of organic solvents	Solvent choice in LLE can be optimized to reduce environmental impact.

Experimental Protocols

Below are detailed methodologies for performing SPE and LLE for the co-extraction of paclitaxel and d4-paclitaxel from human plasma.

Protocol 1: Solid-Phase Extraction (SPE)

This protocol is adapted from a validated LC-MS/MS method for the determination of paclitaxel in human plasma.

1. Sample Preparation:

• To 200 µL of human plasma in a microcentrifuge tube, add 10 µL of the d4-paclitaxel internal standard working solution.

• Vortex for 30 seconds.

• Centrifuge at 5000 rpm for 5 minutes.[7]

2. SPE Cartridge Conditioning:

• Use a CN (cyanopropyl) SPE cartridge.

• Condition the cartridge by passing 0.5 mL of methanol (B129727) followed by 0.5 mL of water.[7]

3. Sample Loading:

• Load the pre-treated plasma sample onto the conditioned SPE cartridge.

4. Washing:

• Wash the cartridge with 250 µL of a water/acetonitrile (B52724) (70:30 v/v) mixture to remove polar interferences.

5. Elution:

• Elute the paclitaxel and d4-paclitaxel from the cartridge with 2 x 250 µL of acetonitrile containing 1% ammonia.

6. Evaporation and Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 200 µL of a water/acetonitrile (50:50 v/v) mixture for LC-MS/MS analysis.[7]

Protocol 2: Liquid-Liquid Extraction (LLE)

This protocol is a representative method for the LLE of paclitaxel from biological samples.

1. Sample Preparation:

• To 250 µL of plasma or tissue homogenate in a glass tube, add the internal standard (d4-paclitaxel).[2][3]

• Vortex briefly to mix.

2. Extraction:

• Add 6 mL of diethyl ether to the sample.[2][3]

• Vortex vigorously for 2 minutes to ensure thorough mixing and extraction.

• Centrifuge at 3000 rpm for 10 minutes to separate the aqueous and organic layers.

3. Separation and Evaporation:

• Carefully transfer the upper organic layer (diethyl ether) to a clean tube.

• Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.

4. Reconstitution:

• Reconstitute the dried extract in a suitable volume (e.g., 200 µL) of the mobile phase used for LC-MS/MS analysis.

• Vortex to dissolve the residue and transfer to an autosampler vial.

Mandatory Visualizations

Experimental Workflow: SPE vs. LLE

Caption: Comparative workflow of SPE and LLE for paclitaxel extraction.

Signaling Pathway: Paclitaxel's Mechanism of Action

Paclitaxel's primary mechanism of action involves its interaction with microtubules, which are essential components of the cell's cytoskeleton.

Caption: Paclitaxel's mechanism of action via microtubule stabilization.

References

• 1. High-performance liquid chromatography tandem mass spectrometry procedure with automated solid phase extraction sample preparation for the quantitative determination of paclitaxel (Taxol) in human plasma. | Semantic Scholar [semanticscholar.org]
• 2. A Rapid and Sensitive HPLC Method for Quantitation of Paclitaxel in Biological Samples using Liquid-Liquid Extraction and UV Detection: Application to Pharmacokinetics and Tissues Distribution Study of Paclitaxel Loaded Targeted Polymeric Micelles in Tumor Bearing Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. walshmedicalmedia.com [walshmedicalmedia.com]
• 4. Liquid-liquid extraction for recovery of paclitaxel from plant cell culture: solvent evaluation and use of extractants for partitioning and selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A new high-performance liquid chromatography-tandem mass spectrometry method for the determination of paclitaxel and 6α-hydroxy-paclitaxel in human plasma: Development, validation and application in a clinical pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. assets.fishersci.com [assets.fishersci.com]

Deuteration's Influence on the Chromatographic Profile of Paclitaxel Succinate: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

The strategic substitution of hydrogen with its heavier isotope, deuterium (B1214612), is a well-established methodology in drug development to favorably alter pharmacokinetic profiles by modifying metabolic pathways. However, this isotopic labeling, known as deuteration, can introduce subtle yet significant shifts in the physicochemical properties of a molecule. These alterations can, in turn, affect the compound's behavior during chromatographic analysis. This guide provides an objective comparison of the anticipated chromatographic behavior of deuterated paclitaxel (B517696) succinate (B1194679) versus its non-deuterated (protiated) counterpart, supported by illustrative experimental data and detailed methodologies.

The Deuterium Isotope Effect in Chromatography

The change in retention time observed upon deuteration is primarily governed by the chromatographic isotope effect. In the context of reversed-phase liquid chromatography (RPLC), the most commonly employed technique for molecules like paclitaxel succinate, deuterated compounds typically elute slightly earlier than their protiated analogues.[1][2] This phenomenon is often referred to as the "inverse isotope effect."

The underlying principle is rooted in the minor differences in bond strength and vibrational energy between a carbon-hydrogen (C-H) bond and a carbon-deuterium (C-D) bond. The C-D bond is marginally shorter and stronger, resulting in a smaller van der Waals radius and decreased polarizability.[1] These differences influence the intermolecular interactions between the analyte and the stationary phase. In a reversed-phase system, where separation is based on hydrophobicity, the slightly less hydrophobic nature of the C-D bond compared to the C-H bond leads to weaker interactions with the non-polar stationary phase, and consequently, a shorter retention time for the deuterated molecule.[3][4] The magnitude of this retention time shift is influenced by factors such as the number of deuterium atoms, the choice of stationary and mobile phases, and the column temperature.[1][2]

Comparative Chromatographic Data

Table 1: Retention Time Comparison of Paclitaxel Succinate and Deuterated Paclitaxel Succinate (Paclitaxel Succinate-d4)

Compound	Retention Time (minutes)	Retention Time Shift (Δt_R, minutes)
Paclitaxel Succinate	12.48	-
Paclitaxel Succinate-d4	12.35	-0.13

Δt_R = t_R(deuterated) - t_R(protiated). A negative value indicates earlier elution of the deuterated compound.

Table 2: Peak Shape and Resolution Analysis

Compound	Asymmetry Factor	Tailing Factor	Resolution (between the two compounds)
Paclitaxel Succinate	1.08	1.06	1.85
Paclitaxel Succinate-d4	1.05	1.04

Experimental Protocols

To accurately assess the impact of deuteration on the chromatographic behavior of paclitaxel succinate, a well-defined experimental protocol is essential. The following methodology outlines a typical reversed-phase high-performance liquid chromatography (RP-HPLC) approach.

Objective:

To resolve and quantify the retention time difference and compare the peak characteristics of paclitaxel succinate and its deuterated analogue (paclitaxel succinate-d4).

Materials and Reagents:

• Paclitaxel Succinate reference standard

• Paclitaxel Succinate-d4 reference standard

• HPLC grade acetonitrile (B52724)

• HPLC grade water

• Formic acid (analytical grade)

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector or a mass spectrometer (MS).

• Analytical column: C18, 4.6 x 150 mm, 3.5 µm particle size.

Chromatographic Conditions:

Parameter	Value
Mobile Phase	Acetonitrile and 0.1% formic acid in water (55:45, v/v)
Flow Rate	1.0 mL/min
Column Temperature	35°C
Injection Volume	10 µL
Detection Wavelength	227 nm

Sample Preparation:

• Prepare individual stock solutions of paclitaxel succinate and paclitaxel succinate-d4 in acetonitrile at a concentration of 1 mg/mL.

• From the stock solutions, prepare working solutions at a concentration of 10 µg/mL in the mobile phase.

• For direct comparison, prepare a mixed solution containing both paclitaxel succinate and paclitaxel succinate-d4 at a final concentration of 5 µg/mL each.

Data Analysis:

• Inject the prepared solutions into the HPLC system.

• Record the chromatograms and determine the retention time for each compound at the peak apex.

• Calculate the retention time shift (Δt_R) by subtracting the retention time of the protiated analogue from the deuterated analogue.

• Evaluate the peak asymmetry and tailing factor for each compound to assess peak shape.

• Calculate the resolution between the two peaks in the mixed sample to determine the degree of separation.

Visualizing the Experimental Workflow and Biological Context

To further elucidate the experimental process and the biological relevance of paclitaxel, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

Evaluating the Performance of Paclitaxel Succinate-d4 in Biological Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of paclitaxel (B517696) in biological matrices is paramount for pharmacokinetic studies, therapeutic drug monitoring, and drug development. The use of a reliable internal standard is critical for achieving accurate and precise results in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis. This guide provides a comparative evaluation of Paclitaxel Succinate-d4 as an internal standard, alongside other commonly used alternatives, supported by experimental data from published literature.

The Ideal Internal Standard for Paclitaxel Quantification

An ideal internal standard (IS) for LC-MS/MS analysis should exhibit the following characteristics:

• Structural Similarity: The IS should be structurally and chemically similar to the analyte to ensure similar extraction recovery and ionization response.

• Co-elution: It should elute close to the analyte without causing isobaric interference.

• Mass Difference: A sufficient mass difference is required to distinguish it from the analyte in the mass spectrometer.

• Stability: The IS must be stable throughout the sample preparation and analytical process.

• Absence in Samples: It should not be present endogenously in the biological samples being analyzed.

Stable isotope-labeled (SIL) internal standards, such as deuterated compounds, are considered the gold standard as they fulfill most of these criteria, offering near-identical physicochemical properties to the analyte.

Performance Comparison of Internal Standards for Paclitaxel Analysis

While direct head-to-head comparative studies detailing the performance of Paclitaxel Succinate-d4 are limited in publicly available literature, we can evaluate its potential by comparing the performance of commonly used internal standards, Docetaxel (B913) and ¹³C₆-Paclitaxel, in human plasma. This data, summarized from various validated bioanalytical methods, provides a benchmark for expected performance.

Table 1: Performance Characteristics of Internal Standards for Paclitaxel Quantification in Human Plasma

Performance Metric	Docetaxel	¹³C₆-Paclitaxel	Paclitaxel Succinate-d4 (Expected)
Linearity (r²)	>0.99	>0.999[1]	Expected to be >0.99
Accuracy (%)	87.96 ± 14.05 (as analyte)[2]	95.01 - 101.28[1]	Expected to be within 85-115%
Precision (%CV)	<10[2]	Intra-day: 6.37 - 10.88Inter-day: 7.21 - 9.05[1]	Expected to be <15%
Recovery (%)	90.57 ± 9.63 (as analyte)[2]	100.39 - 105.87[1]	Expected to be consistent and reproducible
Matrix Effect (%)	Not always reported, can be variable	Generally minimal and compensated for	Expected to be minimal and highly compensated due to structural similarity

Note: The data for Docetaxel and ¹³C₆-Paclitaxel is collated from studies where they were used as internal standards for paclitaxel quantification. The performance of Paclitaxel Succinate-d4 is extrapolated based on the known advantages of stable isotope-labeled internal standards.

Discussion of Internal Standard Performance

• Docetaxel: As a structural analogue of paclitaxel, docetaxel has been widely used as an internal standard.[2][3] It generally provides good linearity, precision, and accuracy. However, being a different molecule, its chromatographic retention time and ionization efficiency may differ slightly from paclitaxel, potentially leading to differential matrix effects.

• ¹³C₆-Paclitaxel: This stable isotope-labeled internal standard is an excellent choice for paclitaxel quantification.[1] Its chemical and physical properties are nearly identical to paclitaxel, leading to very similar extraction recovery and ionization characteristics. This minimizes variability due to matrix effects and results in high accuracy and precision.[1]

• Paclitaxel Succinate-d4: As a deuterated, stable isotope-labeled analogue of a paclitaxel derivative, Paclitaxel Succinate-d4 is theoretically an ideal internal standard. The deuterium (B1214612) labeling provides the necessary mass shift for MS detection, while the core molecular structure ensures that its behavior during sample preparation and analysis closely mimics that of paclitaxel. It is expected to co-elute with paclitaxel and experience virtually identical matrix effects, thus providing the most accurate correction for analytical variability.

Experimental Methodologies

The following sections detail a representative experimental protocol for the quantification of paclitaxel in human plasma using LC-MS/MS with an internal standard.

Sample Preparation: Liquid-Liquid Extraction

• To 200 µL of human plasma in a microcentrifuge tube, add 20 µL of the internal standard working solution (e.g., ¹³C₆-Paclitaxel in methanol).[1]

• Vortex the mixture for 30 seconds.

• Add 1.3 mL of tert-butyl methyl ether and vortex for 3 minutes.[1]

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the upper organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis

• Chromatographic System: A typical system would be a Waters Acquity UPLC or equivalent.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase: A gradient of methanol (B129727) and 0.1% aqueous formic acid is commonly used.[1]

• Flow Rate: 0.4 mL/min.[1]

• Mass Spectrometer: A triple quadrupole mass spectrometer (e.g., Waters Xevo TQ-S) with an electrospray ionization (ESI) source operating in positive ion mode.

• MRM Transitions:

  • Paclitaxel: m/z 876.2 → 307.9[1]

  • ¹³C₆-Paclitaxel: m/z 882.2 → 313.9[1]

Visualizing the Workflow and Rationale

To better illustrate the experimental process and the rationale for using a stable isotope-labeled internal standard, the following diagrams are provided.

Caption: A typical bioanalytical workflow for paclitaxel quantification.

Caption: Rationale for using a stable isotope-labeled internal standard.

Conclusion

The selection of an appropriate internal standard is a critical step in the development of robust and reliable bioanalytical methods for paclitaxel. While Docetaxel has been a commonly used internal standard, stable isotope-labeled analogues such as ¹³C₆-Paclitaxel and, by extension, Paclitaxel Succinate-d4, offer superior performance by more effectively compensating for analytical variability, particularly matrix effects. The near-identical physicochemical properties of Paclitaxel Succinate-d4 to the analyte make it a theoretically ideal choice for achieving the highest levels of accuracy and precision in the quantification of paclitaxel in complex biological matrices. For any new method development, it is imperative to perform a thorough validation according to regulatory guidelines to ensure the chosen internal standard meets the specific requirements of the assay.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Determination of docetaxel and Paclitaxel in human plasma by high-performance liquid chromatography: validation and application to clinical pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. assets.fishersci.com [assets.fishersci.com]

Beyond the Barrier: A Comparative Analysis of Paclitaxel Succinate Analogs for Enhanced Blood-Brain Barrier Permeability

For Researchers, Scientists, and Drug Development Professionals: A detailed guide to understanding how chemical modifications to paclitaxel (B517696) can overcome P-glycoprotein efflux and improve central nervous system delivery.

Paclitaxel, a potent anti-neoplastic agent, has long been hindered in the treatment of brain malignancies by its inability to effectively cross the blood-brain barrier (BBB). This limitation is primarily due to its recognition and subsequent efflux by P-glycoprotein (P-gp), a key transporter protein expressed on the luminal side of brain endothelial cells. This guide provides a comparative analysis of paclitaxel succinate (B1194679) analogs, a promising strategy to circumvent P-gp-mediated efflux and enhance BBB permeability. The data presented herein is primarily based on the seminal work of Turunen et al. (2008), which systematically investigated the impact of anionic and amide introductions to the paclitaxel structure.

Circumventing P-glycoprotein Efflux: A Comparative Analysis

The interaction of paclitaxel and its succinate analogs with P-glycoprotein is a critical determinant of their ability to cross the blood-brain barrier. The following table summarizes the P-gp interaction of a focused library of paclitaxel succinate analogs as determined by a rhodamine 123 uptake assay. In this assay, an increase in the intracellular fluorescence of rhodamine 123, a known P-gp substrate, indicates that the test compound is also a substrate and is competing for efflux. Conversely, no significant change in fluorescence suggests a lack of interaction with P-gp.

Compound	Modification Position	Functional Group	P-glycoprotein Interaction (Rhodamine 123 Uptake)	Implication for BBB Permeability
Paclitaxel	-	-	Substrate (Increased Uptake)	Low
Carboxylic Acid Analogs
TX-67 (C10 Hemi-succinate)	C10	Carboxylic Acid	No Apparent Interaction	Potentially High
C7 Regioisomer	C7	Carboxylic Acid	No Apparent Interaction	Potentially High
Ester Analogs
C10 Methyl Ester	C10	Ester	Substrate (Increased Uptake)	Low
C7 Methyl Ester	C7	Ester	Substrate (Increased Uptake)	Low
Amide Analogs
C10 Succinamide	C10	Amide	No Apparent Interaction	Potentially High
C7 Succinamide	C7	Amide	No Apparent Interaction	Potentially High
C10 Glutaric Amide	C10	Amide	No Apparent Interaction	Potentially High
C7 Glutaric Amide	C7	Amide	No Apparent Interaction	Potentially High

Key Findings:

• Carboxylic Acid and Amide Moieties are Key: The introduction of a carboxylic acid or an amide functionality, particularly at the C-10 position of paclitaxel, was shown to significantly reduce or eliminate interaction with P-glycoprotein.[1][2][3]

• Esterification Leads to P-gp Recognition: In contrast, esterification of the succinate moiety resulted in compounds that were recognized as P-gp substrates, similar to the parent paclitaxel molecule.[1][2][3]

• TX-67 as a Promising Candidate: The C10 hemi-succinate analog, TX-67, demonstrated a notable lack of interaction with P-gp. While direct comparative permeability data for the entire library is not available, a prototype of this compound was reported to have an apparent permeability coefficient 6–10 times higher than paclitaxel in a rat brain perfusion model.

Experimental Protocols

A detailed understanding of the methodologies used to assess BBB permeability and P-gp interaction is crucial for interpreting the data and designing future experiments.

In Situ Brain Perfusion (Rat Model)

This technique provides a robust method for quantifying the transport of a drug across the BBB in a live, anesthetized animal.

Objective: To determine the brain uptake clearance (Kin) or apparent permeability coefficient (Papp) of paclitaxel analogs.

Procedure:

• Animal Preparation: Male Sprague-Dawley rats are anesthetized, and the common carotid artery is exposed and cannulated.

• Perfusion: The brain is perfused with a physiological buffer containing the radiolabeled paclitaxel analog at a constant flow rate for a short duration (typically 1-5 minutes).

• Brain Homogenization: Following perfusion, the brain is harvested, and the amount of radioactivity is quantified to determine the extent of drug uptake.

• Data Analysis: The brain uptake clearance (Kin) is calculated as the amount of drug in the brain divided by the integral of the arterial concentration over time.

Rhodamine 123 Uptake Assay

This in vitro assay is a valuable tool for screening compounds for their potential interaction with P-glycoprotein.

Objective: To assess whether paclitaxel analogs are substrates of P-glycoprotein.

Procedure:

• Cell Culture: Bovine brain microvessel endothelial cells (BBMECs), which express P-gp, are cultured to form a monolayer.

• Incubation: The cell monolayer is incubated with rhodamine 123, a fluorescent P-gp substrate, in the presence or absence of the test paclitaxel analog.

• Fluorescence Measurement: The intracellular accumulation of rhodamine 123 is measured using a fluorescence plate reader or flow cytometry.

• Data Interpretation: An increase in rhodamine 123 accumulation in the presence of the test compound suggests that it is competing for P-gp-mediated efflux and is therefore also a P-gp substrate.

Visualizing the Strategy: Overcoming P-gp Efflux

The following diagrams illustrate the proposed mechanism for enhanced BBB permeability and the general workflow for its assessment.

Caption: Circumventing P-glycoprotein Efflux at the BBB.

Caption: Workflow for Assessing BBB Permeability of Analogs.

Conclusion

The modification of paclitaxel with succinate analogs, particularly those incorporating carboxylic acid or amide functionalities, represents a highly promising strategy for overcoming P-gp-mediated efflux at the blood-brain barrier. The lack of interaction with this key efflux transporter, as demonstrated by in vitro assays, is a strong indicator of potentially enhanced brain penetration. While further in vivo studies are needed to quantify the precise permeability of a broader range of these analogs, the foundational research highlighted in this guide provides a clear rationale and a solid starting point for the development of next-generation taxanes for the treatment of central nervous system malignancies.

References

• 1. Detection of activity of P-glycoprotein in human tumour samples using rhodamine 123 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Biological Evaluation of New Paclitaxel Analogs and Discovery of Potent Antitumor Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Paclitaxel succinate analogs: Anionic and amide introduction as a strategy to impart blood-brain barrier permeability - Lookchem [lookchem.com]

Safety & Regulatory Compliance

Safe Disposal of Paclitaxel Succinate-d4: A Comprehensive Guide for Laboratory Professionals

For immediate reference, treat Paclitaxel Succinate-d4 as a cytotoxic/chemotherapeutic agent for all disposal procedures. All waste generated must be segregated into designated, clearly labeled, leak-proof containers for hazardous waste.

This document provides essential guidance on the proper disposal procedures for Paclitaxel Succinate-d4, a deuterated analog of the potent antineoplastic agent, Paclitaxel. While specific disposal protocols for the deuterated form are not explicitly detailed in available safety literature, the precautionary measures for its parent compound, Paclitaxel, and other cytotoxic drugs must be strictly followed. The fundamental principle is to prevent environmental release and minimize exposure to personnel.

Core Principle: Segregation and Containment

All materials that come into contact with Paclitaxel Succinate-d4 must be treated as hazardous cytotoxic waste.[1] Proper segregation from other waste streams is critical to ensure compliant disposal, which typically involves high-temperature incineration or chemical neutralization.[1] Under no circumstances should this waste be disposed of in standard laboratory trash, sharps containers for non-hazardous materials, or discharged into the sewerage system.[2]

Waste Categorization and Disposal Containers

The primary step in proper disposal is the accurate categorization of waste. Cytotoxic waste is generally classified as either "trace" or "bulk" chemotherapy waste. This distinction is crucial as it dictates the type of disposal container and, in some jurisdictions, the specific disposal pathway.

Waste Category	Description	Examples	Required Container
Trace Cytotoxic Waste	Items that are "RCRA empty," containing less than 3% of the original drug by weight.[3]	Used gloves, gowns, and other personal protective equipment (PPE); empty drug vials, IV bags, and tubing; contaminated wipes and absorbent pads.[3][4]	Yellow , puncture-resistant containers specifically labeled "Trace Chemotherapy Waste" or "Cytotoxic Waste."[3][4]
Bulk Cytotoxic Waste	Items containing more than 3% of the original drug, including expired or unused quantities.[3]	Partially used vials or syringes of Paclitaxel Succinate-d4; grossly contaminated PPE; materials from a large spill cleanup.[5]	Black , RCRA-rated hazardous waste containers, clearly labeled for "Bulk Chemotherapy Waste" or with the appropriate hazardous waste codes.[3][5]
Contaminated Sharps	Any sharp object (e.g., needles, syringes, scalpels, slides) contaminated with Paclitaxel Succinate-d4.	Needles and syringes used for reconstitution or administration; contaminated Pasteur pipettes.	Yellow or Red , puncture-proof sharps containers specifically labeled "Chemo Sharps" or "Cytotoxic Sharps."[1][4]

Note: Regulations regarding container color and labeling can vary by region and institution. Always adhere to your local and institutional guidelines.[1]

Step-by-Step Disposal Protocol

• Don Personal Protective Equipment (PPE): Before handling any waste, ensure you are wearing appropriate PPE, including double nitrile gloves, a disposable gown, and safety goggles.[6]

• Segregate at the Point of Generation: Immediately place any item that has come into contact with Paclitaxel Succinate-d4 into the correct, labeled waste container. Do not mix cytotoxic waste with other types of waste.[5]

• Handle Sharps with Extreme Care: Do not recap, bend, or break needles.[7] Dispose of all contaminated sharps directly into a designated "Chemo Sharps" container.[4]

• Manage Liquid Waste: Unused or expired solutions of Paclitaxel Succinate-d4 must be disposed of as bulk hazardous chemical waste.[7] Do not pour any amount down the drain.[8] Collect these liquids in a sealed, leak-proof container, clearly labeled as hazardous waste.

• Container Management: Do not overfill waste containers. Once a container is three-quarters full, it should be securely sealed.

• Decontamination of Work Surfaces: All surfaces and equipment that may have been in contact with the compound should be decontaminated.[7] Wipes used for decontamination are to be disposed of as trace cytotoxic waste.[7]

• Waste Collection and Transport: Sealed waste containers should be stored in a designated secure area away from general traffic. Transport of the waste for final disposal must be conducted by a licensed hazardous waste management company.[9] A hazardous waste consignment note should accompany the waste to its final disposal location, which is typically a high-temperature incinerator.[10]

Logical Workflow for Paclitaxel Succinate-d4 Waste Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of waste generated from handling Paclitaxel Succinate-d4.

Caption: Disposal workflow for Paclitaxel Succinate-d4 waste.

Emergency Spill Procedures

In the event of a spill, the primary objective is to contain the spill and decontaminate the area while protecting personnel.

• Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill area.

• Wear Appropriate PPE: At a minimum, this includes a disposable gown, double gloves, eye protection, and, if there is a risk of aerosolization, respiratory protection.[9]

• Contain the Spill: For liquid spills, use absorbent pads to gently cover and absorb the material.[7] For solid spills, carefully cover with wetted absorbent material to avoid raising dust.[9]

• Clean the Area: Starting from the outer edge of the spill and working inward, carefully clean the area.[7] All cleanup materials must be disposed of as bulk cytotoxic waste.[7]

• Decontaminate: Once the visible spill is removed, decontaminate the area with an appropriate cleaning agent, followed by a water rinse.[7]

• Seek Medical Attention: In case of direct contact with skin or eyes, wash the affected area thoroughly with soap and water or rinse eyes for at least 15 minutes and seek immediate medical attention.[9][11]

Disclaimer: This information is intended as a guide and should be supplemented by your institution's specific safety and disposal protocols, as well as a thorough review of the Safety Data Sheet (SDS) for Paclitaxel Succinate-d4. Always adhere to local, state, and federal regulations regarding hazardous waste disposal.

References

• 1. danielshealth.ca [danielshealth.ca]
• 2. Cytotoxic Drug Dispersal, Cytotoxic Safety, and Cytotoxic Waste Management: Practices and Proposed India-specific Guidelines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sdmedwaste.com [sdmedwaste.com]
• 4. hsrm.umn.edu [hsrm.umn.edu]
• 5. web.uri.edu [web.uri.edu]
• 6. benchchem.com [benchchem.com]
• 7. en-safety.tau.ac.il [en-safety.tau.ac.il]
• 8. chemos.de [chemos.de]
• 9. cleanchemlab.com [cleanchemlab.com]
• 10. sharpsmart.co.uk [sharpsmart.co.uk]
• 11. pfizermedical.com [pfizermedical.com]

Safeguarding Researchers: A Comprehensive Guide to Handling Paclitaxel Succinate-d4

Essential safety and logistical protocols for the laboratory handling of Paclitaxel Succinate-d4, a potent cytotoxic compound, are detailed below. This guide provides immediate, procedural steps for researchers, scientists, and drug development professionals to ensure personal and environmental safety.

Paclitaxel and its derivatives, including Paclitaxel Succinate-d4, are classified as hazardous cytotoxic agents.[1][2] These compounds are potent antineoplastic agents that pose significant health risks, including the potential to cause cancer, genetic defects, and harm to fertility or an unborn child.[2][3][4] Therefore, strict adherence to established safety protocols is paramount to minimize occupational exposure.[1][5]

Personal Protective Equipment (PPE)

There are no established safe exposure levels for cytotoxic drugs; therefore, minimizing contact through appropriate PPE is critical.[1][2] The following table summarizes the mandatory PPE for handling Paclitaxel Succinate-d4.

PPE Component	Specifications and Guidelines
Gloves	Double nitrile gloves or other compatible cytotoxic-resistant gloves are required. The outer glove should be worn over the cuff of the lab coat. Gloves must be inspected for integrity before each use and changed regularly (e.g., every 30-60 minutes) or immediately if contaminated or damaged.[1][2][6]
Eye Protection	Chemical safety goggles are mandatory. In situations with a risk of splashes, a full-face shield must be worn in addition to goggles.[1][2]
Protective Clothing	A disposable, solid-front gown that is shown to be resistant to chemotherapy drugs is required. The gown should have long sleeves with tight-fitting cuffs.[6][7]
Respiratory Protection	An N95 or higher-level respirator is recommended when handling the powdered form of the compound outside of a containment system or when cleaning up spills to prevent inhalation of aerosols.[1][6]

Operational Plan for Safe Handling

A systematic workflow is essential for the safe handling of Paclitaxel Succinate-d4, from preparation to disposal. All procedures involving this compound must be conducted in a designated area.[8]

Preparation and Handling Protocol:

• Designated Area: All handling of Paclitaxel Succinate-d4, including weighing, reconstitution, and dilutions, must be performed within a certified chemical fume hood or a Class II Type B biological safety cabinet.[1] The work surface should be covered with a plastic-backed absorbent pad to contain any potential spills.[1][8]

• PPE Donning: Before beginning any work, don all required PPE in the correct order: first the inner gloves, followed by the gown, then the outer gloves (ensuring they overlap the gown cuffs), and finally the safety goggles and face shield. If required, a fit-tested respirator should be worn.[2]

• Handling: Exercise extreme caution to avoid the creation of aerosols. When handling vials, be aware of possible external contamination.[8]

• Post-Handling: After handling is complete, wipe down the work area with an appropriate deactivating agent followed by soap and water.[1] All disposable PPE should be removed and disposed of as cytotoxic waste. Wash hands thoroughly after removing PPE.[9]

Spill Management Protocol:

• Evacuate and Secure: Immediately alert others in the area and restrict access.

• Don PPE: Before cleaning, personnel must wear a gown, double nitrile gloves, goggles, and an N95 respirator.[1]

• Contain and Clean: For liquid spills, use absorbent pads to wipe up the material. For powder spills, gently cover with damp absorbent pads to avoid generating dust.[1] The spill area should then be thoroughly cleaned with a deactivating agent, followed by soap and water.[1]

• Dispose: All materials used for spill cleanup must be disposed of as cytotoxic waste.[1]

Disposal Plan

Proper disposal of cytotoxic waste is crucial to prevent environmental contamination and accidental exposure.

• Waste Segregation: All items that come into contact with Paclitaxel Succinate-d4, including gloves, gowns, absorbent pads, vials, and pipette tips, must be considered cytotoxic waste.[10]

• Packaging: This waste must be segregated and placed into clearly labeled, sealed, and puncture-resistant containers. It is often recommended to double-bag the waste in thick, colored (e.g., yellow) plastic bags before placing it in the final disposal container.[10]

• Final Disposal: The sealed containers of cytotoxic waste must be disposed of through a licensed hazardous waste disposal company, typically via incineration.[11]

Visualized Workflows

The following diagrams illustrate the key procedural and logical relationships in the safe handling of Paclitaxel Succinate-d4.

Caption: Workflow for Safe Handling of Paclitaxel Succinate-d4.

References

• 1. en-safety.tau.ac.il [en-safety.tau.ac.il]
• 2. benchchem.com [benchchem.com]
• 3. chemos.de [chemos.de]
• 4. fishersci.co.uk [fishersci.co.uk]
• 5. qualia-bio.com [qualia-bio.com]
• 6. ehs.washington.edu [ehs.washington.edu]
• 7. pogo.ca [pogo.ca]
• 8. Consensus Recommendations for the Safe Handling of Cytotoxic Agents in Cytotoxic Academic Research Laboratories (CARL) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cdn.pfizer.com [cdn.pfizer.com]
• 10. 188-Safe handling and waste management of hazardous drugs | eviQ [eviq.org.au]
• 11. cleanchemlab.com [cleanchemlab.com]